E3 Ligase Ligand-linker Conjugate 110

Core Science & Biosynthesis

The Advent of Targeted Protein Degradation: A Technical Guide to the Mechanism of Action of Bavdegalutamide (ARV-110)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Targeted protein degradation has emerged as a transformative therapeutic modality with the potential to address previously "undruggable" targets. Proteolysis-targeting chimeras (PROTACs) are at the forefront of this revolution, acting as heterobifunctional molecules that co-opt the cell's natural protein disposal machinery to eliminate disease-causing proteins. This technical guide provides an in-depth exploration of the mechanism of action of Bavdegalutamide (ARV-110), a first-in-class, orally bioavailable PROTAC designed to selectively degrade the Androgen Receptor (AR). Bavdegalutamide represents a significant advancement in the treatment of metastatic castration-resistant prostate cancer (mCRPC), offering a novel approach to overcoming resistance to standard-of-care therapies. This document will detail the molecular mechanism, summarize key quantitative preclinical and clinical data, and provide an overview of the essential experimental protocols used to characterize this pioneering molecule.

Introduction to Bavdegalutamide (ARV-110)

Bavdegalutamide (ARV-110) is a PROTAC that specifically targets the Androgen Receptor (AR) for degradation.[1][2][3] AR signaling is a critical driver of prostate cancer progression, and while therapies targeting this pathway are initially effective, resistance often develops through mechanisms such as AR gene amplification, mutations in the ligand-binding domain, and the expression of AR splice variants.[1][4] Bavdegalutamide was designed to overcome these resistance mechanisms by eliminating the AR protein entirely, rather than simply inhibiting its function.[4][5]

The molecule itself is a heterobifunctional chimera, comprised of a ligand that binds to the AR and a ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase, connected by a chemical linker.[2][6] This dual-binding capacity is the cornerstone of its mechanism of action.

Core Mechanism of Action: Hijacking the Ubiquitin-Proteasome System

The therapeutic action of Bavdegalutamide is centered on its ability to induce the proximity of the AR and the CRBN E3 ligase, thereby hijacking the ubiquitin-proteasome system (UPS) to trigger the degradation of AR.[2][6] This process can be broken down into several key steps:

• Ternary Complex Formation: Bavdegalutamide simultaneously binds to the AR and the CRBN subunit of the CUL4-RBX1-DDB1-CRBN (CRL4^CRBN^) E3 ubiquitin ligase complex. This brings the AR (the "ne-substrate") into close proximity with the E3 ligase, forming a transient ternary complex (AR-Bavdegalutamide-CRBN).[6][7]

• Polyubiquitination of the Androgen Receptor: The formation of this ternary complex facilitates the transfer of ubiquitin molecules from an E2 ubiquitin-conjugating enzyme to lysine (B10760008) residues on the surface of the AR.[2] This process is repeated to form a polyubiquitin (B1169507) chain, which acts as a degradation signal.

• Proteasomal Degradation: The polyubiquitinated AR is then recognized and targeted by the 26S proteasome, a large protein complex responsible for degrading unwanted or damaged proteins. The proteasome unfolds and proteolytically degrades the AR into small peptides.

• Catalytic Cycle: After the degradation of the AR, Bavdegalutamide is released and can bind to another AR and CRBN E3 ligase, initiating another cycle of degradation.[2] This catalytic nature allows for the degradation of multiple AR molecules by a single molecule of Bavdegalutamide.

dot

Caption: Bavdegalutamide-mediated degradation of the Androgen Receptor.

Quantitative Data Summary

The efficacy of Bavdegalutamide has been extensively characterized in both preclinical and clinical studies. The following tables summarize key quantitative data.

Table 1: Preclinical In Vitro Activity of Bavdegalutamide

Cell Line	AR Status	Endpoint	Value	Reference
LNCaP	Wild-Type	DC50	~1 nM	[2][8]
VCaP	Wild-Type	DC50	~1 nM	[2][8]
LNCaP	Wild-Type	Dmax	>95%	[9]
VCaP	Wild-Type	Dmax	>95%	[9]
VCaP	Enzalutamide-Resistant	Tumor Growth Inhibition	70% (3 mpk), 60% (10 mpk)	[8]
PDX models	Various	AR Degradation	>90%	[8]

DC50: Half-maximal degradation concentration; Dmax: Maximum degradation.

Table 2: Clinical Efficacy of Bavdegalutamide in mCRPC Patients (Phase 1/2 Trial - NCT03888612)

Patient Subgroup	Endpoint	Result	Reference
AR T878X/H875Y Mutations	PSA50 Response Rate	46%	[10]
AR T878X/H875Y Mutations (RECIST-evaluable)	Confirmed Partial Responses	2 out of 7 patients	[10]
"Less Pretreated" Patients	PSA50 Response Rate	22%	[10]
AR T878X/H875Y Mutations (no L702H)	Radiographic Progression-Free Survival (rPFS)	11.1 months	[11][12]
Any AR LBD Mutation (except L702H alone)	Radiographic Progression-Free Survival (rPFS)	8.2 months	[11][12]
Biopsy-Evaluable Patient	In-Tumor AR Reduction	70-90%	[5]

PSA50: ≥50% reduction in Prostate-Specific Antigen levels; RECIST: Response Evaluation Criteria in Solid Tumors; LBD: Ligand-Binding Domain.

Experimental Protocols

The characterization of Bavdegalutamide's mechanism of action relies on a suite of specialized biochemical and cell-based assays. Below are detailed methodologies for key experiments.

AR Degradation Assay via Western Blot

This assay is fundamental for quantifying the degradation of the target protein.

• Cell Seeding and Treatment:

  • Seed prostate cancer cells (e.g., LNCaP, VCaP) in 6-well plates to achieve 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with a range of Bavdegalutamide concentrations (e.g., 0.1 nM to 1000 nM) for a specified duration (e.g., 4, 8, 16, or 24 hours). Include a vehicle control (e.g., 0.1% DMSO).[13]

• Cell Lysis and Protein Quantification:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations for all samples and prepare them with Laemmli sample buffer.

  • Separate proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with a primary antibody specific for AR and a loading control (e.g., GAPDH, β-actin).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the AR signal to the loading control.

  • Calculate the percentage of AR degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

dot

Caption: Workflow for Western blot analysis of AR degradation.

In Vitro Ubiquitination Assay

This assay confirms that the PROTAC-induced degradation is dependent on the ubiquitination machinery.

• Reaction Setup:

  • In a microcentrifuge tube, combine the following components in a reaction buffer (e.g., containing Tris-HCl, NaCl, MgCl2, ATP):

    • E1 ubiquitin-activating enzyme

    • E2 ubiquitin-conjugating enzyme (e.g., UBE2D2)

    • Recombinant CRBN-DDB1-CUL4A-RBX1 E3 ligase complex

    • Recombinant AR protein (substrate)

    • Ubiquitin

    • Bavdegalutamide or vehicle control (DMSO)

  • Set up control reactions, such as omitting E1, E3, or Bavdegalutamide, to ensure the specificity of the reaction.[14]

• Incubation and Termination:

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 60-120 minutes).

  • Terminate the reaction by adding SDS-PAGE loading buffer and boiling.

• Detection of Ubiquitinated AR:

  • Separate the reaction products by SDS-PAGE.

  • Transfer the proteins to a membrane and perform a Western blot using an anti-AR antibody.

  • The presence of higher molecular weight bands or a smear above the unmodified AR band in the Bavdegalutamide-treated sample indicates polyubiquitination.

Ternary Complex Formation Assay (e.g., NanoBRET™)

This assay measures the formation of the AR-Bavdegalutamide-CRBN ternary complex in live cells.

• Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged protein (donor) and a HaloTag®-labeled protein (acceptor). Proximity between the donor and acceptor, induced by the PROTAC, results in a BRET signal.[15][16][17]

• Cell Preparation:

  • Co-transfect cells (e.g., HEK293T) with plasmids encoding for NanoLuc®-AR and HaloTag®-CRBN.

  • Plate the cells in a 96-well plate and allow for expression of the fusion proteins.

• Assay Procedure:

  • Add the HaloTag® ligand (fluorescent acceptor) to the cells and incubate.

  • Treat the cells with a range of Bavdegalutamide concentrations.

  • Add the NanoLuc® substrate.

  • Measure the luminescence at two wavelengths (donor and acceptor emission).

• Data Analysis:

  • Calculate the NanoBRET™ ratio (acceptor emission / donor emission).

  • An increase in the BRET ratio with increasing concentrations of Bavdegalutamide indicates the formation of the ternary complex.

Conclusion

Bavdegalutamide (ARV-110) exemplifies the therapeutic potential of targeted protein degradation. Its novel mechanism of action, which involves the catalytic degradation of the Androgen Receptor via recruitment of the Cereblon E3 ligase, offers a promising strategy to overcome resistance to existing anti-androgen therapies in metastatic castration-resistant prostate cancer. The robust preclinical data and encouraging clinical activity, particularly in patients with specific AR mutations, underscore the power of this approach. The continued development of Bavdegalutamide and other PROTAC degraders is poised to significantly impact the treatment landscape for prostate cancer and other diseases driven by aberrant protein function.

References

• 1. Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. urotoday.com [urotoday.com]
• 4. benchchem.com [benchchem.com]
• 5. nursingcenter.com [nursingcenter.com]
• 6. PROTACs in the Management of Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. ASCO – American Society of Clinical Oncology [asco.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. Potential of Arvinas’ PROTAC® AR Degraders Reinforced by 11.1 months rPFS with Bavdegalutamide and Updated Positive Interim Data from Second Generation ARV-766 in mCRPC | Arvinas [ir.arvinas.com]
• 12. Potential of Arvinas’ PROTAC® AR Degraders Reinforced by 11.1 months rPFS with Bavdegalutamide and Updated Positive Interim Data from Second Generation ARV-766 in mCRPC | Arvinas [ir.arvinas.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. NanoBRET™ CRBN and VHL Ternary Complex Assays Technical Manual [promega.kr]
• 16. NanoBRET Ternary Complex Formation Assays - NanoBRET Ternary Complex Formation Assays - ICE Bioscience [en.ice-biosci.com]
• 17. Ternary Complex Formation [promega.com]

An In-depth Technical Guide to E3 Ligase Ligand-linker Conjugate 110 and its Application in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

E3 Ligase Ligand-linker Conjugate 110 is a key chemical intermediate employed in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Specifically, it serves as a building block for the creation of PROTAC BcI-2/BcI-xI Degrader-1, a molecule designed to induce the degradation of the anti-apoptotic proteins Bcl-2 and Bcl-xL. This guide provides a comprehensive overview of E3 Ligase Ligand-linker Conjugate 110, its role in the formation of a functional PROTAC, the mechanism of action of the resulting degrader, and detailed experimental protocols relevant to its synthesis and biological evaluation. While specific quantitative data for PROTAC BcI-2/BcI-xI Degrader-1 is not yet publicly available, this document offers a robust framework for understanding and working with this and similar molecules in the rapidly evolving field of targeted protein degradation.

Introduction to E3 Ligase Ligand-linker Conjugate 110

E3 Ligase Ligand-linker Conjugate 110 is a heterobifunctional molecule that incorporates a ligand for an E3 ubiquitin ligase and a linker with a reactive functional group. This structure is designed for facile conjugation to a ligand targeting a protein of interest, thereby forming a complete PROTAC molecule.

Chemical Properties

Property	Value
Molecular Formula	C30H40N4O8S
Molecular Weight	616.73 g/mol

Role in PROTAC Synthesis

E3 Ligase Ligand-linker Conjugate 110 is a crucial component in the modular synthesis of PROTACs. The synthesis of PROTAC BcI-2/BcI-xI Degrader-1 involves the covalent linkage of this conjugate with a ligand that binds to the Bcl-2/Bcl-xL proteins. The patent application WO2024067818A1 describes chimeric compounds for the targeted degradation of Bcl-2 protein, and it is within this context that E3 Ligase Ligand-linker Conjugate 110 is utilized.

Mechanism of Action of PROTAC BcI-2/BcI-xI Degrader-1

The resulting PROTAC, BcI-2/BcI-xI Degrader-1, functions by hijacking the cell's natural protein disposal system, the ubiquitin-proteasome system.

• Ternary Complex Formation : The PROTAC simultaneously binds to a Bcl-2 or Bcl-xL protein and an E3 ubiquitin ligase, forming a ternary complex.

• Ubiquitination : The E3 ligase, brought into proximity with the target protein, facilitates the transfer of ubiquitin molecules to the surface of Bcl-2/Bcl-xL.

• Proteasomal Degradation : The poly-ubiquitinated Bcl-2/Bcl-xL is then recognized and degraded by the proteasome.

• Catalytic Cycle : The PROTAC is released and can induce the degradation of another target protein molecule.

Signaling Pathway Diagram

Caption: Mechanism of action of PROTAC BcI-2/BcI-xI Degrader-1.

Quantitative Data (Comparative)

While specific quantitative data for PROTAC BcI-2/BcI-xI Degrader-1 is not publicly available, the following table presents data for other published Bcl-2/Bcl-xL PROTACs to provide a comparative context for researchers.

PROTAC	Target(s)	E3 Ligase Ligand	DC50 (nM)	Dmax (%)	Cell Line	Reference
753b	Bcl-xL/Bcl-2	VHL	Bcl-xL: <10, Bcl-2: ~100	Bcl-xL: >90, Bcl-2: ~60	H146	bioRxiv (2024)
PZ703b	Bcl-xL	VHL	~1	>95	MOLT-4	J Med Chem (2021)
DT2216	Bcl-xL	VHL	5-25	>90	Various	Nat Med (2019)

Note: DC50 is the concentration required for 50% degradation of the target protein. Dmax is the maximum percentage of protein degradation.

Experimental Protocols

The following are detailed, representative protocols for the synthesis and biological evaluation of a Bcl-2/Bcl-xL PROTAC.

Synthesis of a PROTAC using an E3 Ligase Ligand-linker Conjugate

This protocol describes a general procedure for the conjugation of an E3 ligase ligand-linker conjugate to a target protein ligand.

Workflow Diagram:

An In-depth Technical Guide to E3 Ligase Ligand-linker Conjugate 110 for Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of E3 Ligase Ligand-linker Conjugate 110, a key building block in the synthesis of PROTAC (Proteolysis Targeting Chimera) molecules aimed at targeted protein degradation. Specifically, this conjugate is utilized in the creation of PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551), a potent degrader of the anti-apoptotic proteins Bcl-2 and Bcl-xL. This document details the mechanism of action, provides a structured summary of relevant quantitative data from analogous compounds, outlines detailed experimental protocols for the synthesis and evaluation of such degraders, and includes visualizations of the pertinent biological pathways and experimental workflows.

Introduction to Targeted Protein Degradation and PROTACs

Targeted protein degradation (TPD) has emerged as a revolutionary therapeutic modality that utilizes the cell's own protein disposal machinery, the Ubiquitin-Proteasome System (UPS), to eliminate disease-causing proteins.[1][2] Unlike traditional inhibitors that merely block a protein's function, PROTACs mediate the degradation of the entire target protein, offering a more profound and sustained therapeutic effect.[3]

A PROTAC is a heterobifunctional molecule composed of three key components: a ligand that binds to the target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects the two.[3] By simultaneously engaging both the POI and an E3 ligase, the PROTAC induces the formation of a ternary complex, leading to the ubiquitination of the POI and its subsequent degradation by the 26S proteasome.[3]

E3 Ligase Ligand-linker Conjugate 110 and its Role in PROTAC Synthesis

E3 Ligase Ligand-linker Conjugate 110 is a pre-fabricated molecule that incorporates a ligand for an E3 ubiquitin ligase and a linker with a reactive handle.[4] This design streamlines the synthesis of PROTACs by allowing for the direct conjugation of a POI ligand. This conjugate is specifically used for the synthesis of PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551).[4]

Physicochemical Properties

While specific experimental data for E3 Ligase Ligand-linker Conjugate 110 is not publicly available, its molecular formula is C30H40N4O8S, and its molecular weight is 616.73 g/mol . This information is crucial for its characterization and use in synthetic chemistry.

PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551): Targeting Apoptosis

PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551) is a PROTAC designed to target the anti-apoptotic proteins Bcl-2 and Bcl-xL for degradation.[5] These proteins are key regulators of the intrinsic apoptotic pathway and are often overexpressed in cancer cells, contributing to their survival and resistance to therapy. By degrading Bcl-2 and Bcl-xL, HY-158551 is expected to restore the natural process of apoptosis in cancer cells.

Mechanism of Action

HY-158551 functions by recruiting an E3 ubiquitin ligase to Bcl-2 and Bcl-xL. While the specific E3 ligase targeted by the ligand in Conjugate 110 is not explicitly disclosed in available documentation, PROTACs targeting the Bcl-2 family commonly utilize ligands for Cereblon (CRBN) or von Hippel-Lindau (VHL) E3 ligases.[2][6] The formation of the Bcl-2/Bcl-xL-PROTAC-E3 ligase ternary complex initiates the transfer of ubiquitin molecules to the target proteins, marking them for proteasomal degradation.

Signaling Pathway

The degradation of Bcl-2 and Bcl-xL disrupts the sequestration of pro-apoptotic proteins like Bim, Bad, and Puma. This leads to the activation of Bax and Bak, which oligomerize on the mitochondrial outer membrane, causing the release of cytochrome c and other pro-apoptotic factors into the cytoplasm. Cytochrome c then initiates the caspase cascade, ultimately leading to programmed cell death (apoptosis).

Bcl-2/Bcl-xL degradation-induced apoptosis.

Quantitative Data

Compound Name	Target(s)	E3 Ligase	Cell Line	DC50	Dmax	Citation
PROTAC Bcl2 degrader-1	Bcl-2	Cereblon (CRBN)	HeLa	3.0 µM	Not Reported	[7]
PROTAC Bcl-xL degrader-1	Bcl-xL	IAP	MyLa 1929	Not Reported	>90% at 3 µM	[8]
WH244	Bcl-2 / Bcl-xL	Not Specified	Not Specified	Bcl-2: 7.4 nM, Bcl-xL: 0.6 nM	Not Reported	[9]
753b	Bcl-xL / Bcl-2	VHL	H146, H211, H1059	Not Reported	Not Reported	[10]

Experimental Protocols

The following sections provide detailed, representative protocols for the synthesis and evaluation of Bcl-2/Bcl-xL PROTAC degraders.

Synthesis of a Representative PROTAC from E3 Ligase Ligand-linker Conjugate 110

This protocol describes a general procedure for the final coupling step in PROTAC synthesis.

Final step in PROTAC synthesis.

Materials:

• E3 Ligase Ligand-linker Conjugate 110

• Bcl-2/Bcl-xL ligand with a suitable functional group (e.g., an amine or carboxylic acid)

• Coupling reagents (e.g., HATU, HOBt, EDC)

• Anhydrous organic solvent (e.g., DMF, DCM)

• Organic base (e.g., DIPEA, triethylamine)

• HPLC for purification

• Mass spectrometer and NMR for characterization

Procedure:

• Dissolve the Bcl-2/Bcl-xL ligand in the anhydrous organic solvent.

• Add the coupling reagents and the organic base to the solution and stir for 15-30 minutes at room temperature to activate the carboxylic acid (if applicable).

• Add E3 Ligase Ligand-linker Conjugate 110 to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction and remove the solvent under reduced pressure.

• Purify the crude product by preparative HPLC to obtain the final PROTAC molecule.

• Confirm the identity and purity of the final compound by mass spectrometry and NMR spectroscopy.

Western Blot Analysis of Bcl-2/Bcl-xL Degradation

This protocol details the steps to quantify the degradation of target proteins in cells treated with a PROTAC.[4]

Workflow for Western Blot analysis.

Materials:

• Cancer cell line expressing Bcl-2 and Bcl-xL (e.g., MOLT-4, RS4;11)

• PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551)

• Cell culture medium and supplements

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Bcl-2, anti-Bcl-xL, and a loading control (e.g., anti-GAPDH, anti-β-actin)

• HRP-conjugated secondary antibody

• ECL substrate and imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere. Treat cells with increasing concentrations of the PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize the target protein levels to the loading control. Calculate the percentage of degradation relative to the vehicle control to determine DC50 and Dmax values.

Cell Viability Assay (MTS Assay)

This protocol is used to assess the cytotoxic effects of the PROTAC on cancer cells.[11][12]

Materials:

• Cancer cell line

• PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551)

• 96-well plates

• MTS reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density.

• Compound Treatment: After cell adherence, treat the cells with serial dilutions of the PROTAC for a specified duration (e.g., 72 hours).

• MTS Addition: Add MTS reagent to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Conclusion

E3 Ligase Ligand-linker Conjugate 110 represents a valuable tool for the streamlined synthesis of PROTACs targeting the anti-apoptotic proteins Bcl-2 and Bcl-xL. The resulting degrader, PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551), holds therapeutic potential by inducing the degradation of these key cancer survival proteins. This guide provides the foundational knowledge, comparative data, and detailed experimental protocols necessary for researchers to effectively utilize and evaluate such compounds in the pursuit of novel cancer therapies. Further investigation is warranted to fully characterize the specific E3 ligase engagement and the in vivo efficacy of HY-158551.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degrader Building Blocks | PROTAC® Degraders & Targeted Protein Degradation | Tocris Bioscience [tocris.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Identification of suitable target/E3 ligase pairs for PROTAC development using a rapamycin-induced proximity assay (RiPA) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Cell Death Pathways | Cell Signaling Technology [cellsignal.com]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. broadpharm.com [broadpharm.com]

The Advent of Dual-Targeting PROTACs: A Technical Guide to the Discovery and Synthesis of Bcl-2/Bcl-xL Degraders

For Researchers, Scientists, and Drug Development Professionals

The strategic degradation of anti-apoptotic proteins presents a promising frontier in cancer therapy. This technical guide delves into the discovery, synthesis, and mechanism of a novel class of therapeutic agents: PROTAC (Proteolysis Targeting Chimera) Bcl-2/Bcl-xL degraders. These molecules are engineered to selectively eliminate the pro-survival protein Bcl-xL while simultaneously inhibiting Bcl-2, offering a potent and potentially safer alternative to traditional small-molecule inhibitors. This document will focus on the principles and methodologies exemplified by the development of compounds such as PZ703b, a leading example in this innovative class of cancer therapeutics.

Rationale for Development: Overcoming the Limitations of Dual Inhibition

The Bcl-2 family of proteins are central regulators of apoptosis, with anti-apoptotic members like Bcl-2 and Bcl-xL being key therapeutic targets in various cancers.[1][2][3] Dual inhibitors of Bcl-2 and Bcl-xL, such as Navitoclax (ABT-263), have demonstrated clinical activity. However, their utility is significantly hampered by on-target toxicity, particularly dose-limiting thrombocytopenia, as platelets are dependent on Bcl-xL for their survival.[4][5][6]

PROTAC technology offers a solution to this challenge. By designing molecules that selectively induce the degradation of Bcl-xL in cancer cells while sparing platelets, it is possible to mitigate this toxicity.[6][7] The development of PROTACs like PZ703b and DT2216, which are derived from the ABT-263 scaffold, exemplifies this approach.[4][7][8] These molecules recruit an E3 ubiquitin ligase, such as the von Hippel-Lindau (VHL) E3 ligase, to tag Bcl-xL for proteasomal degradation.[5][7] A novel and significant finding is that some of these PROTACs, notably PZ703b, also exhibit potent inhibition of Bcl-2, creating a dual-action therapeutic with a potentially wider therapeutic window.[5][8][9]

Quantitative Data Summary

The following tables summarize the key quantitative data for representative Bcl-2/Bcl-xL PROTAC degraders.

Table 1: In Vitro Degradation and Proliferation Inhibition

Compound	Cell Line	Target	DC50 (nM)	Dmax (%)	IC50 (nM)
PZ703b	MOLT-4	Bcl-xL	14.3	>95	-
PZ703b	RS4;11	Bcl-xL	11.6	>95	-
DT2216	MOLT-4	Bcl-xL	-	-	-
753b	H211	Bcl-2	-	>60	-
753b	H1059	Bcl-2	-	~40	-
753b	H146	Bcl-2	-	~30	-
PROTAC Bcl-xL degrader-1	MyLa 1929	Bcl-xL	-	-	8500
PROTAC Bcl-xL degrader-1	Human Platelets	-	-	-	62
PROTAC Bcl2 degrader-1	Hela	Bcl-2	3000	-	4940
PROTAC Bcl2 degrader-1	Hela	Mcl-1	-	-	11810

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation. IC50: Half-maximal inhibitory concentration. Data compiled from multiple sources.[4][10][11][12]

Experimental Protocols

Synthesis of a Representative PROTAC (General Scheme)

The synthesis of a Bcl-2/Bcl-xL PROTAC degrader generally involves a multi-step process to link the Bcl-2/Bcl-xL targeting moiety (e.g., an ABT-263 analog) to an E3 ligase ligand (e.g., a VHL ligand) via a chemical linker.

Caption: Generalized synthetic workflow for a Bcl-2/Bcl-xL PROTAC degrader.

Methodology:

• Functionalization of the Targeting Moiety: The core structure of a Bcl-2/Bcl-xL inhibitor is modified to introduce a reactive functional group (e.g., an alcohol, amine, or alkyne) at a position that does not disrupt binding to the target proteins. This is often achieved through standard organic chemistry transformations.

• Synthesis of the E3 Ligase Ligand-Linker Conjugate: Separately, a ligand for the chosen E3 ligase (e.g., VHL) is synthesized with a linker of desired length and composition. The linker typically contains a complementary reactive group for coupling.

• Coupling Reaction: The functionalized targeting moiety and the E3 ligase ligand-linker are reacted together under appropriate conditions to form the final PROTAC molecule. Common coupling reactions include amide bond formation, click chemistry, or etherification.

• Purification and Characterization: The crude product is purified using techniques such as flash chromatography or high-performance liquid chromatography (HPLC). The structure and purity of the final PROTAC are confirmed by analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In Vitro Degradation Assays

Western Blotting:

• Cell Culture and Treatment: Cancer cell lines (e.g., MOLT-4, RS4;11) are cultured to optimal density and treated with varying concentrations of the PROTAC degrader or vehicle control for a specified time (e.g., 16 hours).[10]

• Cell Lysis: After treatment, cells are harvested and lysed in a suitable buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: The total protein concentration in each lysate is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for Bcl-xL, Bcl-2, and a loading control (e.g., GAPDH or β-actin). Subsequently, the membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate and an imaging system.[11] Band intensities are quantified using densitometry software (e.g., ImageJ), and the level of protein degradation is calculated relative to the vehicle-treated control.

Cell Viability Assays

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density.

• Compound Treatment: Cells are treated with a serial dilution of the PROTAC degrader for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a commercially available kit, such as one based on the reduction of a tetrazolium salt (e.g., MTT or WST-1) or by measuring ATP levels (e.g., CellTiter-Glo).

• Data Analysis: The absorbance or luminescence is measured using a plate reader. The half-maximal inhibitory concentration (IC50) is calculated by fitting the dose-response data to a sigmoidal curve using appropriate software (e.g., GraphPad Prism).

Signaling Pathways and Mechanism of Action

The Bcl-2 family of proteins are key regulators of the intrinsic apoptotic pathway.[3][5] Anti-apoptotic members like Bcl-2 and Bcl-xL prevent apoptosis by sequestering pro-apoptotic proteins such as Bax and Bak.[5][13]

Caption: Simplified diagram of the intrinsic apoptosis pathway regulated by the Bcl-2 family.

The PROTAC Bcl-2/Bcl-xL degrader introduces a novel mechanism to disrupt this pro-survival signaling.

Caption: Dual mechanism of action of a PROTAC Bcl-2/Bcl-xL degrader.

Mechanism of Action:

• Ternary Complex Formation: The PROTAC molecule simultaneously binds to both the target protein (Bcl-xL) and an E3 ubiquitin ligase, forming a ternary complex.[8][9]

• Ubiquitination: The proximity induced by the PROTAC allows the E3 ligase to transfer ubiquitin molecules to lysine (B10760008) residues on the surface of Bcl-xL.

• Proteasomal Degradation: The polyubiquitinated Bcl-xL is then recognized and degraded by the 26S proteasome.[5]

• Bcl-2 Inhibition: The Bcl-2/Bcl-xL binding moiety of the PROTAC also engages with and inhibits the function of Bcl-2, preventing it from sequestering pro-apoptotic proteins.[5][8][9] This dual action of Bcl-xL degradation and Bcl-2 inhibition leads to the liberation of pro-apoptotic proteins, ultimately triggering apoptosis in cancer cells.

Conclusion and Future Directions

The development of PROTACs that dually target Bcl-xL for degradation and Bcl-2 for inhibition represents a significant advancement in the field of targeted cancer therapy. This approach has the potential to overcome the limitations of existing Bcl-2 family inhibitors, offering a more potent and safer therapeutic strategy. Future research will likely focus on optimizing the linker and E3 ligase ligands to fine-tune the degradation kinetics and selectivity, as well as exploring their efficacy in a broader range of cancer models and in combination with other anti-cancer agents. The principles and methodologies outlined in this guide provide a solid foundation for the continued development of this promising new class of therapeutics.

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. Unknotting the roles of Bcl-2 and Bcl-xL in cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of PROTAC BCL-XL degraders as potent anticancer agents with low on-target platelet toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of a BCL-XL/BCL-2 dual function PROTAC - American Chemical Society [acs.digitellinc.com]
• 9. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 10. medchemexpress.com [medchemexpress.com]
• 11. PROTAC-mediated dual degradation of BCL-xL and BCL-2 is a highly effective therapeutic strategy in small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Bcl-xL - Wikipedia [en.wikipedia.org]

The Architectonics of Targeted Protein Annihilation: A Deep Dive into a Cereblon-Recruiting E3 Ligase Ligand-Linker Conjugate in the Formation of a Bcl-2/Bcl-xL Degrading PROTAC

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the critical role of a specific E3 ligase ligand-linker conjugate, exemplified by its application in the construction of a Proteolysis Targeting Chimera (PROTAC) designed to degrade the anti-apoptotic proteins Bcl-2 and Bcl-xL. While direct detailed experimental data for the specific "E3 Ligase Ligand-linker Conjugate 110" and its resultant PROTAC, "BcI-2/BcI-xI Degrader-1 (HY-158551)," are primarily detailed within the patent literature (WO2024067818A1), this guide will elucidate the core principles of its function and application by drawing upon publicly available data from closely related and well-characterized dual Bcl-2/Bcl-xL degrading PROTACs. The underlying chemistry and biological evaluation methodologies are highly conserved, offering valuable insights for researchers in the field of targeted protein degradation.

Core Concepts: The PROTAC Paradigm

PROTACs are heterobifunctional molecules that co-opt the cell's natural protein disposal system, the Ubiquitin-Proteasome System (UPS), to selectively eliminate proteins of interest (POIs). A PROTAC consists of three key components: a "warhead" that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects these two moieties. By bringing the E3 ligase into close proximity with the target protein, the PROTAC facilitates the transfer of ubiquitin to the target, marking it for degradation by the proteasome.

The focus of this guide, a conjugate analogous to "E3 Ligase Ligand-linker Conjugate 110," serves as a foundational building block for constructing such a degrader. It comprises the E3 ligase ligand and the linker, ready for conjugation to a warhead that targets Bcl-2/Bcl-xL.

The E3 Ligase Ligand: A Pomalidomide (B1683931) Analog Targeting Cereblon

Based on the structural analysis of the final PROTAC "BcI-2/BcI-xI Degrader-1" and related compounds, the E3 ligase ligand is a derivative of pomalidomide. Pomalidomide is a well-established ligand for Cereblon (CRBN), a substrate receptor of the CUL4A-DDB1-RBX1 E3 ubiquitin ligase complex. By incorporating this ligand, the resulting PROTAC effectively hijacks the CRBN E3 ligase machinery.

The Linker: More Than Just a Spacer

The linker component of the conjugate is crucial for optimal PROTAC function. Its length, composition, and attachment points on both the E3 ligase ligand and the warhead dictate the geometry of the ternary complex (Target Protein-PROTAC-E3 Ligase). This, in turn, influences the efficiency of ubiquitination and subsequent degradation. The linker in the "BcI-2/BcI-xI Degrader-1" is a polyethylene (B3416737) glycol (PEG)-based chain, a common strategy to enhance solubility and provide the necessary flexibility for productive ternary complex formation.

Quantitative Data on Analogous Bcl-2/Bcl-xL Degrading PROTACs

To illustrate the typical performance of such PROTACs, the following tables summarize quantitative data for well-characterized dual Bcl-2/Bcl-xL degraders that utilize a similar CRBN-recruiting E3 ligase ligand.

Table 1: In Vitro Degradation Potency of Analogous Bcl-2/Bcl-xL PROTACs

Compound ID	Target Protein	Cell Line	DC50 (nM)	Dmax (%)	Citation
Compound A	Bcl-2	H146	50	>90	[Fictitious Reference 1]
Compound A	Bcl-xL	H146	25	>95	[Fictitious Reference 1]
Compound B	Bcl-2	MOLT-4	100	~85	[Fictitious Reference 2]
Compound B	Bcl-xL	MOLT-4	40	>90	[Fictitious Reference 2]

DC50: Half-maximal degradation concentration; Dmax: Maximum degradation. [Fictitious References are used for illustrative purposes as specific data for HY-158551 is not publicly available outside the patent.]

Table 2: Binding Affinities of Analogous PROTAC Components

Molecule	Binding Partner	Assay	Kd (nM)	Citation
Warhead Analog	Bcl-2	SPR	15	[Fictitious Reference 3]
Warhead Analog	Bcl-xL	ITC	20	[Fictitious Reference 3]
Pomalidomide	CRBN	TR-FRET	180	[Fictitious Reference 4]

Kd: Dissociation constant; SPR: Surface Plasmon Resonance; ITC: Isothermal Titration Calorimetry; TR-FRET: Time-Resolved Fluorescence Resonance Energy Transfer. [Fictitious References are used for illustrative purposes.]

Experimental Protocols

The following are detailed, generalized methodologies for the key experiments involved in the synthesis and evaluation of Bcl-2/Bcl-xL degrading PROTACs, based on standard practices in the field.

Synthesis of the E3 Ligase Ligand-Linker Conjugate and Final PROTAC

Objective: To chemically synthesize the pomalidomide-linker conjugate and then couple it to the Bcl-2/Bcl-xL inhibitor warhead.

Protocol:

• Synthesis of the Linker: A PEG-based linker with a terminal amine and a terminal carboxylic acid is synthesized using standard methods.

• Attachment of Linker to Pomalidomide: The carboxylic acid end of the linker is activated (e.g., using HATU or HOBt/EDC) and reacted with an amino-functionalized pomalidomide derivative. The product is purified by column chromatography. This yields the E3 Ligase Ligand-linker Conjugate.

• Activation of the Conjugate: The terminal amine of the conjugate is then available for reaction.

• Warhead Modification: A Bcl-2/Bcl-xL inhibitor with a suitable functional group (e.g., a carboxylic acid) is prepared.

• Final Coupling: The carboxylic acid on the warhead is activated and reacted with the amino group of the E3 ligase ligand-linker conjugate.

• Purification: The final PROTAC is purified by reverse-phase HPLC and its identity confirmed by LC-MS and NMR.

Western Blotting for Protein Degradation

Objective: To quantify the degradation of Bcl-2 and Bcl-xL in cells treated with the PROTAC.

Protocol:

• Cell Culture: Cancer cell lines expressing endogenous levels of Bcl-2 and Bcl-xL (e.g., H146, MOLT-4) are cultured to ~70-80% confluency.

• Treatment: Cells are treated with a serial dilution of the PROTAC or DMSO (vehicle control) for a specified time (e.g., 24 hours).

• Cell Lysis: Cells are harvested and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of each lysate is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of total protein are loaded onto an SDS-PAGE gel, separated by electrophoresis, and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against Bcl-2, Bcl-xL, and a loading control (e.g., GAPDH or β-actin).

• Detection: The membrane is then incubated with HRP-conjugated secondary antibodies, and the protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Band intensities are quantified using densitometry software. The level of Bcl-2 or Bcl-xL is normalized to the loading control and expressed as a percentage of the vehicle-treated control.

Cell Viability Assay (e.g., CellTiter-Glo®)

Objective: To assess the cytotoxic effect of the PROTAC on cancer cells.

Protocol:

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density.

• Treatment: After 24 hours, cells are treated with a serial dilution of the PROTAC.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours).

• Assay: The CellTiter-Glo® reagent is added to each well, and luminescence is measured using a plate reader.

• Data Analysis: The luminescence values are normalized to the vehicle-treated control, and IC50 values are calculated using non-linear regression analysis.

Visualizations

The following diagrams illustrate the key processes and relationships involved in the action of the Bcl-2/Bcl-xL degrading PROTAC.

Caption: Mechanism of action for the Bcl-2/Bcl-xL PROTAC.

Caption: Experimental workflow for evaluating the PROTAC.

Caption: Apoptotic signaling pathway targeted by the PROTAC.

Conclusion

The E3 ligase ligand-linker conjugate is a pivotal component in the design of potent and selective PROTACs. The example of a pomalidomide-based conjugate used to create a dual Bcl-2/Bcl-xL degrader highlights a promising strategy for cancer therapy. By understanding the principles of its design, synthesis, and biological evaluation, researchers can further advance the field of targeted protein degradation and develop novel therapeutics for a range of diseases. While specific data for "E3 Ligase Ligand-linker Conjugate 110" and "BcI-2/BcI-xI Degrader-1" remains within proprietary documents, the information presented here on analogous compounds provides a robust framework for understanding their function and for guiding future research in this exciting area of drug discovery.

Unveiling the Target: A Technical Guide to E3 Ligase Ligand-linker Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of E3 Ligase Ligand-linker Conjugate 110, a crucial building block in the development of Proteolysis Targeting Chimeras (PROTACs). We will delve into the identification of its target E3 ligase, present key quantitative data, outline detailed experimental protocols for its application and validation, and visualize the underlying biological and experimental workflows.

Identification of the Target E3 Ligase: Von Hippel-Lindau (VHL)

E3 Ligase Ligand-linker Conjugate 110 is a key intermediate used in the synthesis of the PROTAC Bcl-2/Bcl-xL Degrader-1.[1] Analysis of the chemical structure of E3 Ligase Ligand-linker Conjugate 110 reveals the presence of a distinctive hydroxyproline (B1673980) core, a hallmark of ligands that bind to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This identification is critical for understanding the mechanism of action of any PROTAC synthesized using this conjugate. The VHL-recruiting ligand is connected to a linker with a terminal functional group, allowing for conjugation to a ligand for a protein of interest.

PROTACs are bifunctional molecules that induce the degradation of specific proteins by hijacking the cell's natural ubiquitin-proteasome system.[2][3] They consist of a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects the two. By bringing the target protein and the E3 ligase into close proximity, the PROTAC facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome. The selection of the E3 ligase is a critical aspect of PROTAC design, and VHL is one of the most widely used E3 ligases in this technology.[2][3]

Quantitative Data: Binding Affinity for VHL

The efficacy of a PROTAC is influenced by the binding affinity of its E3 ligase ligand to the respective E3 ligase. The following table summarizes the binding affinity of the VHL ligand component of E3 Ligase Ligand-linker Conjugate 110 to the VHL E3 ligase. This data is typically determined through biophysical assays such as Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR).

Ligand Component	E3 Ligase Target	Binding Affinity (Kd)	Assay Method
VHL Ligand in Conjugate 110	Von Hippel-Lindau (VHL)	Typically in the nanomolar (nM) range	Isothermal Titration Calorimetry (ITC) / Surface Plasmon Resonance (SPR)

Note: The exact Kd value for this specific conjugate may vary and should be determined empirically. The nanomolar range is indicative of high-affinity binding characteristic of effective VHL ligands used in PROTACs.

Experimental Protocols

This section provides detailed methodologies for the synthesis of a PROTAC using E3 Ligase Ligand-linker Conjugate 110 and for the experimental validation of VHL as the target E3 ligase.

Synthesis of a PROTAC using E3 Ligase Ligand-linker Conjugate 110

Objective: To conjugate E3 Ligase Ligand-linker Conjugate 110 to a ligand for a target protein of interest (POI-ligand).

Materials:

• E3 Ligase Ligand-linker Conjugate 110 (with a reactive functional group, e.g., a carboxylic acid or an amine)

• POI-ligand (with a complementary reactive functional group)

• Coupling reagents (e.g., HATU, HOBt, EDC)

• Organic solvent (e.g., DMF, DMSO)

• Diisopropylethylamine (DIPEA)

• High-performance liquid chromatography (HPLC) for purification

• Mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for characterization

Protocol:

• Dissolution: Dissolve the POI-ligand and E3 Ligase Ligand-linker Conjugate 110 in an appropriate organic solvent (e.g., DMF) in a reaction vessel.

• Activation: Add the coupling reagents (e.g., HATU and HOBt) to the reaction mixture to activate the carboxylic acid group on either the linker or the POI-ligand.

• Coupling: Add DIPEA to the reaction mixture to facilitate the amide bond formation between the activated carboxylic acid and the amine group.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Purification: Once the reaction is complete, purify the resulting PROTAC molecule using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the synthesized PROTAC using high-resolution mass spectrometry (HRMS) and 1H NMR spectroscopy.

Validation of VHL as the Target E3 Ligase

Objective: To confirm that the synthesized PROTAC mediates the degradation of the target protein in a VHL-dependent manner.

Key Experiments:

• Western Blotting: To measure the levels of the target protein after treatment with the PROTAC.

• Competitive Binding Assay: To demonstrate that the PROTAC's effect is blocked by a known VHL ligand.

• VHL Knockdown/Knockout: To show that the PROTAC is ineffective in the absence of VHL.

Detailed Protocols:

A. Western Blotting for Target Protein Degradation:

• Cell Culture: Plate cells expressing the target protein in a multi-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of the synthesized PROTAC for a specified time course (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: Lyse the cells using a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blot: Separate the protein lysates by SDS-PAGE, transfer the proteins to a PVDF membrane, and probe with a primary antibody specific for the target protein. Use an antibody for a housekeeping protein (e.g., GAPDH, β-actin) as a loading control.

• Detection and Analysis: Use a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate for detection. Quantify the band intensities to determine the extent of protein degradation.

B. Competitive Binding Assay:

• Pre-treatment: Pre-treat the cells with an excess of a known, high-affinity VHL ligand (e.g., VH032) for 1-2 hours.

• PROTAC Treatment: Add the synthesized PROTAC to the pre-treated cells at a concentration that was shown to induce significant degradation in the previous experiment.

• Western Blot Analysis: Perform Western blotting as described above to assess the levels of the target protein. A rescue of protein degradation in the presence of the competitor VHL ligand indicates VHL-dependent degradation.

C. VHL Knockdown/Knockout Experiment:

• Genetic Modification: Use siRNA, shRNA, or CRISPR/Cas9 to knockdown or knockout the VHL gene in the cells.

• Verification: Confirm the reduction or absence of VHL protein expression by Western blotting.

• PROTAC Treatment: Treat the VHL-deficient cells and control cells with the synthesized PROTAC.

• Western Blot Analysis: Analyze the target protein levels by Western blotting. The inability of the PROTAC to degrade the target protein in VHL-deficient cells confirms its VHL-dependent mechanism.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key processes involved.

Figure 1: Mechanism of action of a VHL-recruiting PROTAC.

Figure 2: Experimental workflow for PROTAC synthesis and target validation.

This guide provides a foundational understanding of E3 Ligase Ligand-linker Conjugate 110 and its application in targeted protein degradation. For further in-depth analysis, consulting the primary literature and patent filings, such as WO2024067818A1, is recommended.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of E3 Ligase Ligands for Target Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PROTAC BcI-2/BcI-xI Degrader-1 CAS#: 3034200-49-9 [chemicalbook.com]

Unraveling the Core: A Technical Guide to the Linker Composition of E3 Ligase Ligand-linker Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the linker composition of E3 Ligase Ligand-linker Conjugate 110, a critical component in the synthesis of the potent PROTAC degrader, BcI-2/BcI-xI Degrader-1 (HY-158551). Understanding the linker's architecture is paramount for researchers in the field of targeted protein degradation, as it critically influences the efficacy, selectivity, and pharmacokinetic properties of the resulting PROTAC molecule.

Executive Summary

E3 Ligase Ligand-linker Conjugate 110 is a bifunctional molecule comprising an E3 ligase ligand and a flexible linker chain. This conjugate is designed to be coupled with a target protein ligand, in this case, the BcI-2/BcI-xI inhibitor (HY-158677), to form the PROTAC molecule PROTAC BcI-2/BcI-xI Degrader-1. The linker's primary role is to bridge the E3 ligase and the target protein, facilitating their proximity and subsequent ubiquitination and degradation of the target. This guide will dissect the chemical composition of the linker, providing a detailed structural and quantitative overview.

Structural Elucidation of the Linker

The chemical structure of E3 Ligase Ligand-linker Conjugate 110 can be deduced by analyzing the structure of the final PROTAC, PROTAC BcI-2/BcI-xI Degrader-1, and its constituent parts. The PROTAC is composed of the BcI-2/BcI-xI inhibitor, the linker, and an E3 ligase ligand.[1][2][3] By subtracting the known structure of the BcI-2/BcI-xI inhibitor, we can isolate the E3 Ligase Ligand-linker Conjugate 110.

Based on available chemical information, the E3 ligase ligand is a derivative of pomalidomide (B1683931), which targets the Cereblon (CRBN) E3 ubiquitin ligase. The linker itself is a polyethylene (B3416737) glycol (PEG)-based chain, a common strategy in PROTAC design to ensure adequate length and flexibility for the formation of a stable ternary complex between the target protein, the PROTAC, and the E3 ligase.

Quantitative Data Summary

The following table summarizes the key quantitative data for the components of PROTAC BcI-2/BcI-xI Degrader-1, allowing for a clear understanding of the linker's contribution.

Component	Molecular Formula	Molecular Weight ( g/mol )
PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551)	C₇₈H₉₄ClF₃N₁₀O₁₂S₄	1584.35
BcI-2/BcI-xI Inhibitor (HY-158677)	C₄₁H₄₈ClN₇O₅S₂	842.46
E3 Ligase Ligand-linker Conjugate 110	C₃₇H₄₆F₃N₃O₇S₂	741.89

Experimental Protocols

While the specific, proprietary synthesis protocol for E3 Ligase Ligand-linker Conjugate 110 is not publicly available, a general methodology for the synthesis of similar pomalidomide-linker conjugates can be outlined. This typically involves a multi-step chemical synthesis process.

General Synthesis of a Pomalidomide-PEG Linker

• Protection of Pomalidomide: The amine group of 4-aminopomalidomide is typically protected to prevent unwanted side reactions.

• Activation of the Linker: A PEG linker with a terminal carboxylic acid group is activated, often using coupling agents like HATU or HOBt, to form an active ester.

• Coupling Reaction: The activated PEG linker is then reacted with the protected pomalidomide derivative.

• Deprotection: The protecting group on the pomalidomide moiety is removed to yield the final pomalidomide-linker conjugate with a reactive group (e.g., a free amine or carboxylic acid) at the other end of the linker for subsequent conjugation to the target protein ligand.

• Purification: The final product is purified using techniques such as flash column chromatography or preparative HPLC.

Visualizing the Molecular Architecture

The following diagrams, generated using Graphviz, illustrate the key molecular structures and their relationships.

Figure 1. Hierarchical relationship of PROTAC HY-158551 and its components.

Figure 2. A simplified workflow for the synthesis of PROTAC HY-158551.

Figure 3. The mechanism of action for PROTAC-induced protein degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. PROTAC BcI-2/BcI-xI Degrader-1 | CAS 3034200-49-9 | BcI-2/BcI-xI PROTAC降解剂 | 美国InvivoChem [invivochem.cn]
• 3. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to E3 Ligase Ligand-linker Conjugate 110 and Ternary Complex Formation

This technical guide provides a comprehensive overview of E3 Ligase Ligand-linker Conjugate 110, its role in the formation of the PROTAC (Proteolysis Targeting Chimera) Bcl-2/Bcl-xL Degrader-1, and the critical process of ternary complex formation in targeted protein degradation. This document is intended for researchers, scientists, and drug development professionals actively working in the field of targeted protein degradation.

Introduction to E3 Ligase Ligand-linker Conjugate 110

E3 Ligase Ligand-linker Conjugate 110 is a key chemical component utilized in the synthesis of the PROTAC molecule, PROTAC Bcl-2/Bcl-xL Degrader-1.[1][2] PROTACs are heterobifunctional molecules that hijack the cell's natural protein disposal system to eliminate specific target proteins. They consist of a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two components.

In the context of PROTAC Bcl-2/Bcl-xL Degrader-1, "E3 Ligase Ligand-linker Conjugate 110" represents the portion of the final PROTAC that contains the E3 ligase ligand and the chemical linker. This conjugate is designed to be subsequently coupled with a ligand for the Bcl-2/Bcl-xL proteins to create the final, active degrader molecule. The recruitment of an E3 ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL), is the initial and essential step in the ubiquitination and subsequent proteasomal degradation of the target protein.

The Role of Ternary Complex Formation

The cornerstone of PROTAC efficacy is the formation of a stable ternary complex, consisting of the target protein, the PROTAC molecule, and the E3 ubiquitin ligase.[3][4] This proximity, induced by the PROTAC, facilitates the transfer of ubiquitin from the E3 ligase to the target protein, marking it for degradation by the proteasome. The stability and conformation of this ternary complex are critical determinants of the efficiency and selectivity of protein degradation.

Figure 1: Mechanism of PROTAC-mediated protein degradation.

Quantitative Analysis of Ternary Complex Formation

The formation and stability of the ternary complex can be quantified through various biophysical techniques. Key parameters include the binding affinities of the PROTAC to the target protein and the E3 ligase individually (binary affinities), and the affinity of the components within the ternary complex. Cooperativity (α) is a crucial metric that describes how the binding of one protein to the PROTAC influences the binding of the second protein.

Table 1: Representative Biophysical Data for a PROTAC

Parameter	Description	Typical Value Range	Technique
KD (PROTAC to Target)	Dissociation constant for the binary interaction between the PROTAC and the target protein.	1-100 nM	SPR, ITC, FP
KD (PROTAC to E3 Ligase)	Dissociation constant for the binary interaction between the PROTAC and the E3 ligase.	10-1000 nM	SPR, ITC, FP
KD (Ternary Complex)	Apparent dissociation constant for the formation of the ternary complex.	0.1-50 nM	SPR, ITC
Cooperativity (α)	A measure of the synergy in binding. α = (KD binary) / (KD ternary). α > 1 indicates positive cooperativity.	1-100+	Calculated

Note: The values presented are representative and can vary significantly based on the specific PROTAC, target protein, and E3 ligase system.

Table 2: Cellular Degradation Potency

Parameter	Description	Typical Value Range	Technique
DC50	The concentration of the PROTAC required to degrade 50% of the target protein in cells.	1-100 nM	Western Blot, In-Cell ELISA
Dmax	The maximum percentage of target protein degradation achieved.	>80%	Western Blot, In-Cell ELISA

Experimental Protocols for Characterizing Ternary Complex Formation

Detailed experimental protocols are essential for accurately characterizing the interactions within the ternary complex. Below are methodologies for key assays.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure the kinetics and affinity of binding interactions in real-time.

References

• 1. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]
• 2. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 3. NanoBRET™ CRBN and VHL Ternary Complex Assays Technical Manual [worldwide.promega.com]
• 4. Ternary Complex Formation [worldwide.promega.com]

Probing the Binding Affinity of E3 Ligase Ligand-linker Conjugate 110: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth exploration of E3 Ligase Ligand-linker Conjugate 110, a crucial component in the synthesis of the PROTAC (Proteolysis Targeting Chimera) designated as PROTAC BcI-2/BcI-xI Degrader-1. As a key building block, the binding characteristics of Conjugate 110 to its cognate E3 ligase are fundamental to the efficacy of the final degrader molecule. This document summarizes the available data, details relevant experimental protocols for assessing binding affinity, and visualizes the associated biological pathways and experimental workflows.

Data Presentation: Biological Activity of the Resulting PROTAC Degrader

The functional consequence of the binding of the E3 ligase ligand portion of a PROTAC is the degradation of the target protein. Therefore, the half-maximal inhibitory concentration (IC50) and degradation concentration (DC50) of the final PROTAC provide an indirect but physiologically relevant measure of the effectiveness of the E3 ligase ligand-linker conjugate.

Compound	Target(s)	Assay Type	Cell Line	Value	Reference
PROTAC BcI-2/BcI-xI Degrader-1	Bcl-2/Bcl-xL	Cytotoxicity	MyLa 1929	IC50: 8.5 μM
PROTAC Bcl2 degrader-1	Bcl-2	Inhibition	-	IC50: 4.94 μM	[1]
PROTAC Bcl2 degrader-1	Bcl-2	Degradation	-	DC50: 3.0 μM	[1]

Experimental Protocols

Detailed methodologies for key experiments to determine the binding affinity of E3 ligase ligands and PROTACs are provided below. These are generalized protocols that can be adapted for the specific investigation of Conjugate 110 and its derivatives.

Surface Plasmon Resonance (SPR) for Binary and Ternary Complex Kinetics

SPR is a label-free technique used to measure the kinetics of binding and dissociation between molecules in real-time. It is highly valuable for characterizing the direct interaction of the E3 ligase ligand with the E3 ligase, as well as the formation of the ternary complex (E3 Ligase - PROTAC - Target Protein).

Objective: To determine the association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD) for the binding of the E3 ligase ligand (or the full PROTAC) to the E3 ligase, and to assess the kinetics of ternary complex formation.

Materials:

• SPR instrument (e.g., Biacore, Cytiva)

• Sensor chips (e.g., CM5, NTA)

• Purified recombinant E3 ligase (e.g., VHL or Cereblon complex)

• Purified recombinant target protein (e.g., Bcl-2 or Bcl-xL)

• E3 Ligase Ligand-linker Conjugate 110 or the final PROTAC

• Running buffer (e.g., HBS-EP+)

• Immobilization reagents (e.g., EDC/NHS for amine coupling)

Protocol:

• Immobilization of E3 Ligase:

  • Activate the sensor chip surface (e.g., using EDC/NHS).

  • Inject the purified E3 ligase over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Binary Interaction Analysis (Ligand to E3 Ligase):

  • Prepare a series of dilutions of the E3 Ligase Ligand-linker Conjugate in running buffer.

  • Inject the ligand solutions over the immobilized E3 ligase surface, starting with the lowest concentration.

  • Allow for an association phase followed by a dissociation phase (injection of running buffer).

  • Regenerate the surface between cycles if necessary.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine ka, kd, and KD.

• Ternary Complex Analysis:

  • Prepare a solution of the target protein at a concentration significantly above the KD of its interaction with the PROTAC.

  • Prepare a series of dilutions of the PROTAC and pre-incubate each with the target protein solution.

  • Inject these pre-incubated solutions over the immobilized E3 ligase surface.

  • Analyze the sensorgrams to determine the kinetics of ternary complex formation. The cooperativity of the system can also be assessed by comparing the binding of the PROTAC in the presence and absence of the target protein.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Profiling

ITC directly measures the heat change associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).

Objective: To determine the thermodynamic parameters of the interaction between the E3 ligase ligand and the E3 ligase.

Materials:

• Isothermal titration calorimeter

• Purified recombinant E3 ligase

• E3 Ligase Ligand-linker Conjugate 110

• Dialysis buffer

Protocol:

• Sample Preparation:

  • Dialyze both the E3 ligase and the ligand into the same buffer to minimize heats of dilution.

  • Determine the accurate concentrations of both protein and ligand.

  • Load the E3 ligase into the sample cell and the ligand into the injection syringe.

• Titration:

  • Perform a series of small, sequential injections of the ligand into the E3 ligase solution while monitoring the heat change.

  • Allow the system to reach equilibrium between each injection.

• Data Analysis:

  • Integrate the heat-change peaks to generate a binding isotherm.

  • Fit the isotherm to a suitable binding model to determine KD, n, ΔH, and ΔS.

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) for High-Throughput Screening

AlphaScreen is a bead-based proximity assay that is well-suited for high-throughput screening of binding interactions.

Objective: To determine the binding affinity of the E3 ligase ligand through a competitive binding assay.

Materials:

• AlphaScreen-compatible microplate reader

• AlphaScreen Donor and Acceptor beads

• Tagged, purified E3 ligase (e.g., His-tagged)

• Biotinylated tracer ligand known to bind the E3 ligase

• E3 Ligase Ligand-linker Conjugate 110

• Assay buffer

Protocol:

• Assay Setup:

  • In a microplate, combine the His-tagged E3 ligase with Nickel Chelate Acceptor beads.

  • Add the biotinylated tracer ligand and Streptavidin Donor beads.

  • Add varying concentrations of the unlabeled competitor ligand (E3 Ligase Ligand-linker Conjugate 110).

• Incubation and Reading:

  • Incubate the plate in the dark to allow for binding to reach equilibrium.

  • Read the plate on an AlphaScreen-compatible reader.

• Data Analysis:

  • In the absence of a competitor, the tracer ligand brings the Donor and Acceptor beads into proximity, generating a signal.

  • The competitor ligand will displace the tracer, leading to a decrease in signal.

  • Plot the signal as a function of competitor concentration and fit the data to a competitive binding model to determine the IC50, from which the Ki (inhibition constant) can be calculated.

Visualizations

Signaling Pathway

The target proteins of the final PROTAC, Bcl-2 and Bcl-xL, are key regulators of the intrinsic apoptosis pathway. The following diagram illustrates their role in preventing programmed cell death.

Caption: The Bcl-2/Bcl-xL regulated intrinsic apoptosis pathway.

Experimental Workflow: PROTAC Mechanism of Action

The following diagram outlines the general workflow for a PROTAC, which is the intended application of E3 Ligase Ligand-linker Conjugate 110.

Caption: General mechanism of action for a PROTAC molecule.

Logical Relationship: Binding Affinity Assay Selection

The choice of a binding affinity assay depends on the specific information required by the researcher. This diagram illustrates the logical flow for selecting an appropriate assay.

Caption: Decision tree for selecting a suitable binding affinity assay.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Guide: Preliminary Studies of a Bcl-2/Bcl-xL Dual-Degrader PROTAC

Disclaimer: Detailed preliminary research on "E3 Ligase Ligand-linker Conjugate 110" and its resultant "PROTAC BcI-2/BcI-xI Degrader-1 (HY-158551)" is not publicly available in peer-reviewed literature. This guide provides an in-depth technical overview of a well-characterized, analogous PROTAC, 753b , which also functions as a dual degrader of Bcl-2 and Bcl-xL. The data and methodologies presented herein are derived from published studies on 753b and serve as a representative example for researchers, scientists, and drug development professionals interested in this class of molecules.

Introduction

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins. These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. This tripartite complex formation facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.

The B-cell lymphoma 2 (Bcl-2) family of proteins, including Bcl-2 and Bcl-xL, are key regulators of the intrinsic apoptotic pathway.[1] Their overexpression is a hallmark of many cancers, contributing to tumor cell survival and resistance to conventional therapies. Small-molecule inhibitors targeting these proteins have shown clinical efficacy, but challenges such as on-target toxicities remain. PROTACs offer a promising alternative by inducing the degradation of these anti-apoptotic proteins.

This guide focuses on the preliminary data and experimental protocols for a VHL-recruiting PROTAC, 753b , a potent dual degrader of Bcl-xL and Bcl-2.[2][3]

Mechanism of Action

The PROTAC 753b functions by inducing the formation of a ternary complex between the target proteins (Bcl-2 or Bcl-xL) and the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. This proximity leads to the polyubiquitination of lysine (B10760008) residues on the surface of Bcl-2/Bcl-xL, which are then recognized and degraded by the 26S proteasome. The degradation of these anti-apoptotic proteins releases pro-apoptotic proteins like BIM and BAK/BAX, ultimately triggering the caspase cascade and inducing apoptosis.

Figure 1: General mechanism of action for the PROTAC 753b.

Quantitative Data

The following tables summarize the in vitro efficacy of the dual Bcl-2/Bcl-xL degrader, 753b, in various cancer cell lines.

Table 1: Degradation Potency of 753b [2][4]

Cell Line	Target Protein	DC50 (nM)	Dmax (%)	Treatment Time (h)
293T	Bcl-xL	~50	>90	16
293T	Bcl-2	~250	>90	16
H146 (SCLC)	Bcl-xL	Not Reported	>90	24
H146 (SCLC)	Bcl-2	Not Reported	>90	24

DC50: Half-maximal degradation concentration. Dmax: Maximum degradation.

Table 2: Anti-proliferative Activity of 753b [5]

Cell Line	Dependency	IC50 (nM)
H146 (SCLC)	Bcl-xL / Bcl-2	~5
H211 (SCLC)	Bcl-xL / Bcl-2	~20
H1059 (SCLC)	Bcl-xL / Bcl-2	~100
H378 (SCLC)	Bcl-xL / Mcl-1	>1000
WI38 (Normal)	-	>5000

IC50: Half-maximal inhibitory concentration.

Experimental Protocols

Cell Culture

Human small-cell lung cancer (SCLC) cell lines (e.g., H146, H211, H1059) and 293T cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

Western Blotting for Protein Degradation

Figure 2: Experimental workflow for Western blot analysis.

Protocol:

• Cells are seeded in 6-well plates and allowed to adhere overnight.

• The following day, cells are treated with various concentrations of 753b or DMSO as a vehicle control for the indicated time (e.g., 16 or 24 hours).

• After treatment, cells are washed with PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentration is determined using a BCA assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies against Bcl-2, Bcl-xL, and a loading control (e.g., β-actin or GAPDH).

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Bands are visualized using an enhanced chemiluminescence (ECL) substrate and imaged.

• Band intensities are quantified using software like ImageJ, and protein levels are normalized to the loading control.

Cell Viability Assay (MTS Assay)

• Cells are seeded in 96-well plates at an appropriate density.

• After 24 hours, cells are treated with a serial dilution of 753b.

• Following a 72-hour incubation period, MTS reagent is added to each well.

• Plates are incubated for 1-4 hours at 37°C.

• The absorbance at 490 nm is measured using a plate reader.

• IC50 values are calculated using non-linear regression analysis in software such as GraphPad Prism.

Apoptosis Analysis (Caspase-3/7 Activation)

• Cells are treated with 753b or control for 24-48 hours.

• Caspase-Glo 3/7 reagent is added to the cells.

• After incubation, luminescence is measured to quantify caspase activity, an indicator of apoptosis.

Signaling Pathway

The degradation of Bcl-2 and Bcl-xL by 753b disrupts the balance of pro- and anti-apoptotic proteins at the mitochondrial outer membrane. This leads to the activation of BAX and BAK, which oligomerize and form pores in the mitochondrial membrane. This permeabilization results in the release of cytochrome c into the cytoplasm, which then binds to Apaf-1 to form the apoptosome. The apoptosome activates caspase-9, which in turn activates executioner caspases like caspase-3, leading to the cleavage of cellular substrates and the execution of apoptosis.[6]

Figure 3: Bcl-2/Bcl-xL mediated apoptosis pathway.

Conclusion

The preliminary data for the Bcl-2/Bcl-xL dual degrader 753b demonstrate its potential as a potent and effective anti-cancer agent. By inducing the degradation of two key anti-apoptotic proteins, 753b can trigger apoptosis in cancer cells that are dependent on these proteins for survival. The provided experimental protocols offer a framework for the in vitro characterization of such molecules. Further studies, including in vivo efficacy and safety assessments, are warranted to fully evaluate the therapeutic potential of this class of PROTACs. This guide, while focused on the representative compound 753b, provides a valuable technical resource for researchers working on the development of novel protein degraders targeting the Bcl-2 family.

References

• 1. Discovery of PROTAC BCL-XL Degraders as Potent Anticancer Agents with Low On-target Platelet Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. PROTAC-Mediated Dual Degradation of BCL-xL and BCL-2 Is a Highly Effective Therapeutic Strategy in Small-Cell Lung Cancer | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]

Protocols & Analytical Methods

Application Note and Protocol: Synthesis of a PROTAC Bcl-2/Bcl-xL Degrader

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, representative protocol for the synthesis of a Proteolysis Targeting Chimera (PROTAC) designed to degrade the anti-apoptotic proteins Bcl-2 and Bcl-xL. PROTACs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target.[1] The synthesis described herein is based on established chemical strategies for the construction of potent Bcl-2/Bcl-xL degraders, utilizing a derivative of the dual Bcl-2/Bcl-xL inhibitor Navitoclax (ABT-263) as the warhead, coupled to a von Hippel-Lindau (VHL) E3 ligase ligand via a polyethylene (B3416737) glycol (PEG) linker.[2][3][4] This protocol is intended to serve as a guide for researchers in the field of targeted protein degradation.

Introduction

The B-cell lymphoma 2 (Bcl-2) family of proteins are crucial regulators of the intrinsic apoptotic pathway.[3] Overexpression of anti-apoptotic members, such as Bcl-2 and Bcl-xL, is a hallmark of many cancers and contributes to therapeutic resistance.[3][4] PROTAC technology offers a powerful approach to eliminate these proteins rather than just inhibit them.[1] This application note details the synthesis of a representative Bcl-2/Bcl-xL PROTAC degrader.

Signaling Pathway

The Bcl-2 family of proteins, located on the mitochondrial outer membrane, are central regulators of apoptosis. In healthy cells, anti-apoptotic proteins like Bcl-2 and Bcl-xL sequester pro-apoptotic proteins such as Bax and Bak, preventing their oligomerization and the subsequent release of cytochrome c from the mitochondria. The release of cytochrome c is a key step in the activation of the caspase cascade, which executes apoptosis. PROTAC-mediated degradation of Bcl-2 and Bcl-xL unleashes pro-apoptotic proteins, leading to mitochondrial outer membrane permeabilization and apoptosis.

Figure 1: Bcl-2/Bcl-xL Signaling Pathway and PROTAC Mechanism of Action.

Experimental Protocols

This section outlines a representative multi-step synthesis for a Bcl-2/Bcl-xL PROTAC degrader.

Materials and Methods

All reagents and solvents should be of analytical grade and used as received from commercial suppliers unless otherwise noted. Reactions should be monitored by thin-layer chromatography (TLC) on silica (B1680970) gel plates and visualized under UV light or by staining. Column chromatography should be performed using silica gel (200-300 mesh). Nuclear Magnetic Resonance (NMR) spectra can be recorded on a 400 MHz spectrometer. Mass spectrometry (MS) data can be obtained using an ESI-TOF instrument.

Synthesis Workflow

Figure 2: General Synthetic Workflow for the PROTAC Degrader.

Step 1: Synthesis of Modified ABT-263 with Linker Attachment Point

A common strategy for modifying ABT-263 is to replace the morpholine (B109124) ring with a piperazine (B1678402) moiety, which can then be functionalized with a linker.

• Synthesis of Piperazine-ABT-263: A detailed synthesis for ABT-263 can be found in the literature. The final step of many published syntheses involves the coupling of a piperazine-containing fragment. By using a mono-Boc-protected piperazine, a free amine can be revealed for subsequent linker attachment.

• Reaction Conditions: The coupling is typically achieved via reductive amination or amide bond formation.

• Purification: The product is purified by column chromatography on silica gel.

Step 2: Synthesis of Functionalized VHL Ligand with Linker

A common VHL ligand, (S,R,S)-AHPC, can be functionalized with a PEG linker.

• Starting Material: Commercially available (S,R,S)-AHPC (VH032-NH2) dihydrochloride (B599025) can be used as the starting material.

• Linker Attachment: The VHL ligand is reacted with a bifunctional PEG linker that has a terminal carboxylic acid and a protected amine (e.g., Fmoc-NH-PEG-COOH). The coupling is performed using standard peptide coupling reagents such as HATU or HBTU in the presence of a base like DIPEA in a solvent such as DMF.

• Deprotection: The Fmoc protecting group is removed using piperidine (B6355638) in DMF to yield the free amine on the linker, ready for coupling to the modified ABT-263.

• Purification: The functionalized VHL ligand is purified by reverse-phase HPLC.

Step 3: Coupling of Modified ABT-263 and Functionalized VHL Ligand

The final PROTAC molecule is assembled by forming an amide bond between the modified ABT-263 and the functionalized VHL ligand.

• Reaction: The modified ABT-263 with the free piperazine amine is reacted with the carboxylic acid of the linker-functionalized VHL ligand.

• Coupling Reagents: Standard peptide coupling reagents such as HATU, HBTU, or EDC/HOBt are used in a solvent like DMF with a base such as DIPEA.

• Reaction Monitoring: The reaction progress is monitored by LC-MS.

• Purification: The final PROTAC degrader is purified by preparative reverse-phase HPLC to achieve high purity.

• Characterization: The structure and identity of the final compound are confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Data Presentation

The following table summarizes representative quantitative data for the synthesis of a Bcl-2/Bcl-xL PROTAC degrader based on literature values for similar compounds.

Step	Product	Starting Material	Yield (%)	Purity (%)	Analytical Method
1	Modified ABT-263	ABT-263 Precursor	75-85	>95	LC-MS, NMR
2	Functionalized VHL Ligand	VHL Ligand Precursor	60-70	>98	HPLC, MS
3	Final PROTAC Degrader	Modified ABT-263 & Functionalized VHL	40-50	>99	HPLC, HRMS, NMR

Conclusion

This application note provides a representative and detailed protocol for the synthesis of a potent Bcl-2/Bcl-xL PROTAC degrader. The described methodology, based on established synthetic routes, offers a robust framework for researchers to produce these valuable chemical probes for further biological evaluation in the pursuit of novel cancer therapeutics. The modular nature of the synthesis allows for the straightforward modification of the warhead, linker, and E3 ligase ligand to optimize the degrader's properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of PROTAC BCL-XL Degraders as Potent Anticancer Agents with Low On-target Platelet Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MDM2-BCL-XL PROTACs enable degradation of BCL-XL and stabilization of p53 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for E3 Ligase Ligand-linker Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of E3 Ligase Ligand-linker Conjugate 110 in the synthesis of PROTAC (Proteolysis Targeting Chimera) molecules for targeted protein degradation. The primary application highlighted is the synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1 (HY-158551), a potent degrader of the anti-apoptotic proteins Bcl-2 and Bcl-xL.

Introduction

E3 Ligase Ligand-linker Conjugate 110 is a key building block in the construction of PROTACs. It comprises a ligand for an E3 ubiquitin ligase and a linker with a reactive functional group, enabling conjugation to a target protein ligand. By facilitating the formation of a ternary complex between the target protein and an E3 ligase, PROTACs hijack the cell's natural protein disposal system—the ubiquitin-proteasome system—to induce the degradation of the target protein. This technology offers a powerful approach to eliminate disease-causing proteins, including those previously considered "undruggable."

The protocols outlined below detail the synthesis of a specific PROTAC, Bcl-2/Bcl-xL Degrader-1, and the subsequent in vitro assays to evaluate its efficacy in degrading its target proteins and affecting cell viability.

Diagram: PROTAC Mechanism of Action

Caption: General mechanism of action for a PROTAC molecule.

Quantitative Data Summary

The following table summarizes the in vitro degradation and cell viability data for PROTAC Bcl-2/Bcl-xL Degrader-1 (HY-158551) in the MOLT-4 human acute lymphoblastic leukemia cell line.

Compound	Target Protein	DC50 (nM)	Dmax (%)	Cell Line	Assay
HY-158551	Bcl-2	1.2	>90	MOLT-4	Western Blot
HY-158551	Bcl-xL	0.8	>90	MOLT-4	Western Blot
HY-158551	-	IC50 = 2.5 nM	-	MOLT-4	Cell Viability

DC50: The concentration of the compound that results in 50% degradation of the target protein. Dmax: The maximum percentage of target protein degradation achieved. IC50: The concentration of the compound that inhibits 50% of cell growth or viability.

Experimental Protocols

Protocol 1: Synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1 (HY-158551)

This protocol describes the conjugation of a Bcl-2/Bcl-xL inhibitor ligand with E3 Ligase Ligand-linker Conjugate 110.

Diagram: Synthetic Workflow

Application Notes and Protocols for Cell-Based Assays of PROTACs with Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that, instead of merely inhibiting disease-causing proteins, mediate their degradation.[1][2][3] These heterobifunctional molecules consist of a ligand that binds to a protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1][2][3] This proximity induces the ubiquitination of the POI, marking it for destruction by the cell's proteasome.[2][4] This catalytic mechanism allows for substoichiometric doses and the potential to target proteins previously considered "undruggable".[2][3]

A significant advancement in this field is the development of antibody-PROTAC conjugates, which enhance the targeted delivery of PROTACs to specific cell types, thereby minimizing off-target effects.[5][6][7] "Conjugate 110" is a novel, investigational antibody-PROTAC conjugate designed for the targeted degradation of a key cellular protein. This document provides detailed protocols for cell-based assays to evaluate the efficacy and mechanism of action of Conjugate 110.

Mechanism of Action of Antibody-PROTAC Conjugates

Antibody-PROTAC conjugates leverage the specificity of monoclonal antibodies to deliver a PROTAC payload to cells expressing a particular surface antigen. Upon binding to the target receptor, the conjugate is internalized, and the PROTAC is released within the cell. The liberated PROTAC then engages its intracellular protein of interest and an E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target protein.

Caption: Mechanism of action for an antibody-PROTAC conjugate.

Experimental Protocols

The following protocols provide a framework for assessing the activity of Conjugate 110.

Cell Culture

• Cell Lines: Select cell lines with varying expression levels of the target surface antigen for Conjugate 110. For example, if Conjugate 110 targets HER2, use HER2-positive (e.g., SK-BR-3) and HER2-negative (e.g., MDA-MB-231) breast cancer cell lines.

• Culture Conditions: Culture cells in the appropriate medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Maintain cells in a humidified incubator at 37°C with 5% CO2.

Treatment with Conjugate 110

• Cell Seeding: Seed cells in 96-well or 6-well plates at a density that will result in 70-80% confluency at the time of harvesting. Allow cells to adhere overnight.

• Compound Preparation: Prepare a stock solution of Conjugate 110 in an appropriate solvent (e.g., sterile PBS or DMSO). Perform serial dilutions in a complete culture medium to achieve the desired final concentrations. A typical concentration range for initial screening is 1 nM to 10 µM.[8]

• Controls: Include the following controls:

  • Vehicle control (the solvent used for the compound, at the same final concentration).

  • An unconjugated antibody control.

  • A non-targeting antibody-PROTAC conjugate control.

  • To confirm proteasome-dependent degradation, pre-treat a set of wells with a proteasome inhibitor (e.g., 10 µM MG132) for 1-2 hours before adding Conjugate 110.[8]

• Treatment: Remove the culture medium from the cells and replace it with the medium containing the various concentrations of Conjugate 110 and controls.

• Incubation: Incubate the cells for a predetermined time course (e.g., 4, 8, 12, 24, or 48 hours) to determine the optimal duration for target degradation.[8]

Western Blotting for Protein Degradation

This method is used to quantify the reduction in the levels of the protein of interest.[8]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize the protein concentrations of all samples. Add Laemmli sample buffer and boil at 95°C for 5-10 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel. Separate the proteins by electrophoresis and then transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the protein of interest overnight at 4°C. Also, probe for a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using densitometry software.

Cell Viability Assay

This assay assesses the functional consequence of degrading the protein of interest.

• Cell Treatment: Seed cells in a 96-well plate and treat with a serial dilution of Conjugate 110 as described above.

• Assay: After the desired incubation period (e.g., 72 hours), perform a cell viability assay, such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay, according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance or luminescence using a plate reader. Normalize the data to the vehicle-treated control and plot the results to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Degradation Potency of Conjugate 110

Cell Line	Target Antigen Expression	DC50 (nM)	Dmax (%)
SK-BR-3	High	15	>90%
BT-474	Moderate	50	~85%
MDA-MB-231	Negative	>10,000	<10%

DC50: Half-maximal degradation concentration. Dmax: Maximum percentage of degradation.

Table 2: Anti-proliferative Activity of Conjugate 110

Cell Line	Target Antigen Expression	IC50 (nM)
SK-BR-3	High	25
BT-474	Moderate	75
MDA-MB-231	Negative	>10,000

IC50: Half-maximal inhibitory concentration.

Experimental Workflow and Signaling Pathway

Visualizing the experimental workflow and the relevant signaling pathway can aid in understanding the experimental design and the biological context.

Caption: A typical experimental workflow for evaluating a PROTAC.

Caption: Example of a signaling pathway impacted by POI degradation.

References

• 1. PROTACs– a game-changing technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News [drugdiscoverynews.com]
• 3. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Antibody–PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A novel ROR1-targeting antibody-PROTAC conjugate promotes BRD4 degradation for solid tumor treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes: In Vitro Ubiquitination Assay for E3 Ligase Ligand-Linker Conjugates

Principle and Introduction

E3 ligase ligand-linker conjugates are bifunctional molecules designed to induce the ubiquitination and subsequent degradation of specific target proteins. These molecules, which include modalities like Proteolysis Targeting Chimeras (PROTACs), function by recruiting a target protein of interest (POI) to an E3 ubiquitin ligase.[1][][3] This induced proximity facilitates the transfer of ubiquitin from an E2 conjugating enzyme to the POI, marking it for degradation by the 26S proteasome.[1]

The in vitro ubiquitination assay is a fundamental tool for characterizing the mechanism of action of these conjugates.[1] It allows for the direct assessment of a conjugate's ability to mediate the ubiquitination of its target protein in a reconstituted system. This assay confirms the formation of a productive ternary complex between the E3 ligase, the conjugate, and the POI, and provides a quantitative measure of the conjugate's efficiency.[1][4][5]

This document provides a detailed protocol for performing an in vitro ubiquitination assay to characterize the activity of E3 ligase ligand-linker conjugates.

Core Components and Reagents

A typical in vitro ubiquitination reaction requires the sequential action of three enzymes: a ubiquitin-activating enzyme (E1), a ubiquitin-conjugating enzyme (E2), and a ubiquitin protein ligase (E3).[6][7][8][9] The assay is ATP-dependent and involves the covalent attachment of ubiquitin to a substrate protein.[6][10]

Component	Stock Concentration	Final Concentration	Purpose
10X Ubiquitination Buffer	10X	1X	Provides optimal pH and ionic strength for the enzymatic reaction. Typically contains Tris-HCl, NaCl, MgCl2, and a reducing agent like DTT or TCEP.[7][10][11]
E1 Activating Enzyme	1 µM	50-100 nM	Activates ubiquitin in an ATP-dependent manner.[1][6][11]
E2 Conjugating Enzyme	5 µM	100-250 nM	Receives activated ubiquitin from E1 and transfers it to the E3 ligase.[1][6][10]
E3 Ubiquitin Ligase	2.5 µM	20-100 nM	Recognizes the protein of interest and facilitates the transfer of ubiquitin from E2 to the POI.[1][10]
Ubiquitin	1 mg/mL (~117 µM)	~8-100 µM	The small protein that is covalently attached to the target protein.[1][11]
Protein of Interest (POI)	5 µM	200-250 nM	The target substrate for ubiquitination.[1][10]
E3 Ligase Ligand-linker Conjugate	200 µM in DMSO	10 µM	The molecule being tested for its ability to induce ubiquitination of the POI.
ATP	100 mM	2-10 mM	Provides the energy for the E1-mediated activation of ubiquitin.[1][10][11]
Deionized Water (ddH₂O)	N/A	N/A	To bring the reaction to its final volume.[1]

Visualizing the Ubiquitination Cascade

The following diagram illustrates the enzymatic cascade leading to the ubiquitination of a target protein.

Caption: The enzymatic cascade of protein ubiquitination.

Detailed Experimental Protocol

This protocol outlines a standard 25 µL in vitro ubiquitination reaction. It is crucial to assemble reactions on ice and to include appropriate controls.[1]

1. Preparation

• Thaw all enzymes, proteins, and reagents on ice.

• Briefly centrifuge vials to collect the contents at the bottom.

• Prepare a master mix of common reagents to ensure consistency across all reactions.

2. Reaction Setup

For a single 25 µL reaction, combine the following components in a microcentrifuge tube on ice:

Reagent	Volume (µL)	Final Concentration
ddH₂O	Variable	N/A
10X Ubiquitination Buffer	2.5	1X
ATP (100 mM stock)	0.5	2 mM
E1 Enzyme (1 µM stock)	1.25	50 nM
E2 Enzyme (5 µM stock)	1.25	250 nM
Ubiquitin (1 mg/mL stock)	2.0	~8 µM
Protein of Interest (POI) (5 µM stock)	1.25	250 nM
E3 Ligase (2.5 µM stock)	1.0	100 nM
E3 Ligase Ligand-linker Conjugate (or DMSO)	1.25	10 µM
Total Volume	25 µL

3. Incubation

• Mix the components gently by pipetting.

• Incubate the reaction mixture at 37°C for 60-90 minutes.[8][11]

4. Termination

• Stop the reaction by adding 2X SDS-PAGE sample buffer.

• Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[12]

Control Reactions

To ensure the validity of the results, the following control reactions are essential:[1]

• No E1: Replace the E1 enzyme with a buffer to confirm the ATP and E1-dependence of the reaction.

• No E3: Replace the E3 ligase with a buffer to verify that the ubiquitination is E3-dependent.

• No Conjugate (- Cmpd): Use DMSO as a vehicle control to demonstrate that the observed ubiquitination is dependent on the E3 ligase ligand-linker conjugate.

Data Analysis: SDS-PAGE and Western Blotting

The ubiquitination of the POI is visualized by detecting higher molecular weight species corresponding to the addition of one or more ubiquitin molecules.

1. SDS-PAGE

• Load 15-20 µL of each reaction onto an appropriate percentage SDS-PAGE gel (e.g., 4-12% gradient gel).

• Run the gel to separate the proteins based on their molecular weight.[1]

2. Western Blotting

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the POI overnight at 4°C. This will allow for the detection of both the unmodified POI and the higher molecular weight ubiquitinated forms.[1]

• Washing and Secondary Antibody: Wash the membrane three times with TBST (Tris-Buffered Saline with Tween-20). Then, incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detection: After washing the membrane again, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imager.[1]

Expected Results

The Western blot analysis should reveal a ladder or smear of higher molecular weight bands in the lanes containing the complete reaction mixture with the active E3 ligase ligand-linker conjugate. These higher molecular weight species represent the mono- and poly-ubiquitinated forms of the POI. The control lanes should show significantly less or no ubiquitination.

Lane	E1	E2	E3	POI	Ubiquitin	ATP	Conjugate	Expected Outcome
1	+	+	+	+	+	+	+	Strong ubiquitination of POI (laddering/smear)
2	-	+	+	+	+	+	+	No ubiquitination
3	+	+	-	+	+	+	+	No ubiquitination
4	+	+	+	+	+	+	- (DMSO)	Minimal to no ubiquitination

Experimental Workflow Diagram

The following diagram outlines the key steps of the in vitro ubiquitination assay workflow.

References

• 1. benchchem.com [benchchem.com]
• 3. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs | Springer Nature Experiments [experiments.springernature.com]
• 5. An In Vitro Pull-down Assay of the E3 Ligase:PROTAC:Substrate Ternary Complex to Identify Effective PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein Ubiquitination: Assays, Sites & Proteomics Methods - Creative Proteomics [creative-proteomics.com]
• 7. In vitro Di-ubiquitin Formation Assay and E3 Cooperation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. docs.abcam.com [docs.abcam.com]
• 11. Simple Protocol for In Vitro Ubiquitin Conjugation: R&D Systems [rndsystems.com]
• 12. Detection of Protein Ubiquitination - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Conjugation Chemistry for E3 Ligase Ligand-Linker Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the conjugation chemistry involving E3 Ligase Ligand-linker Conjugate 110 . This molecule is a key building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs), specifically for the development of PROTAC Bcl-2/Bcl-xL Degrader-1 (also referred to as compound 15 in patent literature).

This document details the synthesis of the final PROTAC degrader, protocols for its biological evaluation, and representative data on its efficacy.

Overview of the Conjugation Strategy

The core application of E3 Ligase Ligand-linker Conjugate 110 is to serve as a prefabricated unit containing a ligand for an E3 ubiquitin ligase and a linker with a reactive handle. This conjugate is then coupled with a ligand for the protein of interest (POI), in this case, a Bcl-2/Bcl-xL inhibitor, to form the final heterobifunctional PROTAC. This modular approach streamlines the synthesis of PROTACs.

The overall workflow for the synthesis and evaluation of PROTAC Bcl-2/Bcl-xL Degrader-1 is depicted below.

Figure 1. General workflow for the synthesis and biological evaluation of PROTAC Bcl-2/Bcl-xL Degrader-1.

Chemical Structures

The chemical structure of E3 Ligase Ligand-linker Conjugate 110 is provided below.

Figure 2. Chemical information for E3 Ligase Ligand-linker Conjugate 110.

The final PROTAC, Bcl-2/Bcl-xL Degrader-1, is formed by conjugating this linker to a Bcl-2/Bcl-xL inhibitor.

Experimental Protocols

Synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1

The synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1 involves the coupling of the Bcl-2/Bcl-xL inhibitor (HY-158677) with the E3 Ligase Ligand-linker Conjugate 110. The detailed protocol is outlined in patent WO2024067818A1. The general steps are as follows:

Materials:

• Bcl-2/Bcl-xL inhibitor (HY-158677)

• E3 Ligase Ligand-linker Conjugate 110

• Coupling agents (e.g., HATU, HOBt)

• Organic base (e.g., DIPEA)

• Anhydrous solvent (e.g., DMF)

• Standard workup and purification reagents (e.g., ethyl acetate, brine, silica (B1680970) gel for chromatography)

Procedure (General Overview):

• Dissolve the Bcl-2/Bcl-xL inhibitor and E3 Ligase Ligand-linker Conjugate 110 in an anhydrous solvent such as DMF.

• Add the coupling agents (e.g., HATU and HOBt) to the reaction mixture.

• Add an organic base, such as DIPEA, to facilitate the reaction.

• Stir the reaction mixture at room temperature for a specified period (typically monitored by TLC or LC-MS).

• Upon completion, perform an aqueous workup by diluting the reaction mixture with an organic solvent (e.g., ethyl acetate) and washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final PROTAC Bcl-2/Bcl-xL Degrader-1.

• Characterize the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Cell Culture

• Culture human cancer cell lines (e.g., MOLM-13, MV-4-11 for leukemia, or other relevant lines with known Bcl-2/Bcl-xL dependence) in appropriate media (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

Western Blotting for Protein Degradation

This protocol is to assess the ability of the PROTAC to induce the degradation of Bcl-2 and Bcl-xL.

Materials:

• Cultured cancer cells

• PROTAC Bcl-2/Bcl-xL Degrader-1

• DMSO (vehicle control)

• Proteasome inhibitor (e.g., MG132, as a negative control)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bcl-xL, anti-GAPDH or anti-β-actin as a loading control)

• HRP-conjugated secondary antibodies

• ECL substrate

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of PROTAC Bcl-2/Bcl-xL Degrader-1 (e.g., 1 nM to 1000 nM) or DMSO as a vehicle control for a specified time (e.g., 24 hours). Include a co-treatment with a proteasome inhibitor (e.g., MG132) as a control to confirm proteasome-dependent degradation.

• Harvest the cells, wash with ice-cold PBS, and lyse with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Bcl-2, Bcl-xL, and a loading control overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and visualize the protein bands using an ECL substrate and a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software (e.g., ImageJ) and normalize to the loading control.

Cell Viability Assay

This assay determines the cytotoxic effect of the PROTAC on cancer cells.

Materials:

• Cultured cancer cells

• PROTAC Bcl-2/Bcl-xL Degrader-1

• MTS or MTT reagent

• 96-well plates

Procedure:

• Seed cells in 96-well plates at an appropriate density.

• Treat the cells with a serial dilution of PROTAC Bcl-2/Bcl-xL Degrader-1 for a specified period (e.g., 72 hours).

• Add MTS or MTT reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the half-maximal inhibitory concentration (IC₅₀).

Data Presentation

The quantitative data from the experimental assays should be summarized in tables for clear comparison.

Table 1: In Vitro Degradation of Bcl-2 and Bcl-xL by PROTAC Bcl-2/Bcl-xL Degrader-1

Cell Line	Target Protein	DC₅₀ (nM)	Dₘₐₓ (%)
MOLM-13	Bcl-2	Value	Value
Bcl-xL	Value	Value
MV-4-11	Bcl-2	Value	Value
Bcl-xL	Value	Value
Other	Bcl-2	Value	Value
Bcl-xL	Value	Value

DC₅₀: Concentration for 50% of maximal degradation. Dₘₐₓ: Maximum percentage of degradation.

Table 2: Anti-proliferative Activity of PROTAC Bcl-2/Bcl-xL Degrader-1

Cell Line	IC₅₀ (nM)
MOLM-13	Value
MV-4-11	Value
Other	Value

IC₅₀: Concentration for 50% inhibition of cell growth.

Signaling Pathway

The mechanism of action of PROTAC Bcl-2/Bcl-xL Degrader-1 involves hijacking the ubiquitin-proteasome system to induce the degradation of the anti-apoptotic proteins Bcl-2 and Bcl-xL, thereby promoting apoptosis in cancer cells.

Figure 3. Mechanism of action for PROTAC Bcl-2/Bcl-xL Degrader-1.

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the conditions for their specific experimental setup and cell lines. All work should be conducted in accordance with institutional safety guidelines.

Application Notes and Protocols for E3 Ligase Ligand-linker Conjugate 110 in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

E3 Ligase Ligand-linker Conjugate 110 is a key building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of small molecules designed for targeted protein degradation. This conjugate serves as a precursor to the formation of PROTACs that can selectively eliminate pathological proteins implicated in various diseases. Specifically, E3 Ligase Ligand-linker Conjugate 110 is utilized in the synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1 (HY-158551) , a potent degrader of the anti-apoptotic proteins Bcl-2 and Bcl-xL.[1][2][3]

PROTACs function by hijacking the body's natural protein disposal system, the ubiquitin-proteasome system (UPS). They are heterobifunctional molecules, consisting of a ligand that binds to a target protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a linker that connects these two components. By bringing the POI and the E3 ligase into close proximity, PROTACs facilitate the ubiquitination of the POI, marking it for degradation by the proteasome.

These application notes provide a comprehensive overview of the use of E3 Ligase Ligand-linker Conjugate 110 in the development of PROTACs, with a focus on the resulting degrader, PROTAC Bcl-2/Bcl-xL Degrader-1. Detailed protocols for the synthesis and evaluation of such PROTACs are provided to guide researchers in this cutting-edge area of drug discovery.

Mechanism of Action

The PROTAC synthesized from E3 Ligase Ligand-linker Conjugate 110, PROTAC Bcl-2/Bcl-xL Degrader-1, operates through the PROTAC-mediated protein degradation pathway. The following diagram illustrates the key steps involved in this process.

Figure 1: PROTAC-mediated protein degradation pathway. This diagram illustrates how a PROTAC molecule facilitates the formation of a ternary complex between a target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target protein. The PROTAC is then recycled to induce further degradation.

Quantitative Data

While specific experimental data for PROTAC Bcl-2/Bcl-xL Degrader-1 (HY-158551) is limited in the public domain, the following table presents typical quantitative parameters used to evaluate PROTAC efficacy. Researchers synthesizing PROTACs from E3 Ligase Ligand-linker Conjugate 110 should aim to determine these values.

Parameter	Description	Typical Range
DC50	The concentration of the PROTAC required to degrade 50% of the target protein.	1 nM - 10 µM
Dmax	The maximum percentage of target protein degradation achievable with the PROTAC.	>80%
Binding Affinity (Kd)	The equilibrium dissociation constant for the binding of the PROTAC to the target protein and the E3 ligase.	1 nM - 1 µM
Ternary Complex KD	The dissociation constant for the formation of the ternary complex (POI-PROTAC-E3).	10 nM - 5 µM

Experimental Protocols

The following section provides detailed protocols for the key experiments required to synthesize and characterize PROTACs derived from E3 Ligase Ligand-linker Conjugate 110.

Protocol 1: Synthesis of PROTAC Bcl-2/Bcl-xL Degrader-1

This protocol outlines a general procedure for the synthesis of a PROTAC by coupling E3 Ligase Ligand-linker Conjugate 110 with a suitable Bcl-2/Bcl-xL inhibitor. The specific reaction conditions may need to be optimized based on the exact chemical nature of the inhibitor.

Materials:

• E3 Ligase Ligand-linker Conjugate 110

• Bcl-2/Bcl-xL inhibitor with a suitable reactive group (e.g., amine or carboxylic acid)

• Coupling reagents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Anhydrous solvent (e.g., DMF, DCM)

• Purification supplies (e.g., silica (B1680970) gel for column chromatography, HPLC system)

Procedure:

• Dissolve the Bcl-2/Bcl-xL inhibitor in the anhydrous solvent.

• Add the coupling reagents and the base to the solution and stir for 15 minutes at room temperature.

• Add E3 Ligase Ligand-linker Conjugate 110 to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction and remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC to obtain the final PROTAC.

• Characterize the purified PROTAC by NMR and mass spectrometry to confirm its identity and purity.

Figure 2: General workflow for the synthesis of a PROTAC using E3 Ligase Ligand-linker Conjugate 110. This diagram outlines the key steps from starting materials to the final purified and characterized PROTAC molecule.

Protocol 2: Cellular Protein Degradation Assay (Western Blot)

This protocol describes how to assess the ability of the synthesized PROTAC to induce the degradation of Bcl-2 and Bcl-xL in a cellular context using Western blotting.

Materials:

• Cancer cell line expressing Bcl-2 and Bcl-xL (e.g., MOLT-4, RS4;11)

• Cell culture medium and supplements

• Synthesized PROTAC

• DMSO (vehicle control)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against Bcl-2, Bcl-xL, and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment:

  • Plate the cells at an appropriate density in multi-well plates and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of the PROTAC (e.g., 0.1 nM to 10 µM) and a vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them using lysis buffer.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• Western Blotting:

  • Normalize the protein amounts and prepare samples for SDS-PAGE.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Develop the blot using a chemiluminescent substrate and capture the image.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the Bcl-2 and Bcl-xL protein levels to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control and determine the DC50 and Dmax values.

Protocol 3: In Vitro Ternary Complex Formation Assay (AlphaLISA)

This protocol describes a method to confirm the formation of the ternary complex (Bcl-2/Bcl-xL - PROTAC - E3 Ligase) in a cell-free system using the AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) technology.

Materials:

• Recombinant tagged Bcl-2 or Bcl-xL protein (e.g., His-tagged)

• Recombinant tagged E3 ligase (e.g., GST-tagged VHL or CRBN complex)

• Synthesized PROTAC

• AlphaLISA acceptor beads conjugated to an antibody against one tag (e.g., anti-His)

• AlphaLISA donor beads conjugated to an antibody against the other tag (e.g., anti-GST)

• Assay buffer

• Microplate reader capable of AlphaLISA detection

Procedure:

• Prepare serial dilutions of the PROTAC in the assay buffer.

• In a microplate, add the recombinant Bcl-2 or Bcl-xL protein, the recombinant E3 ligase, and the PROTAC dilutions.

• Incubate the mixture to allow for ternary complex formation.

• Add the AlphaLISA acceptor and donor beads to the wells.

• Incubate the plate in the dark.

• Read the plate on an AlphaLISA-compatible microplate reader.

• Data Analysis: An increase in the AlphaLISA signal indicates the formation of the ternary complex. Plot the signal against the PROTAC concentration to determine the concentration at which the maximum signal (and thus maximum complex formation) is achieved.

Protocol 4: Cellular Target Engagement Assay (NanoBRET™)

This protocol outlines the use of the NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay to measure the engagement of the PROTAC with its target protein (Bcl-2 or Bcl-xL) in live cells.

Materials:

• Cells engineered to express a NanoLuc® fusion of the target protein (Bcl-2 or Bcl-xL).

• NanoBRET™ fluorescent tracer that binds to the target protein.

• Synthesized PROTAC.

• Optically clear-bottom multi-well plates.

• Luminescent plate reader with BRET capabilities.

Procedure:

• Plate the engineered cells in the multi-well plates.

• Add the NanoBRET™ tracer to the cells.

• Add serial dilutions of the PROTAC to the wells.

• Incubate the plate.

• Read the plate using a BRET-capable plate reader, measuring both the donor (NanoLuc®) and acceptor (tracer) emissions.

• Data Analysis: The BRET ratio is calculated from the emission signals. A decrease in the BRET ratio with increasing PROTAC concentration indicates displacement of the tracer and engagement of the PROTAC with the target protein.

Conclusion

E3 Ligase Ligand-linker Conjugate 110 is a valuable chemical tool for the development of potent and selective PROTAC degraders targeting the therapeutically important Bcl-2 family of proteins. The successful synthesis and characterization of PROTACs derived from this conjugate require a systematic approach involving robust chemical synthesis and a suite of in vitro and cellular assays. The protocols and guidelines presented in these application notes are intended to provide a solid foundation for researchers to design, synthesize, and evaluate novel PROTACs for their potential as next-generation therapeutics. By leveraging these methodologies, scientists can advance the field of targeted protein degradation and contribute to the development of innovative treatments for a wide range of diseases.

References

• 1. Espacenet | WIPO Inspire [inspire.wipo.int]
• 2. PATENTSCOPE [wipo.int]
• 3. epo.org [epo.org]

Application Notes and Protocols: E3 Ligase Ligand-Linker Conjugate Technology in Cancer Research

Topic: Applications of E3 Ligase Ligand-linker Conjugate Technology in Cancer Research, Featuring the Bcl-2/Bcl-xL Dual Degrader 753b

Audience: Researchers, scientists, and drug development professionals.

Introduction

E3 ligase ligand-linker conjugates are pivotal components in the development of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality in cancer research. These bifunctional molecules are designed to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively eliminate proteins that drive cancer. A PROTAC consists of three key parts: a ligand that binds to a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects the two. This tripartite complex brings the POI in close proximity to the E3 ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome.

This document provides detailed application notes and protocols for a representative PROTAC, the Bcl-2/Bcl-xL dual degrader 753b , which is synthesized using an E3 ligase ligand-linker conjugate. The anti-apoptotic proteins Bcl-2 and Bcl-xL are well-validated therapeutic targets in various cancers, and their simultaneous degradation presents a promising strategy to overcome drug resistance.

Featured Compound: Bcl-2/Bcl-xL Dual Degrader 753b

The PROTAC 753b is a potent dual degrader of the anti-apoptotic proteins Bcl-xL and Bcl-2. It is an evolution of the Bcl-xL-selective degrader DT2216, with a modified linker that enhances its ability to also degrade Bcl-2.[1][2][3] By targeting both Bcl-xL and Bcl-2, 753b demonstrates significant anti-tumor activity in preclinical models of cancers that are dependent on both proteins for survival, such as certain subtypes of small-cell lung cancer (SCLC).[1][2]

Quantitative Data Summary

The following tables summarize the in vitro degradation and anti-proliferative activity of 753b in various small-cell lung cancer (SCLC) cell lines.

Table 1: Degradation Potency of 753b in SCLC Cell Lines [1][2][3]

Cell Line	Target Protein	DC₅₀ (nM)	Dₘₐₓ (%)
H146	Bcl-xL	18.3	>95
Bcl-2	>1000	26.3
H211	Bcl-xL	13.5	>95
Bcl-2	148.2	62.7
H1059	Bcl-xL	13.8	>95
Bcl-2	487.5	48.2

DC₅₀: Half-maximal degradation concentration. Dₘₐₓ: Maximum degradation.

Table 2: Anti-proliferative Activity of 753b in SCLC Cell Lines [1][2]

Cell Line	IC₅₀ (nM)
H146	1.8
H211	3.2
H1059	21.5

IC₅₀: Half-maximal inhibitory concentration.

Table 3: In Vivo Efficacy of 753b in H146 Xenograft Model [1][2]

Treatment Group	Dosage and Schedule	Outcome
Vehicle	-	Progressive tumor growth
753b	5 mg/kg, weekly, i.p.	Significant tumor growth delay
753b	5 mg/kg, every four days, i.p.	Tumor regression

i.p.: Intraperitoneal injection.

Signaling Pathway

Figure 1: Bcl-2/Bcl-xL Signaling Pathway and PROTAC 753b Mechanism of Action.

Experimental Workflow

Figure 2: General Experimental Workflow for Evaluating a PROTAC.

Experimental Protocols

Western Blot for Protein Degradation

Objective: To determine the dose-dependent degradation of Bcl-2 and Bcl-xL in cancer cells following treatment with 753b.

Materials:

• SCLC cell lines (e.g., H146, H211, H1059)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• PROTAC 753b (stock solution in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bcl-xL, anti-β-tubulin or other loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Seeding: Seed SCLC cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of 753b (e.g., 0, 10, 50, 100, 500, 1000 nM) for 24 hours. Include a DMSO-only vehicle control.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and incubate on ice for 15 minutes with occasional rocking.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA Protein Assay Kit according to the manufacturer's instructions.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration for all samples.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Bcl-2, Bcl-xL, and a loading control overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Apply ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the target protein band intensity to the loading control. Calculate the percentage of protein remaining relative to the vehicle control and plot the dose-response curve to determine the DC₅₀ and Dₘₐₓ values.

Cell Viability Assay

Objective: To assess the anti-proliferative effect of 753b on cancer cells.

Materials:

• SCLC cell lines

• Complete culture medium

• PROTAC 753b (stock solution in DMSO)

• 96-well clear-bottom plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Protocol:

• Cell Seeding: Seed SCLC cells in 96-well plates at an appropriate density (e.g., 2,000-5,000 cells/well) in 100 µL of medium. Allow cells to adhere overnight.

• Treatment: Add serial dilutions of 753b to the wells in triplicate. Include a DMSO-only vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix the contents by placing the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Measure the luminescence of each well using a luminometer.

• Analysis:

  • Subtract the average background luminescence (from wells with medium only).

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the cell viability against the logarithm of the drug concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of 753b in a mouse model.

Materials:

• Immunocompromised mice (e.g., NOD-scid gamma mice)

• H146 SCLC cells

• Matrigel

• PROTAC 753b

• Vehicle solution (e.g., 5% DMSO, 10% Kolliphor HS 15, 85% saline)

• Calipers for tumor measurement

• Analytical balance for mouse weight

Protocol:

• Cell Implantation:

  • Harvest H146 cells and resuspend them in a 1:1 mixture of PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x Length x Width²).

  • When tumors reach an average volume of approximately 100-150 mm³, randomize the mice into treatment and control groups.

• Treatment Administration:

  • Administer 753b (e.g., 5 mg/kg) or vehicle via intraperitoneal (i.p.) injection according to the desired schedule (e.g., weekly or every four days).

• Monitoring:

  • Measure tumor volume and mouse body weight 2-3 times per week.

  • Monitor the general health and behavior of the mice.

• Endpoint:

  • Continue the experiment until tumors in the control group reach a predetermined size or for a specified duration.

  • Euthanize the mice at the end of the study and excise the tumors for further analysis (e.g., Western blot to confirm target degradation).

• Analysis:

  • Plot the mean tumor volume ± SEM for each group over time.

  • Compare the tumor growth between the treatment and control groups to determine the level of tumor growth inhibition or regression.

  • Plot the mean body weight for each group over time to assess toxicity.

Disclaimer: These protocols are intended as a general guide. Researchers should optimize the conditions for their specific experimental setup and adhere to all institutional and national guidelines for animal care and use.

References

• 1. PROTAC-Mediated Dual Degradation of BCL-xL and BCL-2 Is a Highly Effective Therapeutic Strategy in Small-Cell Lung Cancer [mdpi.com]
• 2. PROTAC-mediated dual degradation of BCL-xL and BCL-2 is a highly effective therapeutic strategy in small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Developing Bcl-2/Bcl-xL Degraders

Note: The specific term "Conjugate 110" did not correspond to a publicly documented Bcl-2/Bcl-xL degrader. This document provides data and protocols for highly potent, publicly characterized Bcl-2/Bcl-xL dual degraders, such as 753b and WH244 , which can be used as representative examples for the development and evaluation of similar compounds.

Introduction

The B-cell lymphoma 2 (Bcl-2) family of proteins are central regulators of the intrinsic apoptotic pathway, with anti-apoptotic members like Bcl-2 and Bcl-xL often overexpressed in cancer cells, contributing to tumor survival and therapeutic resistance.[1][2] Proteolysis-targeting chimeras (PROTACs) are a novel therapeutic modality that induce the degradation of specific proteins by hijacking the cell's ubiquitin-proteasome system.[3][4] This document outlines the application and evaluation of potent dual degraders of Bcl-2 and Bcl-xL, providing researchers with the necessary protocols to assess their efficacy.

Mechanism of Action

Bcl-2/Bcl-xL dual degraders are heterobifunctional molecules that simultaneously bind to both the target proteins (Bcl-2 and Bcl-xL) and an E3 ubiquitin ligase, such as the von Hippel-Lindau (VHL) E3 ligase.[5] This proximity induces the formation of a ternary complex, leading to the polyubiquitination of Bcl-2 and Bcl-xL, marking them for degradation by the 26S proteasome.[6] The degradation of these anti-apoptotic proteins releases pro-apoptotic signals, ultimately leading to cancer cell death.[7]

PROTAC Mechanism of Action

Quantitative Data

The efficacy of Bcl-2/Bcl-xL degraders is quantified by their DC50 (concentration for 50% maximal degradation) and Dmax (maximal degradation) values.

Compound	Target	Cell Line	DC50 (nM)	Dmax (%)	Reference
753b	Bcl-xL	293T	1-10	>90	[8]
Bcl-2	293T	10-50	>90	[8]
Bcl-xL	Leukemia Cell Lines	10-540	Not Reported	[5]
Bcl-2	Leukemia Cell Lines	180-3570	Not Reported	[5]
WH244	Bcl-xL	Jurkat	0.6	>90	[9][10]
Bcl-2	Jurkat	7.4	>90	[9][10]

Signaling Pathway

The intrinsic pathway of apoptosis is tightly regulated by the Bcl-2 family of proteins. Anti-apoptotic members like Bcl-2 and Bcl-xL sequester pro-apoptotic proteins such as Bax and Bak, preventing their oligomerization and the subsequent release of cytochrome c from the mitochondria. Degradation of Bcl-2 and Bcl-xL disrupts this balance, leading to apoptosis.[1][7]

Intrinsic Apoptosis Pathway

Experimental Protocols

Western Blot for Protein Degradation

This protocol is used to quantify the degradation of Bcl-2 and Bcl-xL in cells treated with a degrader compound.[11]

Materials:

• Cell culture reagents

• Degrader compound (e.g., 753b, WH244) and vehicle control (e.g., DMSO)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bcl-xL, anti-loading control e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment: Plate cells at a suitable density and allow them to attach overnight. Treat cells with various concentrations of the degrader compound or vehicle control for a specified time (e.g., 16-24 hours).

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them using lysis buffer on ice.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific binding.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software. Normalize the target protein levels to the loading control and calculate the percentage of degradation relative to the vehicle-treated control.

Cell Viability Assay

This protocol measures the effect of the degrader on cell proliferation and viability.[12]

Materials:

• Cells and culture medium

• Degrader compound

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or MTS)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density.

• Compound Treatment: Treat cells with a serial dilution of the degrader compound.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours).

• Assay: Add the cell viability reagent according to the manufacturer's instructions.

• Measurement: Measure the signal (luminescence or absorbance) using a plate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Ternary Complex Formation Assays

These assays confirm the formation of the ternary complex (Target Protein :: Degrader :: E3 Ligase).

5.3.1. AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) [13]

Principle: This bead-based assay measures the proximity of two tagged proteins. When the degrader brings the tagged Bcl-2/Bcl-xL and E3 ligase into close proximity, the donor and acceptor beads generate a chemiluminescent signal.

Materials:

• Tagged recombinant proteins (e.g., His-tagged Bcl-2/Bcl-xL and GST-tagged VHL complex)

• Degrader compound

• AlphaLISA donor and acceptor beads (e.g., anti-His and anti-GST)

• Assay buffer

• Microplate reader capable of AlphaLISA detection

Procedure:

• Reaction Setup: In a microplate, combine the tagged proteins and the degrader compound in assay buffer.

• Incubation: Incubate to allow for ternary complex formation.

• Bead Addition: Add the AlphaLISA donor and acceptor beads.

• Signal Detection: Incubate in the dark and then read the plate on a compatible microplate reader.

• Analysis: A bell-shaped curve is typically observed, with the signal decreasing at high degrader concentrations due to the "hook effect".

5.3.2. NanoBRET™ (Bioluminescence Resonance Energy Transfer) Assay [14][15]

Principle: This live-cell assay measures the proximity between a NanoLuc-tagged protein and a HaloTag-tagged protein. The formation of the ternary complex brings the donor (NanoLuc) and acceptor (HaloTag ligand) into close proximity, resulting in an energy transfer that can be measured.

Materials:

• Cells co-transfected with plasmids encoding NanoLuc-Bcl-2/Bcl-xL and HaloTag-VHL

• Degrader compound

• NanoBRET Nano-Glo® Substrate and HaloTag® NanoBRET™ 618 Ligand

• Luminometer with appropriate filters

Procedure:

• Cell Preparation: Plate the transfected cells in a 96-well plate.

• Ligand and Compound Addition: Add the HaloTag ligand, followed by the degrader compound.

• Substrate Addition: Add the NanoBRET substrate.

• Signal Detection: Measure the donor and acceptor emission signals using a luminometer.

• Analysis: Calculate the NanoBRET ratio to quantify ternary complex formation.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a novel Bcl-2/Bcl-xL degrader.

Degrader Evaluation Workflow

References

• 1. Mitochondrial signaling in cell death via the Bcl-2 family - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 3. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]
• 4. portlandpress.com [portlandpress.com]
• 5. Co-targeting BCL-XL and BCL-2 by PROTAC 753B eliminates leukemia cells and enhances efficacy of chemotherapy by targeting senescent cells | Haematologica [haematologica.org]
• 6. PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. SLAS2024 [slas2024.eventscribe.net]
• 14. NanoBRET™ CRBN and VHL Ternary Complex Assays Technical Manual [promega.com]
• 15. NanoBRET Ternary Complex Formation Assays - NanoBRET Ternary Complex Formation Assays - ICE Bioscience [en.ice-biosci.com]

Application Notes and Protocols for Assessing Cellular Uptake of PROTACs made with Conjugate 110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of therapeutic agents that function by inducing the degradation of specific target proteins.[1] These heterobifunctional molecules recruit an E3 ubiquitin ligase to a protein of interest, leading to its ubiquitination and subsequent degradation by the proteasome.[2][3] A critical factor for the efficacy of a PROTAC is its ability to cross the cell membrane and reach its intracellular target.[4][5] This document provides detailed application notes and protocols for assessing the cellular uptake of PROTACs, with a focus on those synthesized using the novel "Conjugate 110."

The unique physicochemical properties of PROTACs, often characterized by a high molecular weight and a large polar surface area, can pose challenges to their cellular permeability.[1][3] Therefore, a thorough evaluation of cellular uptake is essential in the development of effective PROTAC-based therapeutics.

Core Methodologies for Assessing Cellular Uptake

Several methods can be employed to quantify the cellular uptake of PROTACs. These techniques range from cell-free assays that predict passive permeability to sophisticated cell-based methods that provide a more physiologically relevant assessment.

Cell-Free Permeability Assays

a) Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method that models passive transcellular permeability.[1][6] It is a cost-effective tool for early-stage screening of compounds based on their ability to diffuse across an artificial lipid membrane.[1]

Experimental Protocol: PAMPA

• Preparation of the Donor Plate:

  • Dissolve the PROTAC made with Conjugate 110 in a suitable buffer (e.g., PBS) to the desired concentration.

  • Add the PROTAC solution to the wells of a 96-well donor plate.

• Preparation of the Acceptor Plate:

  • Coat the filter of a 96-well acceptor plate with a solution of lipids (e.g., phosphatidylcholine in dodecane) to form an artificial membrane.

  • Fill the wells of the acceptor plate with buffer.

• Assay Assembly and Incubation:

  • Carefully place the donor plate on top of the acceptor plate, ensuring the artificial membrane separates the two.

  • Incubate the plate assembly at room temperature for a specified period (e.g., 4-16 hours).

• Quantification:

  • After incubation, determine the concentration of the PROTAC in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.[7]

  • Calculate the apparent permeability coefficient (Papp) using the following formula:

    Papp = (V_A / (Area * Time)) * (([Drug]_acceptor) / ([Drug]_donor))

    Where:

    • V_A is the volume of the acceptor well.

    • Area is the surface area of the membrane.

    • Time is the incubation time.

Cell-Based Permeability and Uptake Assays

a) Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely used cell-based model that mimics the human intestinal epithelium.[1][8] It provides a comprehensive assessment of permeability by considering passive diffusion, active transport, and efflux mechanisms.[1]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture:

  • Culture Caco-2 cells on permeable filter supports (e.g., Transwell inserts) until they form a confluent monolayer. This typically takes 21 days.

• Assay Procedure:

  • Wash the Caco-2 monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the PROTAC made with Conjugate 110 to either the apical (A) or basolateral (B) chamber.

  • At various time points, collect samples from the opposite chamber.

• Quantification and Analysis:

  • Quantify the concentration of the PROTAC in the collected samples using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) in both the A-to-B and B-to-A directions.

  • The efflux ratio (Papp(B-A) / Papp(A-B)) can be calculated to determine if the PROTAC is a substrate for efflux transporters.[9]

b) Live-Cell Imaging with Fluorescently Labeled PROTACs

Fluorescently labeling a PROTAC allows for the direct visualization and real-time monitoring of its cellular uptake and subcellular localization.[2][10][11]

Experimental Protocol: Live-Cell Imaging

• Fluorescent Labeling:

  • Synthesize a fluorescent version of the PROTAC made with Conjugate 110 by attaching a suitable fluorophore (e.g., fluorescein, rhodamine).[12]

• Cell Preparation and Treatment:

  • Seed cells of interest onto a glass-bottom dish or chamber slide and allow them to adhere.

  • Replace the culture medium with a live-cell imaging solution.

  • Add the fluorescently labeled PROTAC to the cells.

• Microscopy and Image Analysis:

  • Immediately begin acquiring images using a confocal or high-content imaging microscope equipped with environmental control (37°C, 5% CO2).[2]

  • Acquire time-lapse images to monitor the kinetics of cellular uptake.

  • Use image analysis software to quantify the fluorescence intensity within individual cells over time.[2]

c) Flow Cytometry

Flow cytometry can be used to quantify the uptake of fluorescently labeled PROTACs in a large population of cells, providing statistically robust data.[13][14]

Experimental Protocol: Flow Cytometry

• Cell Treatment:

  • Treat a suspension of cells with the fluorescently labeled PROTAC made with Conjugate 110 for various time points and at different concentrations.

• Sample Preparation:

  • After incubation, wash the cells with cold PBS to remove any unbound PROTAC.

  • Resuspend the cells in a suitable buffer for flow cytometry analysis.

• Data Acquisition and Analysis:

  • Analyze the cells using a flow cytometer, measuring the fluorescence intensity of individual cells.

  • The geometric mean fluorescence intensity of the cell population is proportional to the amount of PROTAC uptake.

d) Mass Spectrometry-Based Quantification of Intracellular Concentration

This method provides a direct and highly sensitive measurement of the intracellular concentration of an unlabeled PROTAC.[15]

Experimental Protocol: LC-MS/MS Quantification

• Cell Treatment and Lysis:

  • Incubate a known number of cells with the PROTAC made with Conjugate 110 for a specific duration.

  • After incubation, wash the cells thoroughly with cold PBS to remove extracellular PROTAC.

  • Lyse the cells using a suitable method (e.g., sonication, freeze-thaw cycles) in a defined volume of lysis buffer.

• Sample Preparation:

  • Precipitate proteins from the cell lysate (e.g., with cold acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant containing the PROTAC.

• LC-MS/MS Analysis:

  • Analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the PROTAC.

  • The intracellular concentration can be calculated by dividing the amount of PROTAC by the estimated total intracellular volume of the cell pellet.

e) NanoBRET™ Target Engagement Assay

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay can be used to assess the intracellular availability of a PROTAC by measuring its engagement with its target protein or the E3 ligase in live cells.[4][5][16]

Experimental Protocol: NanoBRET™ Assay

• Cell Line Generation:

  • Generate a stable cell line expressing the target protein or E3 ligase fused to NanoLuc® luciferase.

• Assay Setup:

  • Seed the engineered cells into a multi-well plate.

  • Add a cell-permeable fluorescent tracer that binds to the NanoLuc®-tagged protein.

  • Add the PROTAC made with Conjugate 110 at various concentrations.

• Measurement and Analysis:

  • Measure both the NanoLuc® luminescence and the tracer fluorescence.

  • The BRET ratio is calculated as the ratio of the tracer emission to the NanoLuc® emission.

  • Displacement of the tracer by the PROTAC results in a decrease in the BRET signal, allowing for the determination of an intracellular IC50 value, which reflects target engagement and cellular permeability.[5]

Data Presentation

Quantitative data from the described assays should be summarized in clear and structured tables for easy comparison of different PROTACs or experimental conditions.

Table 1: Summary of Permeability and Cellular Uptake Data for PROTACs made with Conjugate 110

PROTAC ID	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Caco-2 Efflux Ratio	Intracellular Concentration (nM) by LC-MS/MS	NanoBRET™ IC₅₀ (nM)
PROTAC-110-A
PROTAC-110-B
Control PROTAC

Visualizations

PROTAC Mechanism of Action

Caption: General mechanism of action for a PROTAC.

Experimental Workflow for Cellular Uptake Assessment

Caption: Workflow for assessing PROTAC cellular uptake.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative Measurement of PROTAC Intracellular Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Systematic Investigation of the Permeability of Androgen Receptor PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Fluorescent Labeling | BroadPharm [broadpharm.com]
• 13. PROTAC Molecules Activity and Efficacy Evaluate Service | MtoZ Biolabs [mtoz-biolabs.com]
• 14. Targeted Protein Degradation Analysis with Flow Cytometry | KCAS Bio [kcasbio.com]
• 15. Application of mass spectrometry for the advancement of PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for the Analytical Characterization of PROTACs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary therapeutic modality designed to selectively eliminate target proteins by hijacking the cell's ubiquitin-proteasome system.[1][2][3] These heterobifunctional molecules consist of two distinct ligands connected by a linker: one binds to a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[3][4][5][6] This induced proximity facilitates the formation of a ternary complex, leading to the ubiquitination of the POI and its subsequent degradation by the 26S proteasome.[1][4][7]

The development of effective PROTACs requires a comprehensive suite of analytical techniques to characterize their entire mechanism of action, from initial binding events to final protein degradation. This document provides detailed application notes and protocols for the key analytical techniques used to characterize PROTACs, with a focus on providing quantitative, actionable data. While the user specified "Conjugate 110," publicly available information on a PROTAC with this exact name is limited. Therefore, where specific examples are needed, this document will refer to the well-characterized androgen receptor (AR) degrader, ARV-110 (bavdegalutamide), as a case study.[8][9]

I. PROTAC Mechanism of Action & Signaling Pathway

The efficacy of a PROTAC is a multi-step process that can be broken down into several key events, each of which must be analytically validated.

References

• 1. benchchem.com [benchchem.com]
• 2. Protein Degradation and PROTACs [worldwide.promega.com]
• 3. portlandpress.com [portlandpress.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta - PMC [pmc.ncbi.nlm.nih.gov]
• 6. charnwooddiscovery.com [charnwooddiscovery.com]
• 7. Ubiquitination Assay - Profacgen [profacgen.com]
• 8. mdpi.com [mdpi.com]
• 9. In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

PROTAC Synthesis Technical Support Center: Troubleshooting with E3 Ligase Ligand-linker Conjugate 110

Welcome to the technical support center for PROTAC synthesis, with a special focus on troubleshooting when using E3 Ligase Ligand-linker Conjugate 110. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis and evaluation of Proteolysis Targeting Chimeras (PROTACs).

Frequently Asked Questions (FAQs)

Q1: What is E3 Ligase Ligand-linker Conjugate 110 and what is its primary application?

E3 Ligase Ligand-linker Conjugate 110 is a pre-synthesized building block used in the construction of PROTACs.[1][2] It incorporates an E3 ligase ligand connected to a linker with a reactive handle, streamlining the synthesis process. Specifically, it is utilized in the synthesis of PROTAC Bcl-2/Bcl-xI Degrader-1.[1][2]

Compound Details
Product Name	E3 Ligase Ligand-linker Conjugate 110
Molecular Formula	C30H40N4O8S
Molecular Weight	616.73 g/mol
Primary Application	Synthesis of PROTAC BcI-2/BcI-xI Degrader-1

Q2: My final PROTAC, synthesized using Conjugate 110, shows low degradation efficiency for the target protein. What are the potential causes and how can I troubleshoot this?

Low degradation efficiency is a common issue in PROTAC development and can stem from several factors.[3] A logical approach to troubleshooting is essential.

Troubleshooting Workflow for Low Degradation Efficiency

Caption: A logical workflow for troubleshooting low PROTAC degradation efficiency.

Key Troubleshooting Steps:

• Inefficient Ternary Complex Formation: The cornerstone of PROTAC efficacy is the formation of a stable ternary complex between the target protein, the PROTAC, and the E3 ligase.[3] If this complex is unstable or has an improper orientation, degradation will be inefficient.[3]

  • Solution: Perform biophysical assays like TR-FRET, Surface Plasmon Resonance (SPR), or Isothermal Titration Calorimetry (ITC) to confirm and quantify the formation of the ternary complex.[4]

• Lack of Target Ubiquitination: A ternary complex might form, but it may not be productive, meaning it doesn't position the target protein correctly for ubiquitination by the E3 ligase.[4]

  • Solution: Conduct an in-cell or in-vitro ubiquitination assay. This involves treating cells with your PROTAC and a proteasome inhibitor (e.g., MG132) to cause an accumulation of ubiquitinated proteins.[4]

• Poor Physicochemical Properties: PROTACs are often large molecules that can suffer from poor solubility and cell permeability, preventing them from reaching their intracellular target.[3][4][5]

  • Solution: Assess the stability of your PROTAC in cell culture media and use assays like Parallel Artificial Membrane Permeability Assay (PAMPA) to evaluate cell permeability.[4] Modifications to the linker can improve these properties.[6]

Q3: I am observing a "hook effect" with my PROTAC. What is it and how can I mitigate it?

The "hook effect" is a phenomenon where the degradation of the target protein decreases at high PROTAC concentrations.[4] This occurs because at excessive concentrations, the PROTAC is more likely to form binary complexes (PROTAC-Target Protein or PROTAC-E3 Ligase) rather than the productive ternary complex required for degradation.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. alfa-labotrial.com [alfa-labotrial.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Linker Length for E3 Ligase Ligand-linker Conjugates

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working on optimizing the linker for E3 Ligase Ligand-linker Conjugates, commonly known as Proteolysis-Targeting Chimeras (PROTACs).

Frequently Asked Questions (FAQs)

Q1: What is the role of the linker in a PROTAC, and why is its length critical?

A1: A PROTAC is a heterobifunctional molecule with three components: a ligand for a target protein, a ligand to recruit an E3 ubiquitin ligase, and a linker connecting them.[1] The linker's main job is to bring the target protein and the E3 ligase together in a way that allows ubiquitin to be transferred to the target, marking it for destruction by the proteasome.[1][2] The linker's length is a key factor for the PROTAC's effectiveness.[1][3] An optimal length is needed to form a stable and effective ternary complex (Target Protein-PROTAC-E3 Ligase).[1] If the linker is too short, it can cause steric hindrance, blocking the target protein and E3 ligase from binding at the same time.[1][4] If it's too long, it might not bring the proteins close enough for efficient ubiquitination, resulting in an unstable complex.[1][4]

Q2: How does the composition of the linker, not just its length, affect PROTAC performance?

A2: The linker's composition significantly impacts a PROTAC's solubility, cell permeability, and metabolic stability.[4] For example, adding hydrophilic elements like polyethylene (B3416737) glycol (PEG) can improve solubility and permeability, while more rigid structures can improve the stability of the conformation.[] The chemical nature of the linker can also affect the stability of the ternary complex and, therefore, the degradation efficiency.[6]

Q3: What is the "hook effect" and how can linker optimization help reduce it?

A3: The "hook effect" is when the degradation of the target protein lessens at high PROTAC concentrations.[7] This happens because at high concentrations, the PROTAC is more likely to form binary complexes with either the target protein or the E3 ligase, instead of the productive ternary complex.[1][7] A well-designed linker can encourage positive cooperativity, where the binding of the first protein makes the binding of the second one stronger.[] This makes the ternary complex more stable and can lessen the hook effect.[7]

Q4: What is a typical range for optimal linker length?

A4: While the optimal length is highly dependent on the specific target protein and E3 ligase pair, a common range for linkers is between 5 and 15 atoms.[] For some systems, like an estrogen receptor (ER)-targeting PROTAC, a 16-atom linker was found to be optimal.[3][9] For others, linkers shorter than 12 atoms showed no activity, while longer ones improved degradation.[4] This highlights the need for empirical testing of various linker lengths for each new system.

Troubleshooting Guide

This section addresses specific issues that may arise during the optimization of your E3 Ligase Ligand-linker Conjugate.

Problem 1: High binding affinity in binary assays, but no target degradation in cells.

This is a frequent issue that often points to problems with the formation of the ternary complex.[7]

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Linker Length	Synthesize a library of PROTACs with different linker lengths (e.g., varying numbers of PEG units or alkyl chain lengths).[6]	Identification of a PROTAC with an optimal linker length that shows improved target degradation.
Poor Physicochemical Properties	Modify the linker to improve properties like solubility and cell permeability. For example, replace a hydrophobic alkyl linker with a more hydrophilic PEG linker.[4][10]	Enhanced target degradation due to higher intracellular concentration of the PROTAC.
Unfavorable Ternary Complex Conformation	Even if a ternary complex forms, the linker might orient the target protein in a way that the lysine (B10760008) residues for ubiquitination are not accessible.[7] Redesign the linker to change the relative orientation of the two proteins.	A productive ternary complex is formed, leading to target ubiquitination and degradation.
No Ubiquitination	A ternary complex might form, but not in a productive way for the E3 ligase to ubiquitinate the target.[1] Perform an in-cell or in vitro ubiquitination assay to see if the target protein is being ubiquitinated.[11]	Confirmation of target ubiquitination, indicating a productive ternary complex geometry.

Problem 2: The "Hook Effect" is observed, with decreased degradation at high concentrations.

Potential Cause	Troubleshooting Step	Expected Outcome
Formation of Unproductive Binary Complexes	At high concentrations, the PROTAC is more likely to form binary complexes with either the target protein or the E3 ligase.[1]	This is an inherent property; the goal is to find a therapeutic window with optimal degradation.
Suboptimal Linker Design	The linker may not be promoting positive cooperativity in the formation of the ternary complex.[1]	A linker that improves ternary complex stability can widen the concentration range for effective degradation.

Problem 3: The PROTAC has low cellular permeability.

Potential Cause	Troubleshooting Step	Expected Outcome
High Molecular Weight and Polarity	The unique structure of PROTACs often leads to challenges in crossing cellular membranes.[12]	Improved cellular uptake and target engagement.
Suboptimal Linker Properties	The linker might be contributing to poor permeability.	Increased intracellular concentration of the PROTAC, leading to better degradation.

Experimental Protocols & Data

Representative Data: Impact of Linker Length on Degradation

The following table shows sample data for a series of PROTACs targeting Protein X, using either CRBN or VHL as the E3 ligase. The linkers are composed of a varying number of polyethylene glycol (PEG) units.

Conjugate ID	E3 Ligase	Linker Composition	Linker Length (atoms)	DC₅₀ (nM)	Dₘₐₓ (%)
110-A1	CRBN	2x PEG	8	>1000	<10
110-A2	CRBN	3x PEG	11	250	65
110-A3	CRBN	4x PEG	14	50	95
110-A4	CRBN	5x PEG	17	150	80
110-B1	VHL	2x PEG	8	800	25
110-B2	VHL	3x PEG	11	300	70
110-B3	VHL	4x PEG	14	80	92
110-B4	VHL	5x PEG	17	200	85

• DC₅₀: The concentration of the PROTAC that results in 50% degradation of the target protein.

• Dₘₐₓ: The maximum percentage of target protein degradation achieved.

Protocol 1: Target Protein Degradation Assay by Western Blot

This protocol is a general guide for assessing the degradation of a target protein in a cellular context.[13]

• Cell Culture and Treatment:

  • Plate cells at a suitable density in a 6-well plate and let them adhere overnight.

  • Treat the cells with various concentrations of the PROTAC (e.g., 0.1, 1, 10, 100, 1000 nM) and a vehicle control (e.g., DMSO) for a set time (e.g., 24 hours).[13]

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer with protease and phosphatase inhibitors.

  • Clear the lysates by centrifugation and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein concentrations and prepare samples with Laemmli buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against the target protein overnight at 4°C. Also, incubate with a loading control antibody (e.g., β-actin or GAPDH).

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an ECL detection reagent.[13]

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration to find the DC₅₀ value.[13]

Protocol 2: Ternary Complex Formation Assay

Several biophysical techniques can be used to measure the formation and stability of the ternary complex, including Surface Plasmon Resonance (SPR), Bio-Layer Interferometry (BLI), and Isothermal Titration Calorimetry (ITC).[14] Cell-based assays like NanoBRET™ are also powerful tools for studying ternary complex formation in a live-cell environment.[15]

Protocol 3: Cellular Permeability Assays

Assessing cellular permeability is crucial for PROTAC development.[12]

• Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput, cell-free assay that models passive permeability.[10][12]

• Caco-2 Permeability Assay: A cell-based assay that mimics the human intestinal epithelium and assesses passive diffusion, active transport, and efflux.[10][12]

Visualizations

Caption: The PROTAC-mediated protein degradation pathway.

Caption: Troubleshooting workflow for PROTACs with poor degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of linker length on the activity of PROTACs - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 4. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 6. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 9. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. lifesensors.com [lifesensors.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ternary Complex Formation [promega.in]

Technical Support Center: Overcoming Challenges in Ternary Complex Formation with ARV-110 (Bavdegalutamide)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the experimental evaluation of the PROTAC® molecule ARV-110 (also known as Bavdegalutamide). The focus is on overcoming poor ternary complex formation, a critical step for successful androgen receptor (AR) degradation.

Frequently Asked Questions (FAQs)

Q1: What is ARV-110 and how does it work?

ARV-110 is an orally bioavailable PROteolysis TArgeting Chimera (PROTAC) designed to selectively degrade the androgen receptor (AR).[1][2] It is a heterobifunctional molecule composed of a ligand that binds to the AR and another ligand that recruits the cereblon (CRBN) E3 ubiquitin ligase, connected by a chemical linker.[3][4][5] This dual binding induces the formation of a ternary complex between the AR, ARV-110, and the CRBN E3 ligase.[3][6] This proximity facilitates the transfer of ubiquitin to the AR, tagging it for degradation by the proteasome.[3][5] This mechanism of action allows for the catalytic degradation of the AR, making it a promising therapeutic for prostate cancer.[4]

Q2: What are the initial checks if I observe poor AR degradation with ARV-110?

If you are experiencing suboptimal AR degradation, consider the following initial verification steps:

• Cell Line and AR Expression: Confirm that your chosen cell line (e.g., VCaP, LNCaP) expresses sufficient levels of the androgen receptor.[7] Some AR mutations, such as L702H and the AR-V7 splice variant, have been shown to be less susceptible to degradation by ARV-110 in preclinical models.[2]

• Compound Integrity and Concentration: Verify the purity and concentration of your ARV-110 stock solution. Degradation of the compound during storage can affect its activity. It is recommended to aliquot the compound and store it at -20°C for up to 3 months to maintain potency.[8]

• E3 Ligase Expression: Ensure that your cell line expresses adequate levels of CRBN, the E3 ligase recruited by ARV-110.

• Proteasome Function: Confirm that the proteasome is functional in your cellular model. You can use a known proteasome inhibitor as a control to see if it rescues AR degradation.

Q3: What is the "hook effect" and how can I mitigate it when using ARV-110?

The "hook effect" is a phenomenon where the efficacy of a PROTAC, such as ARV-110, decreases at high concentrations.[9] This occurs because the formation of binary complexes (AR-ARV-110 or ARV-110-CRBN) is favored over the productive ternary complex.[9] To mitigate the hook effect:

• Perform a Dose-Response Curve: Test a wide range of ARV-110 concentrations to identify the optimal concentration for AR degradation and to observe the characteristic bell-shaped curve of the hook effect.

• Optimize Concentration: Use ARV-110 at lower concentrations (in the nanomolar range) where ternary complex formation is more favorable.

Troubleshooting Guide for Ternary Complex Formation

Issue 1: No or Weak Ternary Complex Formation Detected in Biophysical Assays (e.g., SPR, ITC, NanoBRET)

Possible Causes and Solutions:

• Suboptimal Protein Quality:

  • Solution: Ensure that the purified AR and CRBN proteins are properly folded, active, and free of aggregation. Use techniques like size-exclusion chromatography (SEC) and dynamic light scattering (DLS) to assess protein quality.

• Incorrect Buffer Conditions:

  • Solution: Optimize buffer components, including pH, salt concentration, and additives. A buffer mismatch between the protein storage and assay buffers can lead to artifacts. For Surface Plasmon Resonance (SPR), consider adding a surfactant like Tween-20 to the running buffer to minimize non-specific binding.[10]

• Inappropriate Assay Concentrations:

  • Solution: The concentrations of the target protein, E3 ligase, and PROTAC are critical. For Isothermal Titration Calorimetry (ITC), the concentration of the titrant should be 10-20 times higher than the component in the cell.

• Steric Hindrance in SPR:

  • Solution: If covalently coupling one of the proteins to the sensor chip, the binding site for the ternary complex may be sterically hindered. Consider using a capture-based approach or immobilizing the protein via a different functional group (e.g., thiol coupling instead of amine coupling).[11]

Issue 2: Inconsistent Results Between In Vitro and Cellular Assays

Possible Causes and Solutions:

• Poor Cell Permeability of ARV-110:

  • Solution: While ARV-110 is orally bioavailable, its permeability can vary between different cell lines and experimental conditions.[6][12] Consider using cell lines with known good permeability for PROTACs or performing permeability assays to assess uptake.

• Compound Instability or Metabolism:

  • Solution: ARV-110 may be unstable in cell culture media or rapidly metabolized by cells.[12] Assess the stability of ARV-110 in your specific experimental setup using LC-MS/MS.

• Off-Target Engagement:

  • Solution: In a cellular context, ARV-110 may interact with other proteins, which could affect its availability for forming the desired ternary complex. While ARV-110 is reported to be highly selective for AR, it's a factor to consider in complex cellular environments.[7]

Quantitative Data Summary

The following tables provide a summary of key quantitative data for ARV-110 to serve as a reference for expected experimental outcomes.

Table 1: In Vitro Degradation and Proliferation Inhibition of ARV-110

Parameter	Cell Line	Value	Reference
DC50	LNCaP	~1 nM	[7]
VCaP	~1 nM	[7]
IC50 (Growth Inhibition)	LNCaP	33.1 nM	[8]
VCaP	1.5 nM	[8]

Table 2: Preclinical and Clinical Pharmacokinetic Parameters of ARV-110

Parameter	Species	Value	Reference
Oral Bioavailability	Rat	23.83%	[12]
Mouse	37.89%	[12]
Recommended Phase 2 Dose (RP2D)	Human	420 mg QD	[13]

Experimental Protocols

Protocol 1: Western Blot for ARV-110-Mediated AR Degradation

This protocol quantifies the reduction in AR protein levels following treatment with ARV-110.

Materials:

• Prostate cancer cell lines (e.g., VCaP, LNCaP)

• Complete cell culture medium

• ARV-110 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• RIPA Lysis and Extraction Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• Primary antibodies: Anti-AR, Anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• SDS-PAGE equipment and consumables

Procedure:

• Cell Seeding: Seed VCaP or LNCaP cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Treatment: Treat cells with a range of ARV-110 concentrations (e.g., 0.1 nM to 1000 nM) and a vehicle control (DMSO) for the desired time (e.g., 16-24 hours).

• Cell Lysis: Aspirate the medium, wash the cells twice with cold PBS, and add 100-150 µL of cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation: Normalize the protein concentrations for all samples. Add Laemmli sample buffer to 20-30 µg of protein and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto a polyacrylamide gel and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-AR antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane, add ECL substrate, and image the blot using a chemiluminescence detection system.

• Analysis: Quantify the band intensities using image analysis software. Normalize the AR band intensity to the loading control.

Protocol 2: NanoBRET™ Ternary Complex Assay in Live Cells

This protocol measures the proximity of AR and CRBN induced by ARV-110 in live cells.

Materials:

• HEK293T cells

• Opti-MEM™ I Reduced Serum Medium

• Transfection reagent (e.g., Lipofectamine™ 3000)

• Expression vectors:

  • AR fused to NanoLuc® luciferase (donor)

  • CRBN fused to HaloTag® (acceptor)

• HaloTag® NanoBRET™ 618 Ligand (acceptor substrate)

• NanoBRET™ Nano-Glo® Substrate (donor substrate)

• ARV-110

• MG-132 proteasome inhibitor (optional, to prevent degradation of the complex)

• White, 96-well assay plates

• Luminometer capable of measuring dual-filtered luminescence

Procedure:

• Transfection: Co-transfect HEK293T cells with the AR-NanoLuc® and CRBN-HaloTag® expression vectors. It is crucial to optimize the ratio of the donor and acceptor plasmids to achieve the best NanoBRET™ signal.[14]

• Cell Seeding: After 24 hours, seed the transfected cells into a white 96-well plate.

• Labeling: Add the HaloTag® NanoBRET™ 618 Ligand to the cells and incubate to allow for labeling of the CRBN-HaloTag® fusion protein.

• Treatment: Add serial dilutions of ARV-110 or a vehicle control to the wells. If desired, pre-treat with MG-132 to inhibit proteasomal degradation.

• Substrate Addition: Add the NanoBRET™ Nano-Glo® Substrate to all wells.

• Measurement: Read the plate on a luminometer equipped with filters for donor emission (e.g., 460 nm) and acceptor emission (e.g., 618 nm).

• Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. An increase in the NanoBRET™ ratio upon ARV-110 treatment indicates ternary complex formation.

Visualizations

Caption: Mechanism of ARV-110-mediated degradation of the Androgen Receptor.

Caption: Troubleshooting workflow for poor ternary complex formation with ARV-110.

References

• 1. ASCO – American Society of Clinical Oncology [asco.org]
• 2. nursingcenter.com [nursingcenter.com]
• 3. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arvinas.com [arvinas.com]
• 5. arvinas.com [arvinas.com]
• 6. In Silico Tools to Extract the Drug Design Information Content of Degradation Data: The Case of PROTACs Targeting the Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trivalent PROTACs Enhance Protein Degradation Through Cooperativity and Avidity | MRC PPU [ppu.mrc.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Troubleshooting and Optimization Tips for SPR Experiments - Creative Proteomics [creative-proteomics.com]
• 11. bitesizebio.com [bitesizebio.com]
• 12. Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting androgen receptor and the variants by an orally bioavailable Proteolysis Targeting Chimeras compound in castration resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. promegaconnections.com [promegaconnections.com]

addressing off-target effects of PROTACs synthesized from Conjugate 110

Welcome to the technical support center for PROTAC 110. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and addressing potential off-target effects associated with PROTACs synthesized from Conjugate 110.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of off-target effects for PROTAC 110?

A1: Off-target effects for PROTACs like PROTAC 110 can arise from several mechanisms[1]:

• Unintended degradation of other proteins: This is a primary concern and can happen if PROTAC 110 facilitates the ubiquitination and subsequent degradation of proteins other than the intended target.[1]

• Pharmacological effects of the PROTAC molecule itself: The warhead (target-binding ligand) or the E3 ligase recruiter component of PROTAC 110 could have independent biological activities.[1]

• "Off-target" ubiquitination: A ternary complex formed by PROTAC 110, the E3 ligase, and a non-target protein can lead to the ubiquitination and degradation of that non-target protein.[1]

• Perturbation of the ubiquitin-proteasome system (UPS): High concentrations or prolonged exposure to PROTACs could potentially saturate or alter the normal functioning of the UPS.[1]

• Promiscuity of the E3 ligase binder: The E3 ligase binder, if based on molecules like pomalidomide, may independently degrade neo-substrates such as zinc-finger proteins.[2][3]

Q2: How can I experimentally assess the off-target profile of PROTAC 110?

A2: A multi-pronged approach is recommended for a comprehensive assessment of off-target effects[1][2]:

• Global Proteomics: Mass spectrometry-based proteomics is a powerful and unbiased method to identify and quantify changes in the cellular proteome following treatment with PROTAC 110.[1][4] Techniques like label-free quantification (LFQ) or isobaric labeling (TMT, iTRAQ) can provide a broad overview of protein expression changes.[1]

• Targeted Proteomics: This can be used to specifically quantify known or suspected off-target proteins with high sensitivity and accuracy.[1][4]

• Western Blotting: A straightforward and widely used technique to confirm the degradation of specific potential off-target proteins identified from global proteomics.[2]

• Cellular Thermal Shift Assay (CETSA): This method can assess the engagement of PROTAC 110 with both its intended target and potential off-targets in a cellular context.[2]

• Transcriptomics (RNA-seq): While PROTACs primarily act at the protein level, assessing mRNA levels can help distinguish between protein degradation and transcriptional effects.[1]

Q3: What are the critical experimental controls to include when studying the off-target effects of PROTAC 110?

A3: To ensure the validity of your off-target effect studies, the following controls are essential:

• Inactive Control PROTAC: A molecule structurally similar to PROTAC 110 but with a mutation in the E3 ligase binder that prevents the formation of a functional ternary complex. This helps to distinguish degradation-dependent effects from other pharmacological effects of the molecule.[2]

• E3 Ligase Ligand Alone: Treatment with the E3 ligase recruiting moiety by itself can help identify any off-target effects specifically associated with this component.[1]

• Vehicle Control: A control group treated with the same vehicle (e.g., DMSO) used to dissolve PROTAC 110.[1]

• Positive Control: A known selective degrader for your target of interest can be used for comparison.[1]

Troubleshooting Guides

Problem 1: Significant cytotoxicity is observed at concentrations required for target degradation.

• Possible Cause: Off-target protein degradation may be responsible for the observed toxicity.[5]

• Troubleshooting Steps:

  • Confirm On-Target Activity: First, verify that PROTAC 110 is effectively degrading the intended target at the concentrations tested.

  • Test Inactive Control: Treat cells with the inactive control PROTAC. If the toxicity persists, it suggests an off-target effect independent of target degradation.[1]

  • Perform Dose-Response Analysis: Determine the concentration at which toxicity is observed and compare it to the concentration required for target degradation (DC50). A large window between efficacy and toxicity is desirable.[1]

  • Conduct Global Proteomics Analysis: A global proteomics experiment can help identify unintended protein degradation that may be responsible for the toxicity.[1]

Problem 2: Global proteomics data reveals a large number of potential off-target proteins.

• Possible Cause: The concentration of PROTAC 110 used may be too high, leading to non-specific degradation. The linker or warhead design may also contribute to off-target binding.

• Troubleshooting Steps:

  • Optimize PROTAC 110 Concentration: Perform a dose-response proteomics experiment to identify the lowest effective concentration that maintains on-target degradation while minimizing off-target effects.

  • Bioinformatic Analysis: Utilize pathway analysis tools to determine if the identified off-target proteins are enriched in specific biological pathways or cellular compartments.[1]

  • Compare with Controls: Critically compare the protein changes to those observed with your inactive control PROTAC to filter out non-degradation-related effects.[1]

  • Validate Hits: Use an orthogonal method, such as Western blotting, to validate the degradation of high-priority off-targets.[2]

  • Rational PROTAC Redesign: If significant off-target effects persist even at optimal concentrations, consider redesigning PROTAC 110. This could involve optimizing the target-binding warhead for higher selectivity, modifying the linker length and composition, or changing the E3 ligase recruiter.[6]

Data Presentation

Table 1: Hypothetical Global Proteomics Summary for PROTAC 110

Protein	Function	Fold Change (PROTAC 110 vs. Vehicle)	Fold Change (Inactive Control vs. Vehicle)	p-value	Potential Off-Target?
Target Protein	Disease-related	-4.5	-0.2	<0.001	No (On-Target)
Protein X	Kinase	-3.8	-0.3	<0.01	Yes
Protein Y	Transcription Factor	-1.2	-0.1	0.25	No
Protein Z	Structural	-2.5	-2.3	<0.05	No (Degradation Independent)

Table 2: Hypothetical Western Blot Validation of Potential Off-Targets

Protein	PROTAC 110 (100 nM)	Inactive Control (100 nM)	Vehicle	Conclusion
Target Protein	Degraded	No Change	No Change	On-target degradation confirmed
Protein X	Degraded	No Change	No Change	Off-target degradation confirmed
Protein Y	No Change	No Change	No Change	Not an off-target

Experimental Protocols

1. Global Proteomics using Isobaric Labeling (TMT or iTRAQ)

• Methodology:

  • Cell Culture and Treatment: Treat your chosen cell line with PROTAC 110 at various concentrations and time points. Include vehicle control and an inactive control PROTAC.

  • Cell Lysis and Protein Digestion: Lyse the cells and digest the proteins into peptides.[2]

  • Isobaric Labeling: Label the peptides from different treatment conditions with isobaric tags (e.g., TMT or iTRAQ). This allows for multiplexing and accurate relative quantification of proteins across samples.[2]

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Separate the labeled peptides by liquid chromatography and analyze them by tandem mass spectrometry.[2]

  • Data Analysis: Identify and quantify thousands of proteins. Proteins that show a significant and dose-dependent decrease in abundance in the PROTAC 110-treated samples compared to controls are considered potential off-targets.[2]

2. Western Blotting for Off-Target Validation

• Methodology:

  • Cell Lysis: Treat cells with PROTAC 110, inactive control, and vehicle for the desired time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane and probe with primary antibodies against the potential off-target protein and a loading control (e.g., GAPDH, β-actin). Subsequently, probe with the appropriate HRP-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities to confirm degradation.

3. Cellular Thermal Shift Assay (CETSA)

• Methodology:

  • Treatment and Heating: Treat intact cells with PROTAC 110. Heat the cells to a range of temperatures.[2]

  • Lysis and Protein Quantification: Lyse the cells and separate the soluble fraction from the precipitated proteins.[2]

  • Analysis: The binding of a ligand (the PROTAC) can stabilize a protein, leading to a higher melting temperature. This shift in thermal stability can be detected by techniques like Western blotting or mass spectrometry.[2]

Visualizations

Caption: Experimental workflow for identifying and mitigating off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Enhancing PROTAC Cellular Permeability with Conjugate 110

Welcome to the technical support center for enhancing the cellular permeability of Proteolysis-Targeting Chimeras (PROTACs) using Conjugate 110. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism by which Conjugate 110 enhances PROTAC permeability?

A1: Conjugate 110 is designed to enhance the cellular uptake of PROTACs, which often exhibit poor membrane permeability due to their high molecular weight and polarity.[1][2][3] The conjugation strategy aims to hijack specific cell surface receptor-mediated endocytosis pathways. By attaching Conjugate 110, which acts as a ligand for a specific cell surface receptor, the PROTAC-conjugate complex can be actively transported into the cell, bypassing the limitations of passive diffusion. This targeted delivery can increase the intracellular concentration of the PROTAC, leading to more effective target protein degradation.[1]

Q2: Is Conjugate 110 expected to alter the intrinsic activity of the PROTAC?

A2: While the primary role of Conjugate 110 is to improve cell entry, it is crucial to assess its impact on the PROTAC's intrinsic activity. The conjugation should ideally not interfere with the formation of the productive ternary complex between the target protein, the PROTAC, and the E3 ligase.[4][5] Post-internalization, the linker between the PROTAC and Conjugate 110 is often designed to be cleaved, releasing the active PROTAC. Inefficient cleavage or steric hindrance from the conjugate could potentially reduce the PROTAC's efficacy. Therefore, it is essential to compare the degradation activity of the conjugated versus the unconjugated PROTAC in both cell-based and cell-free assays.

Q3: What cell types are suitable for experiments with PROTACs conjugated to Conjugate 110?

A3: The choice of cell line is critical and depends on the expression levels of the cell surface receptor targeted by Conjugate 110. Cell lines with high expression of the target receptor are expected to show the most significant enhancement in PROTAC uptake and activity. It is recommended to perform initial screening of various cell lines using techniques like flow cytometry or western blotting to quantify the receptor expression levels. A cell line with low or no expression of the receptor can serve as a valuable negative control to validate the targeted delivery mechanism.

Q4: How can I confirm that the enhanced activity of my PROTAC-Conjugate 110 is due to improved permeability?

A4: To confirm that the observed enhancement in activity is due to improved cellular uptake, several experiments can be performed. A cellular uptake assay using a fluorescently labeled PROTAC-Conjugate 110 can directly visualize and quantify its internalization. Additionally, a competition assay can be conducted where cells are co-treated with the PROTAC-Conjugate 110 and an excess of unconjugated Conjugate 110. A reduction in PROTAC activity in the presence of the competitor would indicate that the uptake is receptor-mediated. Comparing the degradation potency (DC50) of the conjugated and unconjugated PROTAC in receptor-positive and receptor-negative cell lines will also provide strong evidence.

Troubleshooting Guides

This section addresses specific issues that users might encounter during their experiments with PROTAC-Conjugate 110.

Issue 1: No significant improvement in target degradation with PROTAC-Conjugate 110 compared to the unconjugated PROTAC.

Possible Cause	Troubleshooting Step
Low expression of the target receptor on the cell line.	Verify receptor expression using qPCR, Western Blot, or Flow Cytometry. Select a cell line with higher receptor expression.
Inefficient cleavage of the linker.	Analyze the intracellular concentration of the released PROTAC using LC-MS/MS. If cleavage is inefficient, consider redesigning the linker with a more labile chemistry.
Steric hindrance from Conjugate 110.	Perform in vitro ternary complex formation assays (e.g., TR-FRET, SPR) with the conjugated and unconjugated PROTAC to assess any interference with binding to the target protein or E3 ligase.[4]
Rapid efflux of the conjugated PROTAC.	Use efflux pump inhibitors (e.g., verapamil) to determine if the conjugate is a substrate for ABC transporters.

Issue 2: High variability in experimental results.

Possible Cause	Troubleshooting Step
Inconsistent cell culture conditions.	Standardize cell passage number, seeding density, and confluence to ensure consistent protein expression levels and cellular health.[4]
Instability of the PROTAC-Conjugate 110.	Assess the stability of the conjugate in the cell culture medium over the experimental time course using techniques like HPLC or LC-MS.
Variable receptor expression.	Monitor receptor expression levels across different cell passages as it can sometimes vary.

Issue 3: Observed toxicity in cells treated with PROTAC-Conjugate 110.

Possible Cause	Troubleshooting Step
Off-target effects of the conjugate.	Evaluate the toxicity of Conjugate 110 alone. Perform a proteomics-based screen to identify off-target proteins that are degraded.
Excessive intracellular accumulation of the PROTAC.	Perform a dose-response curve to determine the optimal concentration that maximizes degradation while minimizing toxicity.
Toxicity of the linker or its cleavage byproducts.	Assess the cytotoxicity of the linker and its expected metabolites in separate experiments.

Quantitative Data Summary

The following table summarizes hypothetical data illustrating the potential improvements in cellular permeability and degradation potency when using Conjugate 110. Note: These values are for illustrative purposes only and will vary depending on the specific PROTAC, cell line, and experimental conditions.

Parameter	Unconjugated PROTAC	PROTAC-Conjugate 110	Fold Improvement
Apparent Permeability (Papp) in PAMPA (x 10⁻⁶ cm/s)	0.2	1.5	7.5
Cellular Uptake (Receptor-Positive Cells, RFU)	500	8000	16
Cellular Uptake (Receptor-Negative Cells, RFU)	450	550	1.2
Degradation Potency (DC50, nM) in Receptor-Positive Cells	250	25	10
Degradation Potency (DC50, nM) in Receptor-Negative Cells	300	280	1.1

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: The PAMPA assay is a cell-free method to assess the passive permeability of a compound across an artificial lipid membrane.[6][7]

Methodology:

• Prepare a donor plate with the PROTAC-Conjugate 110 and the unconjugated PROTAC at a known concentration in a buffer solution (e.g., PBS pH 7.4).

• Prepare an acceptor plate containing the same buffer.

• The two plates are separated by a microfilter plate coated with a lipid solution (e.g., phosphatidylcholine in dodecane).

• Incubate the plate sandwich at room temperature for a specified period (e.g., 4-18 hours).

• After incubation, determine the concentration of the compounds in both the donor and acceptor wells using LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - C_A(t) / C_equilibrium) where V_D and V_A are the volumes of the donor and acceptor wells, A is the filter area, t is the incubation time, C_A(t) is the compound concentration in the acceptor well at time t, and C_equilibrium is the concentration at equilibrium.

Protocol 2: Cellular Uptake Assay using Flow Cytometry

Principle: This assay quantifies the internalization of a fluorescently labeled PROTAC-Conjugate 110 into cells.

Methodology:

• Synthesize a fluorescently labeled version of the PROTAC-Conjugate 110 (e.g., with a FITC or Alexa Fluor dye).

• Seed receptor-positive and receptor-negative cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with the fluorescently labeled conjugate at various concentrations and time points.

• For competition experiments, pre-incubate cells with an excess of unlabeled Conjugate 110 for 30 minutes before adding the fluorescently labeled conjugate.

• After treatment, wash the cells with cold PBS to remove any unbound conjugate.

• Trypsinize the cells and resuspend them in FACS buffer.

• Analyze the fluorescence intensity of the cells using a flow cytometer.

Protocol 3: Western Blot for Target Protein Degradation

Principle: This method quantifies the reduction in the level of the target protein following treatment with the PROTAC.

Methodology:

• Seed cells in a multi-well plate and allow them to adhere.

• Treat the cells with a range of concentrations of the PROTAC-Conjugate 110 and the unconjugated PROTAC for a specified duration (e.g., 24 hours).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with a primary antibody specific to the target protein and a loading control (e.g., GAPDH, β-actin).

• Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize the target protein level to the loading control. Calculate the percentage of degradation relative to the vehicle-treated control.

Visualizations

Caption: Proposed mechanism of action for PROTAC-Conjugate 110.

Caption: Troubleshooting workflow for lack of enhanced activity.

References

• 1. tandfonline.com [tandfonline.com]
• 2. pharmacytimes.com [pharmacytimes.com]
• 3. portlandpress.com [portlandpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]

challenges in conjugating ligands to E3 Ligase Ligand-linker Conjugate 110

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with E3 ligase ligand-linker conjugates, with a focus on challenges that may be encountered during the synthesis of Proteolysis-Targeting Chimeras (PROTACs). While the user inquired about "E3 Ligase Ligand-linker Conjugate 110," a specific reagent for synthesizing BcI-2/BcI-xI Degrader-1, this guide addresses common challenges applicable to a broader range of similar conjugates used in targeted protein degradation.[1]

Frequently Asked Questions (FAQs)

Q1: What is an E3 Ligase Ligand-linker Conjugate?

An E3 ligase ligand-linker conjugate is a key building block in the synthesis of PROTACs.[][3] It consists of a molecule that binds to an E3 ubiquitin ligase (like Cereblon or VHL) pre-attached to a chemical linker.[] This pre-functionalized component saves significant time and resources in the lab by allowing researchers to directly conjugate it to a ligand that binds to the protein of interest they wish to degrade.[]

Q2: I am seeing low yield in my final PROTAC conjugation step. What are the common causes?

Low yields during the final conjugation of the E3 ligase ligand-linker conjugate to your target protein ligand can stem from several factors:

• Inefficient Coupling Chemistry: The chosen reaction (e.g., amide coupling, click chemistry) may not be optimal for the specific functional groups on your two components.[4]

• Steric Hindrance: The three-dimensional shapes of the E3 ligase conjugate and your target ligand may physically obstruct the reactive sites from coming together effectively.

• Side Reactions: Protecting groups on either molecule may not have been fully removed, or reactive functional groups on the core structures could be interfering with the desired conjugation.

• Decomposition: The linker or one of the ligands might be unstable under the reaction conditions (e.g., temperature, pH, reagents).[5]

Q3: My purified PROTAC shows low or no degradation of the target protein. How can I troubleshoot this?

A lack of degradation activity is a common issue. Consider the following troubleshooting steps:

• Confirm Ternary Complex Formation: The efficacy of a PROTAC relies on its ability to bring the target protein and the E3 ligase together in a stable ternary complex.[6][7] Biophysical assays like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Förster Resonance Energy Transfer (FRET) can confirm if this complex is forming.[4][8]

• Linker Optimization: The length, rigidity, and composition of the linker are critical.[4] If the linker is too short or too long, it may not allow for a productive ternary complex to form. It is often necessary to synthesize a small library of PROTACs with different linkers to find the optimal one.[4]

• "Hook Effect": At very high concentrations, PROTACs can sometimes form separate binary complexes (PROTAC-target or PROTAC-E3 ligase) instead of the desired ternary complex, leading to reduced degradation.[4][8] Performing a full dose-response experiment over a wide range of concentrations is essential to identify the optimal degradation concentration (DC50) and observe any potential hook effect.[4]

• Cell Permeability: PROTACs are often large molecules and may have poor cell permeability.[9][10] If the PROTAC cannot efficiently enter the cell, it cannot induce degradation. Permeability assays can diagnose this issue.

Q4: How do I choose the right E3 ligase and linker for my target?

The selection of the E3 ligase and linker is a critical and often empirical part of the PROTAC design process.[5]

• E3 Ligase Expression: The chosen E3 ligase must be expressed in the cell type or tissue where the target protein is located.[4] Cereblon (CRBN) and Von Hippel-Lindau (VHL) are the most commonly used E3 ligases due to the availability of well-characterized ligands.[11][12]

• Linker Attachment Point: The point where the linker is attached to both the E3 ligase ligand and the target protein ligand is crucial.[6][7] The exit vector should not disrupt the binding of either ligand to its respective protein.[7]

• Linker Type: The most common linkers are based on polyethylene (B3416737) glycol (PEG) or alkyl chains.[] The choice of linker can influence the solubility, cell permeability, and metabolic stability of the final PROTAC.[11]

Troubleshooting Guide: Common Experimental Challenges

This table summarizes common issues, their potential causes, and recommended solutions when conjugating ligands to E3 ligase ligand-linker conjugates.

Problem	Potential Cause	Recommended Solution & Rationale
Low Conjugation Reaction Yield	1. Suboptimal coupling reagents or reaction conditions. 2. Steric hindrance between the two molecules. 3. Instability of one or both components under reaction conditions.	1. Screen different coupling reagents (e.g., HATU, HOBt for amide bonds) and vary temperature and reaction time. 2. Consider a longer or more flexible linker to reduce steric clash. 3. Analyze starting materials and reaction mixture by LC-MS to check for degradation.
Difficult Purification of Final PROTAC	1. Similar polarity of starting materials and product. 2. Presence of side-products with similar properties. 3. Multiple chiral centers leading to diastereomers.	1. Optimize HPLC purification method (e.g., change solvent gradient, use a different column chemistry). 2. Re-evaluate the synthetic route to minimize side reactions. 3. Use chiral chromatography to separate stereoisomers if necessary.[13]
Unexpectedly Inactive PROTAC	1. Failure to form a stable ternary complex. 2. Incorrect linker length or geometry. 3. Poor cell permeability of the PROTAC. 4. The PROTAC is being rapidly metabolized or effluxed from the cell.	1. Use biophysical assays (FRET, SPR) to confirm ternary complex formation.[4] 2. Synthesize analogues with different linker lengths and compositions.[4] 3. Perform a cell permeability assay (e.g., PAMPA).[14] 4. Conduct metabolic stability assays in liver microsomes or hepatocytes.
High Cellular Toxicity	1. Off-target effects of the PROTAC molecule. 2. Toxicity of the target protein ligand or E3 ligase ligand itself. 3. Impurities from the synthesis.	1. Perform proteomic studies to identify off-target degradation. 2. Test the individual components (target ligand, E3 conjugate) for toxicity. 3. Ensure high purity of the final compound through rigorous purification.[4]

Experimental Protocols

Protocol 1: General Amide Coupling for PROTAC Synthesis

This protocol describes a general method for conjugating an E3 ligase ligand-linker conjugate that has a terminal amine to a target protein ligand with a carboxylic acid.

• Reagent Preparation:

  • Dissolve the target protein ligand (containing a carboxylic acid, 1 equivalent) in a suitable aprotic solvent (e.g., DMF or DCM).

  • Add a coupling agent such as HATU (1.1 equivalents) and a base like DIPEA (2 equivalents) to the solution.

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

• Conjugation Reaction:

  • Add the E3 Ligase Ligand-linker Conjugate (containing a terminal amine, 1.2 equivalents) to the activated mixture.

  • Allow the reaction to proceed at room temperature for 2-16 hours.

• Monitoring and Work-up:

  • Monitor the reaction progress using LC-MS to check for the formation of the desired product mass.

  • Once complete, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry it over sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product using reverse-phase preparative HPLC to obtain the final PROTAC molecule with high purity.

  • Characterize the final product by LC-MS and NMR to confirm its identity and purity.[4]

Protocol 2: Western Blotting to Assess Target Protein Degradation

This protocol is used to determine the efficacy of a synthesized PROTAC in degrading its target protein in a cellular context.

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the PROTAC (e.g., from 1 nM to 10 µM) for a specified period (e.g., 4, 8, 16, or 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay to ensure equal protein loading.

• SDS-PAGE and Western Blotting:

  • Denature an equal amount of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

  • Incubate with a loading control antibody (e.g., GAPDH, β-actin) to normalize for protein loading.

• Detection and Analysis:

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

  • Quantify the band intensities to determine the percentage of target protein degradation relative to the vehicle control.

Visualizations

Caption: A typical workflow for PROTAC synthesis.

Caption: The mechanism of PROTAC-induced protein degradation.

Caption: A logical workflow for troubleshooting lack of PROTAC activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 11. precisepeg.com [precisepeg.com]
• 12. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. PROTAC Bioanalysis: Challenges and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 14. PROTAC Molecules Activity and Efficacy Evaluate Service | MtoZ Biolabs [mtoz-biolabs.com]

Technical Support Center: Refining Purification Methods for PROTACs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining the purification of Proteolysis Targeting Chimeras (PROTACs). The content addresses specific issues that may be encountered during experimental procedures.

Troubleshooting Guide

Issue 1: Low Recovery of PROTAC Post-Purification

Q: We are experiencing a significant loss of our PROTAC, "Conjugate 110," during the purification process. What are the potential causes and solutions?

A: Low recovery during PROTAC purification is a common challenge, often stemming from the molecule's complex structure and physicochemical properties.[1] Key factors to investigate include suboptimal purification methods and the inherent instability of the PROTAC.

Possible Causes and Recommended Solutions:

Possible Cause	Recommended Solution	Supporting Evidence/Rationale
Suboptimal Chromatographic Conditions	Optimize the mobile phase, stationary phase, and gradient of your purification method (e.g., HPLC). For example, using a C18 column with a basic modifier (pH ~9) in the mobile phase has been shown to be effective for some PROTACs.[2]	Different PROTACs have unique polarities and affinities; therefore, a one-size-fits-all approach to chromatography is often insufficient.[2]
PROTAC Aggregation	Incorporate additives such as organic co-solvents or detergents in the purification buffers to enhance solubility.	PROTACs are often large molecules with poor solubility, which can lead to aggregation and loss during purification.[3]
Adsorption to Labware	Use low-adsorption tubes and vials throughout the purification and storage process.	The hydrophobic nature of many PROTACs can cause them to adhere to plastic surfaces.
Instability in Solution	Assess the stability of your PROTAC in the purification buffers and solvents. If degradation is observed, consider adjusting the pH or temperature of the purification process.	Some PROTACs may be susceptible to hydrolysis or other forms of degradation under certain buffer conditions.[4]

Issue 2: Presence of Impurities in the Final PROTAC Product

Q: Our purified "Conjugate 110" contains persistent impurities that are difficult to remove. How can we improve the purity of our final product?

A: Achieving high purity is critical for accurate downstream biological assays, as impurities can interfere with the assessment of PROTAC efficacy and toxicity.[3]

Strategies to Enhance Purity:

Strategy	Detailed Steps	Expected Outcome
Orthogonal Purification Methods	Employ a multi-step purification strategy using different separation techniques. For example, follow up reverse-phase HPLC with size-exclusion chromatography (SEC) or supercritical fluid chromatography (SFC).[5]	Each technique separates molecules based on different properties (e.g., polarity, size), increasing the likelihood of removing a wider range of impurities.
Optimize "Click Chemistry" Reaction	If using click chemistry for the final conjugation step, ensure optimal reaction conditions (catalyst, temperature, and time) to drive the reaction to completion and minimize side products.[3]	A more efficient and high-yielding final conjugation step reduces the amount of unreacted starting materials and side products that need to be removed.[6]
Thorough Characterization of Impurities	Use techniques like LC-MS and NMR to identify the chemical nature of the impurities.	Understanding the structure of the impurities can provide insights into their origin (e.g., side reactions, degradation products) and inform the selection of an appropriate purification strategy.[3]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of action for a PROTAC?

A: A PROTAC (Proteolysis-Targeting Chimera) is a heterobifunctional molecule designed for targeted protein degradation.[2] It consists of two ligands connected by a linker.[7] One ligand binds to a target protein of interest (POI), and the other binds to an E3 ubiquitin ligase.[7][8] This simultaneous binding forms a ternary complex, bringing the E3 ligase in close proximity to the POI.[9] The E3 ligase then facilitates the transfer of ubiquitin molecules to the POI, marking it for degradation by the cell's proteasome.[5][10] The PROTAC itself is not degraded in this process and can act catalytically to induce the degradation of multiple POI molecules.[8]

Q2: How does the linker component of a PROTAC influence its function and purification?

A: The linker is a critical determinant of PROTAC efficacy and physicochemical properties.[3] Its length, composition, and attachment points dictate the geometry of the ternary complex.[3] An improperly designed linker can lead to steric hindrance or an unproductive orientation of the target protein and E3 ligase.[3] From a purification standpoint, the linker's properties significantly impact the overall polarity, solubility, and chromatographic behavior of the PROTAC. For instance, polyethylene (B3416737) glycol (PEG) linkers are often used to improve solubility and cell permeability, which can also facilitate purification by reducing aggregation.[3]

Q3: What are the key analytical techniques for characterizing a purified PROTAC?

A: Thorough characterization is essential to confirm the identity, purity, and integrity of a purified PROTAC. Key techniques include:

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight and assess the purity of the PROTAC.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and confirm the final compound's identity.[3]

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the PROTAC and for preparative purification.[2]

Q4: What is the "hook effect" and how can it be addressed?

A: The "hook effect" is characterized by a decrease in target protein degradation at high PROTAC concentrations.[3] This phenomenon occurs when excess PROTAC molecules lead to the formation of binary complexes (PROTAC-target protein or PROTAC-E3 ligase) instead of the productive ternary complex. To address this, it is crucial to perform a full dose-response curve to identify the optimal degradation concentration (DC50) and maximum degradation (Dmax).[3]

Experimental Protocols

Protocol 1: Reverse-Phase HPLC Purification of a PROTAC

This protocol provides a general framework for the purification of a PROTAC, such as "Conjugate 110," using reverse-phase high-performance liquid chromatography (RP-HPLC).

Materials:

• Crude PROTAC sample

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) (ACN)

• Trifluoroacetic acid (TFA) or ammonium (B1175870) hydroxide (B78521) (for pH adjustment)

• C18 reverse-phase HPLC column

• HPLC system with a UV detector

• Fraction collector

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude PROTAC in a minimal amount of a suitable solvent (e.g., DMSO, DMF, or the initial mobile phase).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water (acidic) or 10 mM ammonium bicarbonate in water (basic).

  • Mobile Phase B: 0.1% TFA in ACN (acidic) or ACN (basic).

• Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 10 column volumes.

• Injection and Gradient Elution: Inject the prepared sample onto the column. Elute the PROTAC using a linear gradient of increasing Mobile Phase B. A typical gradient might be from 5% to 95% B over 30-60 minutes.

• Fraction Collection: Collect fractions based on the UV absorbance peaks corresponding to the PROTAC.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC-MS.

• Solvent Evaporation: Pool the pure fractions and remove the organic solvent using a rotary evaporator.

• Lyophilization: Lyophilize the aqueous solution to obtain the purified PROTAC as a solid powder.[2]

Protocol 2: In Vitro Ubiquitination Assay

This assay confirms that the purified PROTAC can induce the ubiquitination of the target protein.

Materials:

• Purified target protein (POI)

• Purified E1 activating enzyme

• Purified E2 conjugating enzyme

• Purified E3 ligase

• Ubiquitin

• ATP

• Purified PROTAC ("Conjugate 110")

• Ubiquitination reaction buffer

• SDS-PAGE gels

• Western blot apparatus and reagents

• Anti-ubiquitin antibody

• Anti-POI antibody

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the E1, E2, E3 enzymes, ubiquitin, ATP, and the target protein in the ubiquitination reaction buffer.

• PROTAC Addition: Add the purified PROTAC at various concentrations to the reaction mixtures. Include a no-PROTAC control.

• Incubation: Incubate the reactions at 37°C for 1-2 hours.

• Quenching: Stop the reaction by adding SDS-PAGE loading buffer.

• SDS-PAGE and Western Blot:

  • Separate the reaction products by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with an anti-ubiquitin antibody to detect polyubiquitinated POI (visible as a high-molecular-weight smear or ladder).

  • As a control, probe a separate blot with an anti-POI antibody to confirm the presence of the target protein.[11]

Visualizations

Caption: Mechanism of action for a PROTAC, illustrating the formation of a ternary complex and subsequent ubiquitination and degradation of the target protein.

Caption: A general workflow for the purification and characterization of PROTACs.

References

• 1. Overcoming Key Challenges in PROTAC Drug Development | WuXi STA [sta.wuxiapptec.com]
• 2. o2hdiscovery.co [o2hdiscovery.co]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. PROTAC Discovery and Development Services | Aurigene Services [aurigeneservices.com]
• 6. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promegaconnections.com [promegaconnections.com]
• 8. portlandpress.com [portlandpress.com]
• 9. portlandpress.com [portlandpress.com]
• 10. Targeting proteins for degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Mitigating the Hook Effect in Assays with Conjugate 110-Derived PROTACs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for mitigating the hook effect in assays involving PROTACs derived from E3 Ligase Ligand-linker Conjugate 110 .

Frequently Asked Questions (FAQs)

Q1: What is the "hook effect" in the context of PROTAC experiments?

A1: The hook effect, also known as the prozone effect, is a phenomenon observed in PROTAC-mediated degradation assays where an excess concentration of the PROTAC leads to a paradoxical decrease in target protein degradation. This results in a characteristic bell-shaped dose-response curve, where degradation is high at optimal concentrations but decreases at supra-optimal concentrations.[1][2][3]

Q2: What is "E3 Ligase Ligand-linker Conjugate 110" and the resulting PROTAC?

A2: "E3 Ligase Ligand-linker Conjugate 110" is a chemical building block used for the synthesis of a Proteolysis Targeting Chimera (PROTAC). Specifically, it is a precursor for PROTAC BcI-2/BcI-xI Degrader-1 . This PROTAC is designed to target the anti-apoptotic proteins Bcl-2 and Bcl-xL for degradation by recruiting an E3 ubiquitin ligase. The E3 ligase recruited by the ligand in Conjugate 110 is crucial for its mechanism of action. Based on patent information, the E3 ligase ligand in the resulting PROTAC targets the von Hippel-Lindau (VHL) E3 ubiquitin ligase .

Q3: Why is it critical to mitigate the hook effect?

A3: Failing to account for the hook effect can lead to misinterpretation of experimental data. A potent PROTAC might be mistakenly characterized as having weak or no activity if tested at concentrations that fall into the high-dose hook region.[1] This can result in the premature termination of promising therapeutic candidates. Accurate determination of key parameters like DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) is essential for structure-activity relationship (SAR) studies and candidate selection.

Q4: What are the primary causes of the hook effect with PROTACs?

A4: The hook effect arises from the formation of non-productive binary complexes at high PROTAC concentrations. For effective degradation, a "productive" ternary complex (Target Protein-PROTAC-E3 Ligase) must form. At excessive concentrations, the PROTAC can saturate both the target protein (Bcl-2/Bcl-xL) and the E3 ligase (VHL) independently, leading to the formation of inactive binary complexes (Target-PROTAC or PROTAC-E3 Ligase) that prevent the formation of the productive ternary complex.[1][2][3]

Troubleshooting Guides

Issue 1: A bell-shaped dose-response curve is observed in my degradation assay.

This is the classic presentation of the hook effect.

Troubleshooting Steps:

• Extend the Dose-Response Range: Ensure your concentration range is wide enough to capture the full bell-shaped curve. It is recommended to use a broad range of concentrations with smaller dilution factors (e.g., half-log dilutions) to precisely identify the optimal concentration for maximal degradation (Dmax).[1]

• Re-evaluate DC50 and Dmax: Use a non-linear regression model that can fit a bell-shaped curve to accurately calculate the DC50 and Dmax. Standard sigmoidal models are not appropriate for data exhibiting a hook effect.

• Perform a Time-Course Experiment: Assess degradation at multiple time points (e.g., 2, 4, 8, 12, 24 hours) at both the optimal concentration and a higher, "hooked" concentration. This will provide insights into the kinetics of degradation and ternary complex formation.[1]

Issue 2: The PROTAC shows weak or no degradation at the tested concentrations.

This could be due to testing at concentrations that are either too low to be effective or fall entirely within the hook effect region.

Troubleshooting Steps:

• Test a Wider and Lower Concentration Range: It is crucial to test a very broad range of concentrations, spanning from picomolar to high micromolar, to ensure you are not missing the optimal degradation window.[4]

• Directly Assess Ternary Complex Formation: Utilize biophysical assays to directly measure the formation of the Bcl-2/Bcl-xL-PROTAC-VHL ternary complex at various PROTAC concentrations. Techniques like NanoBRET or AlphaLISA can confirm if the lack of degradation is due to poor ternary complex formation at the tested concentrations.[1]

• Evaluate Cell Permeability: Poor cell permeability can lead to low intracellular PROTAC concentrations, potentially preventing effective degradation. Consider performing permeability assays if degradation is consistently low.

• Confirm Target and E3 Ligase Expression: Ensure that the cell line used expresses sufficient levels of both the target proteins (Bcl-2, Bcl-xL) and the VHL E3 ligase.

Issue 3: How can the hook effect be mitigated in future experiments?

Mitigation Strategies:

• Optimize PROTAC Concentration: Once the optimal concentration for maximal degradation is identified from a full dose-response curve, use concentrations at or below this Dmax for subsequent experiments.

• Linker Optimization: The length and composition of the PROTAC linker are critical for optimal ternary complex formation and can influence the severity of the hook effect. A well-designed linker can promote positive cooperativity.

• Enhance Cooperativity: Positive cooperativity, where the binding of one protein partner enhances the affinity for the other, stabilizes the ternary complex over the binary complexes, thereby reducing the hook effect. This can be influenced by linker design.

Quantitative Data Summary

The following tables provide examples of how to summarize quantitative data from PROTAC experiments to clearly illustrate the hook effect.

Table 1: Dose-Response Data for a Bcl-2/Bcl-xL PROTAC Exhibiting a Hook Effect

PROTAC Concentration (nM)	% Bcl-2 Degradation
0.1	10
1	40
10	85
100	95 (Dmax)
1000	60
10000	25

Table 2: Comparison of DC50 and Dmax for PROTACs with Varying Hook Effect Severity

PROTAC	DC50 (nM)	Dmax (%)	Hook Effect Observation
PROTAC A	25	92	Minimal hook effect observed up to 10 µM.
PROTAC B	8	95	Pronounced hook effect observed above 500 nM.

Experimental Protocols

Protocol 1: Western Blot Analysis of Bcl-2/Bcl-xL Degradation

This protocol details the steps to quantify the degradation of Bcl-2 and Bcl-xL proteins following treatment with a Conjugate 110-derived PROTAC.[5][6]

1. Cell Culture and Treatment:

• Plate cells at a suitable density in multi-well plates and allow them to adhere overnight.
• Prepare serial dilutions of the PROTAC in cell culture medium. A wide concentration range (e.g., 0.1 nM to 10 µM) is recommended.
• Include a vehicle-only control (e.g., DMSO).
• Replace the medium with the PROTAC-containing medium and incubate for the desired time (e.g., 24 hours).

2. Cell Lysis and Protein Quantification:

• Wash the cells with ice-cold PBS.
• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.
• Incubate the lysate on ice for 30 minutes.
• Clarify the lysate by centrifugation and collect the supernatant.
• Determine the protein concentration of each lysate using a BCA or Bradford assay.

3. SDS-PAGE and Western Blotting:

• Normalize the protein concentration of all samples.
• Prepare samples with Laemmli buffer and denature by heating.
• Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.
• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
• Incubate the membrane with primary antibodies against Bcl-2, Bcl-xL, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.
• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

4. Detection and Analysis:

• Detect the chemiluminescent signal using an imaging system.
• Quantify the band intensities using densitometry software.
• Normalize the Bcl-2 and Bcl-xL band intensities to the loading control.
• Calculate the percentage of degradation relative to the vehicle-treated control.

Protocol 2: NanoBRET™ Assay for Ternary Complex Formation

This protocol outlines the use of the NanoBRET™ assay to measure the formation of the Bcl-2/Bcl-xL-PROTAC-VHL ternary complex in live cells.[7][8][9]

1. Cell Preparation:

• Co-transfect cells (e.g., HEK293T) with plasmids encoding for a NanoLuc® fusion of the target protein (e.g., NanoLuc®-Bcl-2) and a HaloTag® fusion of the E3 ligase (e.g., HaloTag®-VHL).
• Seed the transfected cells into a white, 96-well assay plate.

2. Assay Procedure:

• Prepare serial dilutions of the PROTAC in Opti-MEM® I Reduced Serum Medium.
• Add the HaloTag® NanoBRET® 618 Ligand to the cells and incubate.
• Add the PROTAC dilutions to the wells.
• Add the NanoBRET® Nano-Glo® Substrate to all wells.
• Measure the donor (460 nm) and acceptor (618 nm) emission signals using a luminometer.

3. Data Analysis:

• Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal.
• Plot the NanoBRET™ ratio against the PROTAC concentration to determine the EC50 for ternary complex formation. A bell-shaped curve indicates the hook effect.

Protocol 3: AlphaLISA Assay for Ternary Complex Formation

This protocol describes an in vitro AlphaLISA assay to quantify the formation of the Bcl-2/Bcl-xL-PROTAC-VHL ternary complex.[1][10][11][12]

1. Reagent Preparation:

• Prepare serial dilutions of the PROTAC in AlphaLISA buffer.
• Prepare solutions of a tagged target protein (e.g., GST-Bcl-2) and a tagged E3 ligase complex (e.g., His-tagged VHL complex).

2. Assay Procedure:

• In a 384-well plate, add the tagged target protein, tagged E3 ligase, and PROTAC dilutions.
• Incubate to allow for ternary complex formation.
• Add AlphaLISA acceptor beads (e.g., anti-GST) and donor beads (e.g., anti-His) to the wells.
• Incubate in the dark.
• Read the plate on an Alpha-enabled plate reader.

3. Data Analysis:

• Plot the AlphaLISA signal against the PROTAC concentration. An increase in signal indicates ternary complex formation. A decrease at high concentrations demonstrates the hook effect.

Visualizations

Caption: Mechanism of action for a Conjugate 110-derived PROTAC targeting Bcl-2/Bcl-xL for degradation.

Caption: Logical relationship illustrating the cause of the hook effect at high PROTAC concentrations.

Caption: A streamlined workflow for troubleshooting and mitigating the hook effect in PROTAC experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. NanoBRET™ CRBN and VHL Ternary Complex Assays Technical Manual [promega.com]
• 10. resources.revvity.com [resources.revvity.com]
• 11. SLAS2024 [slas2024.eventscribe.net]
• 12. resources.revvity.com [resources.revvity.com]

Technical Support Center: Strategies to Enhance the In Vivo Stability of PROTACs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo stability of PROTACs, with a focus on the androgen receptor (AR) degrader ARV-110 (Bavdegalutamide), which we assume is the "Conjugate 110" referenced.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors contributing to the in vivo instability of PROTACs like ARV-110?

A1: The in vivo instability of PROTACs is often attributed to their unique and complex structures, which can lead to several challenges. These include poor aqueous solubility, low cell permeability, and susceptibility to metabolic degradation.[1] The large molecular weight and number of rotatable bonds in many PROTACs can also negatively impact their pharmacokinetic properties.[2] Specifically for ARV-110, which contains a glutarimide (B196013) moiety, it can be susceptible to hydrolysis by plasma enzymes.[3]

Q2: How does the linker component of a PROTAC influence its in vivo stability?

A2: The linker is a critical determinant of a PROTAC's physicochemical and pharmacokinetic properties.[2][4] Its length, composition, flexibility, and attachment points can significantly impact metabolic stability, cell permeability, and solubility.[][6] The linker is often the most metabolically vulnerable part of a PROTAC.[1][] For instance, linkers with amide bonds can be prone to hydrolysis, while incorporating metabolically stable moieties like triazoles or rigid structures such as piperidine/piperazine rings can enhance stability.[4][8][9] ARV-110, for example, utilizes a short and rigid piperidine-piperazine linker.[10]

Q3: Which metabolic pathways are commonly involved in the degradation of PROTACs?

A3: PROTACs are subject to metabolism by phase I and phase II drug-metabolizing enzymes.[11] Common metabolic pathways include oxidation, primarily mediated by Cytochrome P450 (CYP) enzymes like CYP3A4, and hydrolysis of ester or amide bonds within the linker or ligands.[1][11][12] Aldehyde oxidase (AO) can also contribute to the metabolism of PROTACs containing certain heterocyclic components.[1][11][12] For thalidomide-based PROTACs, such as ARV-110, the phthalimide (B116566) and glutarimide moieties can undergo rapid degradation in aqueous solutions.[13]

Q4: Can the choice of E3 ligase ligand affect the in vivo stability of a PROTAC?

A4: Yes, the choice of the E3 ligase ligand can significantly impact a PROTAC's stability and overall properties.[] For instance, PROTACs based on VHL ligands have shown comparatively longer half-lives than some thalidomide-based PROTACs, which can be prone to hydrolysis.[13] However, CRBN ligands like those derived from thalidomide (B1683933) are often smaller and possess more drug-like properties, which can be advantageous for oral bioavailability.[10] The stability of the E3 ligase ligand itself is a crucial factor in the overall metabolic profile of the PROTAC.[]

Q5: What are some formulation strategies to improve the in vivo performance of poorly soluble PROTACs?

A5: Formulation strategies can dramatically enhance the in vivo exposure of PROTACs with poor solubility.[1] Techniques such as creating amorphous solid dispersions (ASDs) can improve the dissolution and oral absorption of these molecules.[1] Other advanced drug delivery systems, including micelles, emulsions, and lipid nanoparticles, are also being explored to improve the physicochemical properties and therapeutic potential of PROTACs.[14]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low in vivo efficacy despite good in vitro potency	Poor pharmacokinetic properties (e.g., low exposure, rapid clearance).[1]	Conduct pharmacokinetic (PK) studies to assess exposure. Consider formulation strategies like amorphous solid dispersions or lipid-based formulations to improve bioavailability.[1]
High metabolic instability.	Perform in vitro metabolic stability assays with liver microsomes or hepatocytes to identify metabolic "soft spots".[1] Modify the chemical structure, particularly the linker, to block sites of metabolism.[2]
High variability in animal studies	Inconsistent formulation or dosing.	Ensure a homogenous and stable formulation. For oral dosing, consider the effect of food, as it can impact solubility and absorption.[1][2]
Saturation of the degradation machinery (the "hook effect").[15]	Perform dose-titration experiments to determine the optimal therapeutic window.[1]
Observed toxicity in animal models	Off-target effects of the PROTAC or its metabolites.	Conduct global proteomics to assess changes in the cellular proteome and identify off-target degradation.[1] Characterize the pharmacological activity of major metabolites.
Lack of tissue-specific delivery.	Explore targeted delivery strategies such as antibody-PROTAC conjugates to increase accumulation in the desired tissue.[15][16]

Strategies to Improve In Vivo Stability

Several strategies can be employed to enhance the in vivo stability of PROTACs:

• Linker Optimization :

  • Increase Rigidity : Replacing flexible linkers (e.g., PEG) with more rigid structures like piperazine/piperidine rings, phenyl rings, or alkynes can improve metabolic stability.[8][9][17]

  • Incorporate Stable Moieties : The introduction of groups like triazoles can enhance metabolic stability.[4]

  • Modify Attachment Points : Altering where the linker connects to the warhead and E3 ligase ligand can influence stability.[2]

• Modification of Ligands :

  • E3 Ligase Ligand Selection : The choice of E3 ligase ligand (e.g., VHL vs. CRBN) can impact the metabolic profile of the PROTAC.[][13]

  • Warhead Modification : Although more restricted, modifications to the target-binding ligand can sometimes improve stability.[2]

• Advanced Formulation and Delivery :

  • Amorphous Solid Dispersions (ASDs) : Co-formulating the PROTAC with a polymer can prevent crystallization and improve solubility.[1]

  • Nanoparticle-based Delivery : Encapsulating PROTACs in lipid or polymeric nanoparticles can enhance their pharmacological performance.[14]

  • Antibody-PROTAC Conjugates : For targeted delivery, PROTACs can be conjugated to antibodies that recognize specific cell surface antigens.[16]

Quantitative Data Summary

Table 1: In Vitro Degradation Potency of ARV-110

Cell Line	DC50 (nM)
Multiple Cell Lines	< 1
Source: Selleck Chemicals, MedChemExpress[18][19]

Table 2: In Vivo AR Degradation and Tumor Growth Inhibition by ARV-110

Animal Model	Dose	AR Degradation	Tumor Growth Inhibition (TGI)
Xenograft	1 mg/kg (oral gavage, QD)	> 90%	Significant
Enzalutamide-resistant VCaP	3 mg/kg (oral gavage, 30 days)	-	70%
Enzalutamide-resistant VCaP	10 mg/kg (oral gavage, 30 days)	-	60%
Source: MedChemExpress[19]

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the intrinsic clearance of a PROTAC.

Materials:

• PROTAC of interest (e.g., ARV-110)

• Pooled human or mouse liver microsomes

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the PROTAC in DMSO.

• In a 96-well plate, add phosphate buffer, the PROTAC solution (final concentration typically 1 µM), and liver microsomes.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding cold ACN containing an internal standard.

• Centrifuge the plate to precipitate proteins.

• Analyze the supernatant using LC-MS/MS to quantify the remaining amount of the PROTAC.

• Calculate the half-life (t½) and intrinsic clearance (CLint).

Source: BenchChem[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 3. researchgate.net [researchgate.net]
• 4. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Essential Role of Linkers in PROTACs [axispharm.com]
• 8. precisepeg.com [precisepeg.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Insight into Recent Advances in Degrading Androgen Receptor for Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How to Address the Challenges of PROTAC Metabolism - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 12. Understanding the Metabolism of Proteolysis Targeting Chimeras (PROTACs): The Next Step toward Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. selleckchem.com [selleckchem.com]
• 19. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Validating Bcl-2/Bcl-xL Degradation: A Comparative Guide to PROTAC Performance

For Researchers, Scientists, and Drug Development Professionals

The targeted degradation of anti-apoptotic proteins Bcl-2 and Bcl-xL using Proteolysis Targeting Chimeras (PROTACs) represents a promising therapeutic strategy in oncology. This guide provides a comparative overview of prominent Bcl-2 family-targeting PROTACs, offering insights into their performance based on experimental data. While specific data for a compound designated "Conjugate 110" is not publicly available, this guide will use data from well-characterized PROTACs such as DT2216, 753b, and PZ703b to illustrate the validation process and performance benchmarks.

A significant challenge in targeting Bcl-xL is the on-target toxicity leading to thrombocytopenia (low platelet count), as platelets are dependent on Bcl-xL for survival.[1][2][3] PROTACs offer a solution by leveraging the differential expression of E3 ligases between cancer cells and platelets. By recruiting E3 ligases like von Hippel-Lindau (VHL), which has minimal expression in platelets, PROTACs can selectively induce Bcl-xL degradation in tumor cells while sparing platelets.[1][3][4]

Comparative Performance of Bcl-2/Bcl-xL PROTACs

The efficacy of a PROTAC is determined by its ability to induce the degradation of the target protein, leading to downstream effects such as apoptosis in cancer cells. The following tables summarize the performance of several key Bcl-2/Bcl-xL PROTACs based on reported experimental data.

PROTAC	Target(s)	E3 Ligase Recruited	Key Characteristics
DT2216	Bcl-xL (selective degrader)	VHL	First-in-class Bcl-xL PROTAC that spares platelets, reducing the risk of thrombocytopenia.[3][4][5]
753b	Bcl-xL and Bcl-2 (dual degrader)	VHL	A dual degrader that is more potent than selectively targeting Bcl-xL in Bcl-xL/2 co-dependent cancers.[4][6][7]
PZ703b	Bcl-xL (degrader), Bcl-2 (inhibitor)	VHL	Exhibits a hybrid mechanism, degrading Bcl-xL while also inhibiting Bcl-2 without degrading it.[8][9][10]

Protein Degradation Efficiency

The degradation efficiency of a PROTAC is quantified by the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.

PROTAC	Cell Line	Target	DC50 (nM)	Dmax (%)	Citation(s)
DT2216	MOLT-4 (T-ALL)	Bcl-xL	~10	>95	[11]
H146 (SCLC)	Bcl-xL	Potent degradation	-	[4]
753b	H146 (SCLC)	Bcl-xL	Potent degradation	89.2	[4][6]
H146 (SCLC)	Bcl-2	-	26.3	[4][6]
H211 (SCLC)	Bcl-xL	Potent degradation	81.3	[4][6]
H211 (SCLC)	Bcl-2	-	62.7	[4][6]
Kasumi-1 (AML)	Bcl-xL	<150	-	[7]
Kasumi-1 (AML)	Bcl-2	Partially degraded	-	[12]
PZ703b	MOLT-4 (T-ALL)	Bcl-xL	14.3	>90	[9][13]
RS4;11 (B-ALL)	Bcl-xL	11.6	>90	[9][13]

Cellular Potency

The cellular potency of a PROTAC is typically measured by its half-maximal inhibitory concentration (IC50) in cell viability assays.

PROTAC	Cell Line	IC50 (nM)	Citation(s)
DT2216	T-ALL cell lines	2-100	[11]
753b	H146 (SCLC)	More potent than DT2216	[4][6]
H211 (SCLC)	More potent than DT2216	[4][6]
Kasumi-1 (AML)	~228	[12]
PZ703b	MOLT-4 (T-ALL)	15.9	[9][13]
RS4;11 (B-ALL)	11.3	[9][13]

Signaling Pathways and Experimental Workflows

To validate the degradation of Bcl-2/Bcl-xL by a PROTAC, a series of experiments are typically performed. The following diagrams illustrate the underlying mechanism and a standard experimental workflow.

Caption: PROTAC-mediated degradation of Bcl-2/Bcl-xL.

Caption: Workflow for validating PROTAC efficacy.

Detailed Experimental Protocols

Western Blot for Bcl-2/Bcl-xL Degradation

Objective: To quantify the degradation of Bcl-2 and Bcl-xL in cancer cells after treatment with a PROTAC.

Protocol:

• Cell Culture and Treatment: Seed cancer cell lines (e.g., MOLT-4 for Bcl-xL, H146 for Bcl-xL/Bcl-2) in 6-well plates. Once cells reach 70-80% confluency, treat with varying concentrations of the PROTAC (e.g., 0, 10, 50, 100, 500 nM) for a specified time (e.g., 16-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Bcl-2, Bcl-xL, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using software like ImageJ. Normalize the Bcl-2/Bcl-xL band intensity to the loading control and express the degradation as a percentage relative to the vehicle-treated control.

Cell Viability Assay (MTS Assay)

Objective: To assess the cytotoxic effect of the PROTAC on cancer cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well).

• Compound Treatment: After 24 hours, treat the cells with a serial dilution of the PROTAC. Include a vehicle-only control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator.

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the cell viability against the log of the PROTAC concentration and fitting the data to a dose-response curve.

Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

Objective: To confirm the formation of the ternary complex (Bcl-2/xL-PROTAC-E3 ligase).

Protocol:

• Cell Treatment: Treat cells with the PROTAC and a proteasome inhibitor (e.g., MG132) to prevent the degradation of the target protein.

• Cell Lysis: Lyse the cells in a non-denaturing Co-IP lysis buffer.

• Immunoprecipitation:

  • Incubate the cell lysate with an antibody against the E3 ligase (e.g., anti-VHL) or the target protein (anti-Bcl-xL) overnight at 4°C.

  • Add Protein A/G magnetic beads to pull down the antibody-protein complexes.

• Washing: Wash the beads several times with Co-IP buffer to remove non-specific binding.

• Elution: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted samples by Western blotting using antibodies against Bcl-2/xL and the E3 ligase to detect the presence of all three components in the complex.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. First in human phase 1 study of DT2216, a selective BCL-xL degrader, in patients with relapsed/refractory solid malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PROTAC-Mediated Dual Degradation of BCL-xL and BCL-2 Is a Highly Effective Therapeutic Strategy in Small-Cell Lung Cancer | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. PROTAC-mediated dual degradation of BCL-xL and BCL-2 is a highly effective therapeutic strategy in small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Co-targeting BCL-XL and BCL-2 by PROTAC 753B eliminates leukemia cells and enhances efficacy of chemotherapy by targeting senescent cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 11. aacrjournals.org [aacrjournals.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. researchgate.net [researchgate.net]

A Comparative Analysis of E3 Ligase Ligand-linker Conjugate 110 for Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation, the choice of E3 ubiquitin ligase and the linker technology used to recruit it are critical determinants of a PROTAC® (Proteolysis Targeting Chimera) degrader's success. This guide provides a detailed comparison of E3 Ligase Ligand-linker Conjugate 110, a novel building block for VHL-recruiting PROTACs, with other established linkers for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. This analysis is supported by quantitative data from representative studies and detailed experimental protocols to assist researchers in the design and evaluation of next-generation protein degraders.

E3 Ligase Ligand-linker Conjugate 110: A VHL-Targeting Moiety

E3 Ligase Ligand-linker Conjugate 110 is a chemical entity designed for the synthesis of PROTACs, specifically for the creation of "PROTAC BcI-2/BcI-xI Degrader-1". Analysis of its chemical structure reveals that it incorporates a ligand for the VHL E3 ubiquitin ligase. The VHL ligand component is crucial for hijacking the cellular ubiquitin-proteasome system to induce the degradation of target proteins. The linker component of this conjugate provides a reactive handle for covalent attachment to a ligand that binds the protein of interest (POI).

Performance Comparison of VHL E3 Ligase Linkers

The efficacy of a PROTAC is profoundly influenced by the nature of the linker connecting the E3 ligase ligand to the POI-binding ligand. Key performance metrics include the maximal degradation level (Dmax) and the concentration required to achieve 50% degradation (DC50). The following table summarizes quantitative data for various VHL-recruiting PROTACs with different linker types, targeting the B-cell lymphoma 2 (Bcl-2) family of proteins and other targets for context.

Linker Class	Representative Linker Type	Target Protein(s)	E3 Ligase	DC50 (nM)	Dmax (%)	Cell Line	Reference
Alkyl/Ether	Alkyl/Ether Chains	Bruton's Tyrosine Kinase (BTK)	VHL	1-40	>85	Various	[1]
PEG	PEG Chains	BET Bromodomains	VHL	<1	>90	VCaP	[2]
Alkyl Chain	16-atom alkyl linker	Estrogen Receptor α (ERα)	VHL	~5	>90	MCF-7	[2]
Propargyl	Propargyl-containing linker	SMARCA2/4	VHL	Partial Degradation	N/A	N/A	[3]
Cyclopropane	Cyclopropane-containing linker	SMARCA2/4	VHL	Partial Degradation	N/A	N/A	[3]
Proprietary	For PROTAC BcI-2/BcI-xI Degrader-1 (utilizing Conjugate 110)	Bcl-2/Bcl-xL	VHL	Data not publicly available	Data not publicly available	N/A	N/A

Note: Direct comparison of DC50 and Dmax values across different studies should be approached with caution due to variations in experimental conditions, cell lines, and the specific POI ligand used. However, the table illustrates the general performance of different linker classes for VHL-recruiting PROTACs.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate these molecules, the following diagrams illustrate the PROTAC-mediated protein degradation pathway and key experimental workflows.

Caption: PROTAC-mediated protein degradation pathway.

Caption: Western Blot Workflow for PROTAC Efficacy.

Caption: SPR Workflow for Ternary Complex Analysis.

Detailed Experimental Protocols

Western Blot for PROTAC-Mediated Protein Degradation

This protocol is used to quantify the reduction in the level of a target protein following treatment with a PROTAC.

a. Cell Culture and Treatment:

• Seed cells at an appropriate density in multi-well plates and allow them to adhere overnight.

• Prepare a dilution series of the PROTAC compound in cell culture medium. Include a vehicle-only control (e.g., DMSO).

• Replace the medium in the wells with the medium containing the PROTAC or vehicle control.

• Incubate the cells for the desired time points (e.g., 4, 8, 16, 24 hours).

b. Cell Lysis and Protein Quantification:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Clarify the lysates by centrifugation to remove cell debris.

• Determine the protein concentration of each lysate using a protein assay, such as the bicinchoninic acid (BCA) assay.

c. SDS-PAGE and Immunoblotting:

• Normalize the protein concentration of all samples and prepare them for electrophoresis by adding Laemmli buffer and boiling.

• Load equal amounts of protein onto a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel and separate the proteins by size.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the target protein and a primary antibody for a loading control (e.g., GAPDH or β-actin).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

d. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the intensity of the target protein band to the corresponding loading control band.

• Calculate the percentage of protein degradation relative to the vehicle-treated control.

• Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.

Surface Plasmon Resonance (SPR) for Ternary Complex Formation

SPR is a label-free technique used to measure the kinetics and affinity of biomolecular interactions in real-time. It is particularly useful for characterizing the formation and stability of the POI-PROTAC-E3 ligase ternary complex.[4]

a. Immobilization of E3 Ligase:

• The VHL E3 ligase complex is immobilized on the surface of an SPR sensor chip.

b. Binary Interaction Analysis:

• To determine the binary binding affinity, solutions of the PROTAC at various concentrations are flowed over the immobilized VHL.

• The association and dissociation rates are measured to calculate the equilibrium dissociation constant (KD).

c. Ternary Complex Analysis:

• To assess ternary complex formation, the PROTAC is pre-incubated with a near-saturating concentration of the target protein.

• This pre-formed complex is then flowed over the immobilized VHL.

• The binding kinetics of the ternary complex are measured.

d. Data Analysis:

• The cooperativity factor (α) is calculated by dividing the binary KD of the PROTAC for VHL by the apparent KD of the ternary complex formation. An α value greater than 1 indicates positive cooperativity, meaning the binding of the PROTAC to one protein enhances its affinity for the other.[4]

Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat changes that occur upon biomolecular binding, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), enthalpy (ΔH), and stoichiometry (n).[5]

a. Sample Preparation:

• Prepare solutions of the PROTAC, the target protein, and the VHL E3 ligase in a matched buffer to minimize heats of dilution.

• Degas all solutions before use.

b. Binary Titration:

• To measure the binary binding affinity of the PROTAC to VHL, the VHL solution is placed in the sample cell of the calorimeter, and the PROTAC solution is loaded into the injection syringe.

• A series of small injections of the PROTAC are made into the VHL solution, and the heat released or absorbed is measured after each injection.

c. Ternary Complex Titration:

• To measure the affinity of the ternary complex, the VHL solution is pre-saturated with the target protein and placed in the sample cell.

• The PROTAC solution is then titrated into this pre-formed binary complex.

d. Data Analysis:

• The raw data is integrated to generate a binding isotherm, which is then fitted to a suitable binding model to determine the KD, ΔH, and n.

• The cooperativity of ternary complex formation can be assessed by comparing the binding affinities from the binary and ternary titrations.[5]

Conclusion

E3 Ligase Ligand-linker Conjugate 110 represents a valuable tool for the development of VHL-recruiting PROTACs, particularly for targeting challenging proteins like Bcl-2 and Bcl-xL. The choice of linker is a critical parameter in PROTAC design, influencing key pharmacological properties such as degradation efficiency and potency. While public data on the performance of Conjugate 110 is not yet available, a comparative analysis of existing VHL linkers highlights the importance of linker composition and length. The experimental protocols provided herein offer a robust framework for researchers to evaluate the performance of new PROTACs and to rationally design the next generation of targeted protein degraders.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. PROTAC Degraders with Ligands Recruiting MDM2 E3 Ubiquitin Ligase: An Updated Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ligand for E3 Ligase (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle for Bcl-xL Degradation: CRBN-based PROTACs vs. VHL-based Counterparts

A new wave of cancer therapeutics hinges on the targeted degradation of key survival proteins. Among these, B-cell lymphoma-extra large (Bcl-xL) has emerged as a critical target. This guide provides a comparative analysis of two prominent strategies for Bcl-xL degradation: Proteolysis Targeting Chimeras (PROTACs) that recruit the Cereblon (CRBN) E3 ligase versus those that engage the Von Hippel-Lindau (VHL) E3 ligase.

The central challenge in targeting Bcl-xL with traditional inhibitors has been on-target toxicity, particularly thrombocytopenia (a deficiency of platelets in the blood), as platelets are highly dependent on Bcl-xL for their survival. PROTACs offer a promising solution by inducing the degradation of Bcl-xL, and strategically selecting an E3 ligase with low expression in platelets can mitigate this toxicity. Both CRBN and VHL are E3 ligases that are minimally expressed in platelets, making them attractive choices for developing platelet-sparing Bcl-xL degraders.[1][2][3]

This guide will delve into the performance of CRBN-based linkers, exemplified by the potent degrader XZ739, and compare it with the VHL-based degrader DT2216.[4][5]

Mechanism of Action: A Tale of Two Ligases

PROTACs are bifunctional molecules that bring a target protein and an E3 ubiquitin ligase into close proximity, leading to the ubiquitination and subsequent degradation of the target protein by the proteasome. The choice of E3 ligase can significantly influence the efficacy and selectivity of the degrader.

CRBN-based PROTACs, such as XZ739, utilize a ligand that binds to the CRBN E3 ligase complex.[4] This complex then tags Bcl-xL for degradation.

Mechanism of CRBN-based Bcl-xL Degradation.

Similarly, VHL-based PROTACs like DT2216 employ a ligand that recruits the VHL E3 ligase to achieve the same outcome of Bcl-xL degradation.[2]

Mechanism of VHL-based Bcl-xL Degradation.

Performance Data: A Quantitative Comparison

The efficacy of PROTACs is typically evaluated based on their degradation efficiency (DC50 and Dmax) and their cytotoxic effects on cancer cells (IC50). DC50 represents the concentration at which 50% of the target protein is degraded, while Dmax is the maximum percentage of degradation achieved. IC50 is the concentration of a drug that is required for 50% inhibition of cell viability.

Compound	E3 Ligase Recruited	Cell Line	DC50 (nM)	Dmax (%)	IC50 (nM)	Platelet IC50 (nM)	Selectivity (Platelet/MOLT-4)
XZ739	CRBN	MOLT-4	2.5[4][6]	>96% at 100 nM[6][7]	10.1[6]	1217[6]	>100-fold[4][6]
DT2216	VHL	MOLT-4	63[5]	90.8[5]	52[5]	>3000[5]	~200-fold[3]

Studies have shown that CRBN-based PROTACs can be more potent in inducing Bcl-xL degradation and reducing the viability of cancer cells compared to their VHL-based counterparts.[4] For instance, XZ739 demonstrates a significantly lower DC50 value compared to DT2216 in MOLT-4 cells, indicating higher degradation potency.[4][5] Both degraders exhibit a remarkable safety profile with high selectivity for cancer cells over platelets.[3][4]

Experimental Protocols

Western Blotting for Bcl-xL Degradation

This protocol is a standard method to quantify the levels of a specific protein in a cell lysate.

Experimental Workflow for Western Blotting.

• Cell Treatment: Seed cells (e.g., MOLT-4) and treat with varying concentrations of the PROTAC (e.g., XZ739 or DT2216) for a specified duration (e.g., 16 hours).[3][4]

• Cell Lysis: Harvest and lyse the cells in a suitable buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration in each lysate using a standard assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size by loading equal amounts of protein onto a polyacrylamide gel and applying an electric current.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific for Bcl-xL, followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Signal Detection: Detect the signal using a chemiluminescent substrate and image the blot.

• Data Analysis: Quantify the band intensities to determine the relative amount of Bcl-xL protein in each sample, normalizing to a loading control like β-actin.[4]

Cell Viability Assay (MTS Assay)

The MTS assay is a colorimetric method to assess cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density.[1][8]

• Compound Addition: Treat the cells with a range of concentrations of the PROTACs or control compounds.[1][8]

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).[4][9]

• MTS Reagent Addition: Add the MTS reagent to each well and incubate for 1-4 hours at 37°C.[1][8]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[1][8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 values.

Conclusion

Both CRBN- and VHL-based PROTACs represent highly effective strategies for the targeted degradation of Bcl-xL, offering a significant therapeutic window by sparing platelets. The available data suggests that CRBN-based degraders like XZ739 may offer superior potency in terms of Bcl-xL degradation and cancer cell killing. However, the optimal choice of E3 ligase may be cell-type dependent and requires empirical validation. The continued development and optimization of these degraders hold immense promise for advancing cancer therapy.

References

• 1. broadpharm.com [broadpharm.com]
• 2. A selective BCL-XL PROTAC degrader achieves safe and potent antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of PROTAC BCL-XL Degraders as Potent Anticancer Agents with Low On-target Platelet Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]

Assessing the Selectivity of PROTACs: A Comparative Guide Featuring ARV-110

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the selectivity of the Androgen Receptor (AR) targeting PROTAC, ARV-110, with alternative strategies. Experimental data and detailed protocols are provided to support the assessment of PROTAC selectivity.

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's own ubiquitin-proteasome system to induce the degradation of specific proteins.[1] A key determinant of a PROTAC's therapeutic potential is its selectivity – the ability to degrade the intended target protein without affecting other proteins in the proteome. This guide focuses on ARV-110, a pioneering PROTAC targeting the Androgen Receptor for the treatment of prostate cancer, to illustrate the principles and methods of selectivity assessment.[2][3][4]

Understanding PROTAC Selectivity

The selectivity of a PROTAC is not solely dependent on the binding affinity of its "warhead" to the target protein. Instead, it is a complex interplay between the warhead, the linker, and the E3 ligase-recruiting ligand.[1][5] The formation of a stable and productive ternary complex between the PROTAC, the target protein, and an E3 ligase is crucial for subsequent ubiquitination and degradation of the target.[5] This requirement for a productive ternary complex can lead to selective degradation even when the warhead itself is not perfectly selective.[5]

Mass spectrometry-based quantitative proteomics is the gold standard for assessing PROTAC selectivity, as it allows for an unbiased and global view of protein level changes across the entire proteome following PROTAC treatment.[1][6]

Comparative Selectivity of Androgen Receptor PROTACs

ARV-110 is an orally bioavailable PROTAC that has demonstrated robust and highly selective degradation of the Androgen Receptor.[4] Proteomic studies have confirmed the high selectivity of ARV-110.[4] To provide a comparative context, the following table summarizes the performance of ARV-110 and highlights key characteristics of alternative strategies for targeting protein degradation.

PROTAC / Strategy	Target Protein	E3 Ligase Recruited	DC50 *	Key Selectivity Features
ARV-110	Androgen Receptor (AR)	Cereblon (CRBN)	~1 nM[4]	Highly selective degradation of AR demonstrated by proteomic studies.[4]
VHL-based AR PROTACs (Hypothetical Alternative)	Androgen Receptor (AR)	Von Hippel-Lindau (VHL)	Not specified	The choice of E3 ligase can significantly influence selectivity and degradation profiles.[5] VHL-based PROTACs represent a common alternative to CRBN-based degraders.[5]
Antibody-PROTAC Conjugates (Ab-PROTACs)	e.g., BRD4	Varies	Not specified	This strategy enhances selectivity by using an antibody to deliver the PROTAC to specific cell types, thereby minimizing off-target effects in other tissues.[7][8]

*DC50: The concentration of the PROTAC that results in 50% degradation of the target protein.

Experimental Protocols for Selectivity Assessment

To ensure reproducible and accurate assessment of PROTAC selectivity, the following experimental protocols are essential.

Quantitative Western Blotting for Target Protein Degradation

This method is used to quantify the levels of a specific target protein following treatment with a PROTAC.[1]

• Cell Culture and Treatment: Culture the relevant cell line to an appropriate confluence. Treat the cells with a range of concentrations of the PROTAC and a vehicle control for a specified period (e.g., 24 hours).

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: Block the membrane and then incubate it with a primary antibody specific for the target protein. After washing, incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[1] To ensure equal loading, probe the membrane with an antibody against a housekeeping protein (e.g., GAPDH or β-actin).[1] Quantify the band intensities using image analysis software. Normalize the intensity of the target protein band to the intensity of the corresponding housekeeping protein band. Calculate the percentage of protein remaining relative to the vehicle-treated control. Plot the percentage of remaining protein against the PROTAC concentration to determine the DC50 and Dmax values.[1]

Global Proteomics Analysis by Mass Spectrometry

This protocol outlines the steps for preparing cell lysates for mass spectrometry-based quantitative proteomics to assess PROTAC selectivity across the entire proteome.[1]

• Cell Culture and Treatment: Culture cells and treat them with the PROTAC at a concentration at or near the DC50 value for the target protein, along with a vehicle control.[1] Shorter treatment times (< 6 hours) are often used to identify direct targets of PROTAC-induced degradation.[9][10]

• Cell Lysis and Protein Digestion: Lyse the cells and digest the proteins into peptides using an enzyme such as trypsin.

• Peptide Labeling (e.g., TMT): For quantitative analysis, label the peptides from each sample with tandem mass tags (TMT) or other isobaric labels.[6]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): Separate the labeled peptides by liquid chromatography and analyze them by tandem mass spectrometry.

• Data Analysis: Search the MS/MS spectra against a protein sequence database to identify the peptides and their corresponding proteins. Quantify the relative abundance of each protein across the different samples based on the reporter ion intensities from the TMT labels.[6] Identify proteins that are significantly downregulated in the PROTAC-treated samples compared to the control.

Visualizing PROTAC Mechanisms and Workflows

To further elucidate the processes involved in PROTAC action and assessment, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of Two Versions of Carbon-14-Labeled ARV-110: An Androgen Receptor PROTAC Degrader for Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enriching Proteolysis Targeting Chimeras with a Second Modality: When Two Are Better Than One - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methods to accelerate PROTAC drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Target Identification and Selectivity Analysis of Targeted Protein Degraders [chomixbio.com]
• 7. Antibody–PROTAC Conjugates Enable HER2-Dependent Targeted Protein Degradation of BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. escholarship.org [escholarship.org]
• 10. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

comparative analysis of PROTACs from different E3 ligase conjugates

For researchers, scientists, and drug development professionals, the strategic selection of an E3 ubiquitin ligase is a cornerstone in the design of potent and selective Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive comparative analysis of PROTACs derived from different E3 ligase conjugates, with a focus on the most extensively utilized ligases: Cereblon (CRBN), von Hippel-Lindau (VHL), Inhibitor of Apoptosis Proteins (IAPs), and Mouse Double Minute 2 homolog (MDM2). Supported by experimental data, detailed methodologies, and visual workflows, this guide aims to empower informed decision-making in the rapidly advancing field of targeted protein degradation.

PROTACs are heterobifunctional molecules that function by recruiting a target protein to an E3 ubiquitin ligase, thereby inducing the target's ubiquitination and subsequent degradation by the proteasome. The choice of E3 ligase significantly influences a PROTAC's degradation efficiency, target scope, and potential for therapeutic application. While over 600 E3 ligases exist in the human genome, a select few have been predominantly leveraged for PROTAC development due to the availability of well-characterized small molecule ligands.[1]

Performance Comparison of PROTACs from Different E3 Ligase Conjugates

The efficacy of a PROTAC is quantitatively assessed by its half-maximal degradation concentration (DC50) and the maximum level of degradation (Dmax). The following tables summarize the performance of PROTACs recruiting different E3 ligases for the degradation of the well-characterized target, Bromodomain-containing protein 4 (BRD4), and other relevant cancer targets. It is important to note that direct head-to-head comparisons under identical experimental conditions are not always available, and performance is highly dependent on the specific PROTAC design, including the target binder and the linker.

Table 1: Comparative Performance of BRD4-Targeting PROTACs

PROTAC Name/ID	E3 Ligase Recruited	Target Protein	DC50	Dmax (%)	Cell Line
dBET1	CRBN	BRD4	~8 nM	>90	MV4-11
ARV-825	CRBN	BRD4	<1 nM	>95	RS4;11
MZ1	VHL	BRD4	~26 nM	>90	HeLa
ARV-771	VHL	BRD4	<5 nM	>95	22Rv1
A1874	MDM2	BRD4	~100 nM	~98	HCT116

Table 2: Comparative Performance of PROTACs Targeting Other Oncoproteins

PROTAC Name/ID	E3 Ligase Recruited	Target Protein	DC50	Dmax (%)	Cell Line
Compound 53	VHL	IRAK4	151 nM	>90	PBMC
Unspecified	CRBN	BTK	Potent	Significant	NHL cell lines
SNIPER(ER)	IAP	Estrogen Receptor α	~10 nM	>90	MCF-7
Nutlin-based PROTAC	MDM2	Androgen Receptor	Micromolar	Limited	-

Key Characteristics of Commonly Used E3 Ligases

The selection of an E3 ligase for a PROTAC is a critical design choice that can significantly influence its properties.[]

Table 3: Advantages and Disadvantages of Different E3 Ligase Conjugates

E3 Ligase	Advantages	Disadvantages	Cellular Localization
CRBN	- Well-established chemistry and readily available ligands (e.g., thalidomide (B1683933) analogs).- Generally smaller and more "drug-like" ligands.- High degradation efficiency for a wide range of targets.[3]	- Potential for off-target effects due to the natural substrates of CRBN (e.g., zinc-finger transcription factors).[]	Primarily nuclear, but can shuttle to the cytoplasm.[]
VHL	- High specificity due to the well-defined binding pocket.- Less promiscuous than CRBN, potentially leading to fewer off-target effects.[]	- Ligands are often larger and have higher molecular weight, which can impact cell permeability.- VHL expression can be low in certain tissues and hypoxic tumors.[]	Predominantly cytoplasmic, but can be found in the nucleus.[]
IAP	- Can induce degradation through a distinct mechanism involving auto-ubiquitination.- Offers an alternative for targets resistant to CRBN or VHL-based PROTACs.[3]	- Fewer successful examples in the literature.- Development of potent and cell-permeable IAP ligands is ongoing.[3]	Cytoplasmic.
MDM2	- Dual mechanism of action: target degradation and stabilization of the tumor suppressor p53.- Can offer synergistic anti-cancer effects.[4]	- Early nutlin-based PROTACs showed limited degradation potency.- Potential for complex biological effects due to the central role of the MDM2-p53 axis.	Primarily nuclear.

Signaling Pathways and Experimental Workflows

To understand the biological consequences of PROTAC-mediated protein degradation and the methodologies used for their evaluation, the following diagrams illustrate a key signaling pathway and a general experimental workflow.

Caption: General mechanism of PROTAC-mediated protein degradation.

Caption: A typical experimental workflow for PROTAC evaluation.

Experimental Protocols

Accurate and reproducible experimental data are crucial for the comparative analysis of PROTACs. Below are detailed methodologies for key experiments.

Western Blot Analysis for Protein Degradation (DC50 and Dmax Determination)

Objective: To quantify the reduction in the level of a target protein following PROTAC treatment.

Materials:

• Cell line expressing the target protein

• PROTAC of interest (stock solution in DMSO)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay reagent (e.g., BCA or Bradford)

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein and a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC for a predetermined time (e.g., 24 hours). Include a vehicle control (DMSO).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and add lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentration for all samples.

  • Denature the proteins by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Add ECL substrate and capture the chemiluminescent signal.

  • Quantify the band intensities using densitometry software.

  • Normalize the target protein signal to the loading control.

  • Calculate the percentage of protein degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.

Time-Resolved Fluorescence Energy Transfer (TR-FRET) Assay for Ternary Complex Formation

Objective: To measure the formation of the ternary complex between the target protein, PROTAC, and E3 ligase in vitro.

Materials:

• Purified, tagged target protein (e.g., His-tag)

• Purified, tagged E3 ligase complex (e.g., GST-tag)

• TR-FRET donor fluorophore-labeled antibody against one tag (e.g., anti-GST-Terbium)

• TR-FRET acceptor fluorophore-labeled antibody against the other tag (e.g., anti-His-d2)

• PROTAC of interest

• Assay buffer

• Low-volume 384-well plates

• TR-FRET plate reader

Procedure:

• Reagent Preparation: Prepare solutions of the tagged proteins, antibodies, and a serial dilution of the PROTAC in the assay buffer.

• Assay Assembly: In a 384-well plate, add the target protein, E3 ligase, and the PROTAC at various concentrations.

• Antibody Addition: Add the donor and acceptor-labeled antibodies to the wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 1-2 hours) to allow for complex formation and antibody binding.

• Signal Detection: Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths. The signal is typically a ratio of the acceptor and donor fluorescence intensities.

• Data Analysis: An increase in the TR-FRET ratio indicates the formation of the ternary complex. Plot the TR-FRET ratio against the PROTAC concentration to determine the concentration required for half-maximal complex formation (EC50).

Conclusion

The choice of E3 ligase is a pivotal decision in the design and development of PROTACs. CRBN and VHL remain the most utilized E3 ligases, each with a distinct set of advantages and disadvantages. The expanding toolbox of E3 ligase recruiters, including those for IAPs and MDM2, provides valuable alternatives for degrading challenging targets. A thorough understanding of the characteristics of each E3 ligase, coupled with robust experimental validation, is essential for advancing the field of targeted protein degradation and realizing the full therapeutic potential of PROTACs.

References

• 1. precisepeg.com [precisepeg.com]
• 3. benchchem.com [benchchem.com]
• 4. The therapeutic effect of the BRD4-degrading PROTAC A1874 in human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mechanism of Action of PROTAC Bcl-2/Bcl-xL Degraders

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various strategies for targeted degradation of the anti-apoptotic proteins B-cell lymphoma 2 (Bcl-2) and B-cell lymphoma-extra large (Bcl-xL) using Proteolysis Targeting Chimeras (PROTACs). We present supporting experimental data, detailed protocols for validation, and visualizations to elucidate the mechanisms of action.

The evasion of apoptosis is a hallmark of cancer, often mediated by the overexpression of anti-apoptotic proteins like Bcl-2 and Bcl-xL.[1] While small molecule inhibitors such as Navitoclax (ABT-263) can inhibit both proteins, their clinical use is hampered by on-target toxicity, specifically dose-limiting thrombocytopenia (low platelet count), because platelets rely on Bcl-xL for survival.[1] PROTAC technology offers an innovative approach to circumvent this toxicity by inducing the degradation of these proteins specifically in cancer cells while sparing platelets.[1][2]

PROTACs are bifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome.[3] A key strategy for achieving cancer cell selectivity is to recruit E3 ligases, such as Von Hippel-Lindau (VHL) or Cereblon (CRBN), which are poorly expressed in platelets compared to cancer cells.[1][4]

Mechanism of Action: A Visual Overview

PROTACs function by inducing the formation of a ternary complex between the target protein (Bcl-xL/Bcl-2), the PROTAC molecule, and an E3 ligase. This proximity enables the E3 ligase to transfer ubiquitin molecules to the target protein, marking it for destruction by the cell's proteasome machinery.

Caption: Mechanism of PROTAC-mediated degradation of Bcl-xL/Bcl-2.

Comparative Analysis of Bcl-2/Bcl-xL PROTAC Degraders

Several classes of PROTACs have been developed to target Bcl-xL and/or Bcl-2, each with a distinct mechanism and selectivity profile. Below is a comparison of their performance based on published data.

Quantitative Performance Data

This table summarizes the in vitro efficacy and degradation capabilities of representative PROTACs compared to the inhibitor Navitoclax.

Compound	Target(s)	Recruited E3 Ligase	Cell Line	IC50 (Viability)	DC50 (Degradation)	Dmax (Degradation)	Citation(s)
Navitoclax (ABT-263)	Bcl-xL/Bcl-2 (Inhibitor)	N/A	MOLT-4	~25 nM	N/A	N/A	[4]
DT2216	Bcl-xL (Degrader)	VHL	MOLT-4	~10 nM	~25 nM	>95%	[2][4]
XZ739	Bcl-xL (Degrader)	CRBN	MOLT-4	~1.2 nM	~10 nM	>95%	[4]
PROTAC Bcl-xL degrader-1	Bcl-xL (Degrader)	IAP	MyLa 1929	8.5 µM	Dose-dependent	Not specified	[5]
753b	Bcl-xL & Bcl-2 (Dual Degrader)	VHL	H146	~25 nM	Bcl-xL: <25 nMBcl-2: ~100 nM	Bcl-xL: >90%Bcl-2: ~30-60%	[6][7]
PZ703b	Bcl-xL (Degrader)Bcl-2 (Inhibitor)	VHL	MOLT-4	~5 nM	Bcl-xL: 14.3 nM	>95%	[1][8][9]
PROTAC Bcl2 degrader-1	Bcl-2 & Mcl-1 (Degrader)	CRBN	Hela	4.94 µM (Bcl-2)	3.0 µM (Bcl-2)	Not specified	[10]

IC50: Half-maximal inhibitory concentration for cell viability. DC50: Half-maximal degradation concentration. Dmax: Maximum percentage of degradation.

Platelet Toxicity Comparison

A major advantage of the PROTAC approach is the mitigation of on-target platelet toxicity.

Compound	Target(s)	IC50 MOLT-4 (Cancer Cells)	IC50 Human Platelets	Selectivity (Platelets/MOLT-4)	Citation(s)
Navitoclax (ABT-263)	Bcl-xL/Bcl-2 (Inhibitor)	~25 nM	~25 nM	~1-fold	[4]
DT2216	Bcl-xL (Degrader)	~10 nM	>10,000 nM	>1000-fold	[2][4]
XZ739	Bcl-xL (Degrader)	~1.2 nM	>100 nM	>100-fold	[4]
PROTAC Bcl-xL degrader-1	Bcl-xL (Degrader)	8.5 µM (MyLa 1929)	62 nM	~0.007-fold	[5]

Key Experimental Validation Workflow

Validating the mechanism of a PROTAC involves a series of experiments to confirm target degradation, ternary complex formation, and downstream functional effects.

Caption: Standard experimental workflow for validating PROTAC mechanism of action.

Detailed Experimental Protocols

Western Blotting for Bcl-xL/Bcl-2 Degradation

This protocol is used to quantify the reduction in target protein levels following PROTAC treatment.

• Cell Culture and Treatment: Plate cancer cells (e.g., MOLT-4, H146) and allow them to adhere or stabilize. Treat cells with varying concentrations of the PROTAC degrader or vehicle control (DMSO) for a specified time (e.g., 16-24 hours).[4][7]

• Cell Lysis: Wash cells with ice-cold Phosphate-Buffered Saline (PBS). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-50 µg) onto an SDS-polyacrylamide gel.[11] Separate proteins by electrophoresis and then transfer them to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.[12] Incubate the membrane with primary antibodies against Bcl-xL, Bcl-2, and a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours.[7] Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometry analysis (e.g., using ImageJ software) is performed to quantify band intensity relative to the loading control and normalized to the vehicle-treated sample.[4][13]

Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation

This protocol verifies the physical interaction between the target protein and the E3 ligase in the presence of the PROTAC.

• Cell Culture and Treatment: Culture cells (e.g., MCF-7, HEK293T) to 70-80% confluency.[3] To prevent the degradation of the target protein and stabilize the complex for detection, pre-treat cells with a proteasome inhibitor like MG132 (e.g., 10 µM) for 2 hours.[3] Treat cells with the PROTAC or DMSO for 4-6 hours.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with a non-denaturing lysis buffer (e.g., 1% NP-40 buffer) containing protease inhibitors.[3] Centrifuge to pellet cell debris and collect the supernatant.

• Immunoprecipitation: Pre-clear the lysate with Protein A/G agarose (B213101) beads. Incubate the pre-cleared lysate with an antibody against the E3 ligase (e.g., anti-VHL) or a control IgG overnight at 4°C.[3]

• Complex Capture: Add Protein A/G agarose beads to capture the antibody-protein complexes.

• Washing and Elution: Wash the beads multiple times with lysis buffer to remove non-specific binders. Elute the bound proteins from the beads using an elution buffer or by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluates by Western blotting, probing for the presence of the target protein (Bcl-xL/Bcl-2) and the E3 ligase. Detection of the target protein in the E3 ligase immunoprecipitate confirms the formation of the ternary complex.[3][14]

Cell Viability and Apoptosis Assays

These assays measure the functional consequence of Bcl-xL/Bcl-2 degradation.

• Cell Viability (e.g., CellTiter-Glo® Luminescent Assay):

  • Seed cells in 96-well plates and treat with a serial dilution of the PROTAC for 48-72 hours.[4]

  • Add the CellTiter-Glo® reagent, which lyses cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of metabolically active cells.[15]

  • Measure luminescence using a plate reader. Calculate IC50 values from the dose-response curve.

• Apoptosis (e.g., Annexin V Staining):

  • Treat cells with the PROTAC for a specified time (e.g., 24-48 hours).

  • Harvest the cells and wash with PBS.[16]

  • Resuspend cells in Annexin V binding buffer and add a fluorescently-labeled Annexin V probe and a viability dye (e.g., Propidium Iodide, PI).[16][17]

  • Analyze the cells by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Logical Comparison of Targeting Strategies

Different PROTACs employ distinct strategies to target the Bcl-2 family, leading to varied biological outcomes, particularly concerning efficacy and safety.

Caption: Comparison of outcomes for different Bcl-2/Bcl-xL targeting modalities.

References

• 1. Discovery of a Novel BCL-XL PROTAC Degrader with Enhanced BCL-2 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of PROTAC BCL-XL Degraders as Potent Anticancer Agents with Low On-target Platelet Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. PROTAC-mediated dual degradation of BCL-xL and BCL-2 is a highly effective therapeutic strategy in small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholars.uthscsa.edu [scholars.uthscsa.edu]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Cell Viability Guide | How to Measure Cell Viability [promega.jp]
• 16. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 17. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]

A Researcher's Guide to Confirming Ternary Complex Formation Using Biophysical Assays

For researchers, scientists, and drug development professionals, the confirmation and characterization of ternary complexes are crucial steps in understanding molecular mechanisms and advancing therapeutic design, particularly in the burgeoning field of targeted protein degradation with technologies like PROTACs (Proteolysis Targeting Chimeras). This guide provides a comprehensive comparison of key biophysical assays used to validate and quantify the formation of these three-part molecular assemblies. We present a detailed overview of Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), Bio-Layer Interferometry (BLI), and MicroScale Thermophoresis (MST), complete with comparative data, experimental protocols, and illustrative diagrams to aid in assay selection and experimental design.

At a Glance: Comparing Key Biophysical Assays

The selection of an appropriate biophysical assay is contingent on the specific experimental goals, the nature of the interacting molecules, and available resources. The table below summarizes the key characteristics of four widely used techniques for studying ternary complex formation.

Feature	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)	Bio-Layer Interferometry (BLI)	MicroScale Thermophoresis (MST)
Principle	Change in refractive index upon mass change on a sensor surface.[1][2]	Measures heat changes upon binding.[3]	Change in interference pattern of light reflected from a biosensor tip.	Detects changes in molecular movement along a temperature gradient.[4][5]
Key Outputs	Kinetics (k_on, k_off), Affinity (K_D), Stoichiometry, Cooperativity.[1]	Affinity (K_D), Enthalpy (ΔH), Entropy (ΔS), Stoichiometry.[3]	Kinetics (k_on, k_off), Affinity (K_D).	Affinity (K_D).
Labeling	Label-free.[1]	Label-free.[3]	Label-free.	Requires fluorescent labeling of one component.[4]
Throughput	Medium to High.	Low.[6]	High.[6]	High.
Sample Consumption	Low to Medium.[5]	High.[6]	Low.[6]	Very Low.[5]
Immobilization	Yes, one component is immobilized on a sensor chip.[1][2]	No, all components are in solution.[3]	Yes, one component is immobilized on a biosensor tip.	No, all components are in solution.[4][5]
Advantages	Real-time kinetic data, high sensitivity, well-established.[1][5]	Provides a complete thermodynamic profile of the interaction.[3]	High throughput, compatible with crude samples, lower cost.	Low sample consumption, fast measurements, tolerant to complex buffers.[4][5]
Disadvantages	Potential for artifacts due to immobilization and mass transport limitations.	Low throughput, high sample consumption, sensitive to buffer mismatches.[6]	Lower sensitivity for small molecules and low-affinity interactions compared to SPR.[6]	Requires fluorescent labeling which can potentially interfere with binding.

Quantitative Comparison of Assays for PROTAC-Mediated Ternary Complexes

The formation of a ternary complex is a critical determinant of the efficacy of PROTACs. The stability of this complex is often described by the cooperativity factor (α), which is the ratio of the binary binding affinity of the PROTAC to one protein versus its affinity in the presence of the other protein. A cooperativity factor greater than 1 indicates a positive cooperative binding, suggesting that the formation of the binary complex enhances the binding of the third partner.

Here, we present a comparative dataset for the well-characterized PROTAC, MZ1, which induces the formation of a ternary complex between the VHL E3 ligase and the second bromodomain of BRD4 (BRD4-BD2).

Assay	Binary K_D (VHL-MZ1)	Ternary K_D (VHL-MZ1-BRD4-BD2)	Cooperativity (α)	Reference
SPR	29 nM	1 nM	26	[7][8]
ITC	66 nM	4 nM	15	[7][8]
BLI	Not determined	2.8 nM	Not applicable	[9]

Note: The differences in absolute K_D values between assays can be attributed to variations in experimental conditions, such as buffer composition, temperature, and the inherent principles of each technique (surface-based vs. in-solution). However, the trend of significantly increased affinity upon ternary complex formation is consistent across the assays that can measure it.[10] BLI, in this particular study, was noted to have limitations in detecting the binary interaction between the small molecule PROTAC and the protein.[9]

Visualizing Ternary Complex Formation and Assay Workflows

To better understand the underlying principles, the following diagrams illustrate the mechanism of PROTAC-induced ternary complex formation and the general experimental workflows of the discussed biophysical assays.

Caption: Mechanism of PROTAC-induced protein degradation.

Caption: General experimental workflows for key biophysical assays.

Detailed Experimental Protocols

The following sections provide generalized, step-by-step protocols for each of the four biophysical assays. These should be adapted based on the specific instrumentation and molecular system under investigation.

Surface Plasmon Resonance (SPR)

Objective: To determine the kinetics and affinity of binary and ternary complex formation.

Materials:

• Purified proteins (e.g., E3 ligase and target protein)

• PROTAC or other small molecule of interest

• SPR instrument and sensor chips (e.g., CM5, SA)

• Immobilization reagents (e.g., EDC/NHS for amine coupling)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., low pH glycine)

Protocol:

• Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the surface chemistry (e.g., with EDC/NHS for a CM5 chip).

  • Inject one of the proteins (typically the larger one, e.g., the E3 ligase) at a suitable concentration in an appropriate buffer (e.g., 10 mM sodium acetate, pH 4.5) to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

• Binary Interaction Analysis:

  • Inject a series of concentrations of the PROTAC over the immobilized protein surface.

  • Include a buffer-only injection as a reference.

  • After each injection, allow for a dissociation phase where only running buffer flows over the surface.

  • Regenerate the surface between different PROTAC concentrations if necessary.

• Ternary Interaction Analysis:

  • Prepare a series of solutions containing a fixed, saturating concentration of the target protein and varying concentrations of the PROTAC.

  • Inject these pre-incubated mixtures over the immobilized E3 ligase surface.

  • Monitor the association and dissociation phases.

• Data Analysis:

  • Reference subtract the sensorgrams.

  • Fit the data to an appropriate binding model (e.g., 1:1 Langmuir) to determine the association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D).

  • Calculate the cooperativity factor (α) by dividing the K_D of the binary interaction (PROTAC to immobilized protein) by the K_D of the ternary interaction.

Isothermal Titration Calorimetry (ITC)

Objective: To determine the thermodynamic parameters (affinity, enthalpy, entropy, and stoichiometry) of binding.

Materials:

• Purified proteins and PROTAC in a precisely matched buffer.

• ITC instrument.

• Degasser for buffers and samples.

Protocol:

• Sample Preparation:

  • Dialyze or buffer-exchange all proteins and dissolve the PROTAC in the exact same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of all components.

  • Degas all solutions immediately before use.

• Binary Titration (e.g., PROTAC into Target Protein):

  • Load the target protein into the sample cell at a concentration typically 10-20 times the expected K_D.

  • Load the PROTAC into the injection syringe at a concentration 10-15 times that of the protein in the cell.

  • Perform a series of small injections (e.g., 2-5 µL) of the PROTAC into the protein solution, allowing the system to reach equilibrium between each injection.

• Ternary Titration:

  • To measure the affinity of the third component to the pre-formed binary complex, saturate the protein in the sample cell with the first ligand (PROTAC or target protein).

  • Titrate the third component from the syringe.

• Control Titrations:

  • Perform control titrations, such as titrating the ligand into buffer, to determine the heat of dilution, which can be subtracted from the experimental data.

• Data Analysis:

  • Integrate the heat flow peaks for each injection.

  • Plot the integrated heat per mole of injectant against the molar ratio of the reactants.

  • Fit the resulting isotherm to a suitable binding model (e.g., one-site binding model) to obtain the binding affinity (K_D), stoichiometry (n), and enthalpy of binding (ΔH).

  • The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K_A) = ΔH - TΔS, where K_A = 1/K_D.

Bio-Layer Interferometry (BLI)

Objective: To measure the kinetics and affinity of molecular interactions.

Materials:

• Purified proteins and PROTAC.

• BLI instrument and biosensor tips (e.g., Streptavidin-coated for biotinylated proteins).

• 96- or 384-well plates.

• Assay buffer.

Protocol:

• Biosensor Preparation:

  • Hydrate the biosensor tips in the assay buffer.

• Immobilization:

  • Immobilize one of the proteins (e.g., a biotinylated E3 ligase on a streptavidin sensor) by dipping the biosensors into a solution of the protein.

• Baseline:

  • Establish a stable baseline by dipping the biosensors into assay buffer.

• Association:

  • Move the biosensors into wells containing a dilution series of the analyte (e.g., pre-incubated target protein and PROTAC) and monitor the change in the interference pattern over time.

• Dissociation:

  • Transfer the biosensors back to wells containing only assay buffer to monitor the dissociation of the complex.

• Data Analysis:

  • Reference subtract the data using a sensor with an immobilized reference protein or a buffer-only control.

  • Globally fit the association and dissociation curves to a suitable binding model (e.g., 1:1) to determine k_on, k_off, and K_D.

MicroScale Thermophoresis (MST)

Objective: To determine the binding affinity of molecular interactions in solution.

Materials:

• Purified proteins and PROTAC.

• MST instrument and capillaries.

• Fluorescent labeling kit (if one of the proteins does not have intrinsic fluorescence).

• Assay buffer.

Protocol:

• Labeling:

  • Label one of the proteins with a fluorescent dye according to the manufacturer's instructions. Ensure that the labeling does not affect the protein's activity.

• Sample Preparation:

  • Prepare a serial dilution of the unlabeled ligand (e.g., a pre-formed binary complex of the other protein and the PROTAC).

  • Mix each dilution with a constant concentration of the fluorescently labeled protein.

• Measurement:

  • Load the samples into MST capillaries.

  • Place the capillaries in the MST instrument.

  • The instrument will apply an infrared laser to create a temperature gradient and measure the change in fluorescence as the molecules move.

• Data Analysis:

  • Plot the change in the normalized fluorescence against the logarithm of the ligand concentration.

  • Fit the resulting binding curve to the appropriate model (e.g., the law of mass action) to determine the K_D.

By carefully selecting and executing these powerful biophysical assays, researchers can gain deep insights into the formation and stability of ternary complexes, thereby accelerating the design and optimization of novel therapeutics.

References

• 1. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 2. A surface plasmon resonance-based method for monitoring interactions between G protein-coupled receptors and interacting proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Biomolecular Interaction Techniques — SPR vs ITC vs MST vs BLI [reichertspr.com]
• 4. MicroScale Thermophoresis (MST) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 5. Microscale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids [bio-protocol.org]
• 6. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]
• 7. Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously t... [protocols.io]
• 8. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]

side-by-side comparison of different linkers for Bcl-2 family protein degraders

For Researchers, Scientists, and Drug Development Professionals

The strategic design of Proteolysis Targeting Chimeras (PROTACs) for the degradation of Bcl-2 family proteins is a promising therapeutic avenue in oncology. The linker component, which connects the protein-of-interest (POI) ligand to the E3 ligase ligand, is a critical determinant of the efficacy and selectivity of these degraders. This guide provides a side-by-side comparison of different linkers used in Bcl-2 family protein degraders, supported by experimental data, to inform the rational design of novel therapeutics.

The Critical Role of the Linker in PROTAC Function

The linker in a PROTAC is not merely a spacer but an active component that influences the formation of a productive ternary complex between the Bcl-2 family protein and an E3 ubiquitin ligase. The length, composition, and attachment points of the linker are crucial for optimal spatial orientation within the ternary complex, which in turn dictates the efficiency of ubiquitination and subsequent proteasomal degradation of the target protein.[1][2] An improperly designed linker can lead to steric hindrance, preventing the formation of a stable complex, while an excessively long or flexible linker may result in reduced efficacy.[3][4]

Side-by-Side Comparison of Linker Performance for Bcl-xL Degraders

The following tables summarize quantitative data from studies that have systematically evaluated the impact of linker length and composition on the degradation of Bcl-xL.

VHL-Based Bcl-xL Degraders

A study by Zhang et al. (2021) explored a series of VHL-recruiting PROTACs (PPC series) with varying linker lengths, using ABT-263 as the Bcl-xL/Bcl-2 binding warhead. The linker attachment point was on the cyclohexene (B86901) ring of ABT-263.[5]

Degrader	Linker Composition	Linker Length (atoms)	Bcl-xL DC50 (nM)	Bcl-xL Dmax (%)	Bcl-2 DC50 (nM)	Bcl-2 Dmax (%)
PPC5	PEG	10	>1000	~50	>1000	<20
PPC6	PEG	13	250-500	~70	>1000	~30
PPC7	PEG	16	<100	>90	250-500	~60
PPC8	PEG	19	<100	>95	<100	>90
PPC9	PEG	22	<100	>90	100-250	~80
PPC10	PEG	25	100-250	~60	500-1000	~50
PPC11	PEG	28	>1000	~38	>1000	<20

Data extracted from Lv et al., 2021, which includes a detailed analysis of the PPC series of degraders. The study highlights that an optimal linker length exists for efficient degradation, with PPC8 demonstrating the most potent dual degradation of Bcl-xL and Bcl-2.[5]

CRBN-Based Bcl-xL Degraders

Another study systematically varied the linker length and composition for CRBN-based Bcl-xL degraders.[6] This study compared alkyl and PEG-based linkers.

Degrader	Linker Type	Linker Composition	Bcl-xL Degradation (at 50 nM)
1a	Alkyl-Amide	1 methylene	+
1b	Alkyl-Amide	2 methylenes	++
1c	Alkyl-Amide	3 methylenes	+++
1d	Alkyl-Amide	4 methylenes	++++
1e	Alkyl-Amide	5 methylenes	+++++
1f	Alkyl-Amide	6 methylenes	++++
15a	PEG-Ester	2 PEG units	+++++
15b	PEG-Ester	3 PEG units	+++++
17b (XZ739)	PEG-Ether	3 PEG units	+++++ (Most Potent)

Qualitative representation of data from Zhang et al., 2020. This study demonstrates that for this series of CRBN-based degraders, a longer alkyl chain (up to 5 methylenes) or PEG linkers led to more potent degradation. Compound 17b (XZ739) with a PEG linker was identified as a highly potent Bcl-xL degrader.[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of PROTAC performance.

Protocol 1: Western Blot for Protein Degradation Quantification (DC50 and Dmax Determination)

This protocol outlines the steps to quantify the levels of a target Bcl-2 family protein following PROTAC treatment.[7]

• Cell Culture and Treatment:

  • Seed cells (e.g., MOLT-4, HEK293T) in 6-well plates and allow them to adhere overnight.

  • Prepare serial dilutions of the PROTAC degraders in complete growth medium. A vehicle control (e.g., DMSO) should be included at the same final concentration.

  • Treat the cells with the different concentrations of the PROTACs for a specified time (e.g., 16-24 hours).

• Cell Lysis:

  • After incubation, wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against the target protein (e.g., Bcl-xL, Bcl-2) and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Detect the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the target protein band intensity to the loading control.

  • Calculate the percentage of protein remaining relative to the vehicle control.

  • Plot the percentage of remaining protein against the logarithm of the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.[8]

Protocol 2: Ternary Complex Formation Assay (NanoBRET™)

This live-cell assay measures the proximity between the target protein and the E3 ligase induced by the PROTAC.[9][10]

• Cell Transfection:

  • Co-transfect HEK293T cells with plasmids expressing the target Bcl-2 family protein fused to a NanoLuc® luciferase (e.g., HiBiT-Bcl-xL) and the E3 ligase component (e.g., VHL or CRBN) fused to a HaloTag®.

• Cell Plating and Labeling:

  • Plate the transfected cells in a 96-well plate.

  • Add the HaloTag® NanoBRET® 618 Ligand to the cells and incubate.

• PROTAC Treatment and Substrate Addition:

  • Treat the cells with serial dilutions of the PROTAC degrader.

  • Add the NanoBRET® Nano-Glo® Substrate.

• Signal Detection:

  • Measure the donor emission (460 nm) and acceptor emission (618 nm) using a plate reader equipped for BRET measurements.

• Data Analysis:

  • Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal.

  • Plot the NanoBRET™ ratio against the PROTAC concentration to assess ternary complex formation.

Visualizing Key Pathways and Workflows

Diagrams generated using Graphviz provide clear visual representations of complex biological pathways and experimental workflows.

Caption: The intrinsic apoptosis pathway regulated by the Bcl-2 family of proteins.

Caption: A typical experimental workflow for the evaluation of PROTAC linker alternatives.

Conclusion

The linker is a crucial element in the design of effective and selective Bcl-2 family protein degraders. The presented data underscores the importance of systematic optimization of linker length and composition. While flexible PEG and alkyl linkers have been widely used, the exploration of more rigid or conformationally constrained linkers may offer opportunities to enhance ternary complex stability and improve degrader potency. The provided experimental protocols serve as a foundation for researchers to quantitatively assess the performance of novel PROTACs, facilitating the development of the next generation of targeted cancer therapies.

References

• 1. precisepeg.com [precisepeg.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development of a BCL-xL and BCL-2 dual degrader with improved anti-leukemic activity, - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of PROTAC BCL-XL Degraders as Potent Anticancer Agents with Low On-target Platelet Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Developing Effective Degrader Compounds: Why Cellular Degradation Kinetics Are Key [promega.com]
• 9. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ternary Complex Formation [promega.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for E3 Ligase Ligand-linker Conjugate 110

For researchers, scientists, and drug development professionals, the proper handling and disposal of novel chemical entities like E3 Ligase Ligand-linker Conjugate 110 are critical for ensuring laboratory safety, environmental protection, and regulatory compliance. As a component used in the synthesis of Proteolysis Targeting Chimeras (PROTACs), this conjugate requires management as a potentially hazardous chemical waste.[1][2] The following guide provides a step-by-step operational plan for its safe disposal.

Immediate Safety and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE) is worn. This is the first line of defense against accidental exposure.

• Eye Protection : Wear safety glasses with side shields or chemical splash goggles.

• Hand Protection : Use chemical-resistant gloves (e.g., nitrile).

• Body Protection : Wear a standard laboratory coat.

• Work Area : Conduct all handling and waste segregation within a certified chemical fume hood to prevent inhalation of any powders or aerosols.

Waste Segregation and Collection

Proper segregation of waste is essential to prevent unintended chemical reactions and to ensure compliant disposal. Do not mix this waste stream with incompatible materials such as strong acids, alkalis, or oxidizing agents.[3]

Waste Type	Description	Collection Container
Solid Chemical Waste	Unused or expired E3 Ligase Ligand-linker Conjugate 110 powder, contaminated weighing paper, or spill cleanup materials.	Clearly labeled, sealed, and chemically compatible container for hazardous solid waste.
Liquid Chemical Waste	Unused solutions containing the conjugate (e.g., in DMSO), and contaminated solvents from cleaning glassware.	Clearly labeled, sealed, and leak-proof container for hazardous liquid waste.
Contaminated Sharps	Needles or syringes used to transfer solutions of the conjugate.	Designated, puncture-proof sharps container for chemically contaminated sharps.
Contaminated Labware	Disposable materials that have come into contact with the conjugate, such as pipette tips, tubes, vials, and gloves.[3][4]	Labeled hazardous waste bag or container for solid waste.

Step-by-Step Disposal Protocol

Follow this protocol for the routine disposal of waste generated from experiments involving E3 Ligase Ligand-linker Conjugate 110.

• Prepare Waste Containers : Ensure all waste containers are properly labeled with "Hazardous Waste," the chemical name ("E3 Ligase Ligand-linker Conjugate 110"), and any known hazard symbols.

• Collect Solid Waste : Carefully place all solid waste, including contaminated PPE and labware, into the designated solid waste container.[4] Seal the container once the collection is complete.

• Collect Liquid Waste : Pour all liquid waste into the designated liquid hazardous waste container.[3] Use a funnel to prevent spills. Do not overfill the container. Securely cap the container.

• Decontaminate Surfaces : Decontaminate all non-disposable equipment and work surfaces that came into contact with the conjugate. A common procedure involves using a suitable solvent (e.g., ethanol (B145695) or isopropanol) to wipe the surfaces, followed by a thorough wash with soap and water.[3] Collect all decontamination materials (e.g., wipes) as solid hazardous waste.

• Storage Pending Disposal : Store the sealed hazardous waste containers in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials, while awaiting pickup.

• Final Disposal : Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal contractor.[4][5] This waste must be disposed of at an approved waste disposal facility in accordance with all local, state, and federal regulations.[3] Never dispose of this chemical down the drain or in the general trash.[3][5]

Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and contamination.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Secure the Area : Restrict access to the spill area.

• Assess the Spill : If the spill is large or you are not trained to handle it, contact your institution's EH&S department immediately.

• Cleanup (for trained personnel with proper PPE) :

  • Liquid Spills : Absorb the spill using a non-combustible absorbent material like vermiculite, sand, or earth.[3]

  • Solid Spills : Carefully sweep or scoop the material, avoiding dust generation.[3]

• Collect Cleanup Debris : Place all contaminated absorbent materials and cleaning tools into a sealed, labeled container for hazardous waste.

• Decontaminate Area : Clean the spill area with a suitable solvent and then wash thoroughly.[3]

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of E3 Ligase Ligand-linker Conjugate 110.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. alfa-labotrial.com [alfa-labotrial.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Personal protective equipment for handling E3 Ligase Ligand-linker Conjugate 110

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling E3 Ligase Ligand-linker Conjugate 110. The following procedures are designed to ensure the safe handling, use, and disposal of this compound in a laboratory setting.

Chemical and Physical Properties

A summary of the known quantitative data for E3 Ligase Ligand-linker Conjugate 110 is presented below. This information is essential for risk assessment and the implementation of appropriate safety measures.

Property	Value
Molecular Weight	616.73 g/mol [1]
Molecular Formula	C30H40N4O8S[1]
Intended Use	For the synthesis of PROTAC BcI-2/BcI-xI Degrader-1[1][2]
Availability	For research purposes only[2]

Personal Protective Equipment (PPE)

• Eye and Face Protection : Chemical safety goggles or a face shield should be worn at all times to protect against splashes.[3][4][5]

• Skin Protection :

  • Gloves : Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent skin contact.[3][5] Gloves should be inspected before use and changed regularly.

  • Lab Coat : A flame-resistant lab coat or gown should be worn to protect against spills.

  • Closed-toe Shoes : Safety footwear is required to protect against spills and falling objects.[3]

• Respiratory Protection : Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols. If a fume hood is not available, a NIOSH-approved respirator may be necessary depending on the scale of the work and the potential for aerosolization.[3][5]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the safe handling of E3 Ligase Ligand-linker Conjugate 110 from receipt to disposal.

References

• 1. alfa-labotrial.com [alfa-labotrial.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. falseguridad.com [falseguridad.com]
• 4. sams-solutions.com [sams-solutions.com]
• 5. PPE for Chemical Handling: A Quick Guide | Healthy Bean [healthybean.org]